Ceramide 7

• CAS: 873802-45-0

Core Science & Biosynthesis

Ceramide 7: A Deep Dive into its Discovery, Characterization, and Scientific Significance

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ceramide 7, now more accurately classified under the modern nomenclature as Ceramide AH (Cer[AH]), represents a unique class of sphingolipids characterized by an α-hydroxy fatty acid linked to a 6-hydroxysphingosine base. Initially identified through chromatographic separation techniques, its structural elucidation has been pivotal in advancing our understanding of the complex lipid composition of the human stratum corneum. This technical guide provides a comprehensive overview of the discovery, initial characterization, and known biological significance of Ceramide AH. It details the experimental protocols employed in its identification, summarizes key quantitative data, and explores its role within the broader context of ceramide metabolism and signaling. This document serves as a foundational resource for researchers engaged in dermatology, cosmetology, and the development of therapeutics targeting the skin barrier and related pathologies.

Introduction: From Ceramide 7 to Ceramide AH

The term "Ceramide 7" originates from an older numerical nomenclature system based on the chromatographic mobility of different ceramide species.[1][2] With advancements in analytical techniques, a more descriptive and structurally informative nomenclature was adopted. Ceramide 7 was subsequently identified as a ceramide species composed of an α-hydroxy fatty acid (A) and a 6-hydroxysphingosine (H) backbone, leading to its modern designation as Ceramide AH.[2][3] This guide will use the term Ceramide AH to ensure clarity and consistency with current scientific literature.

Ceramides (B1148491) are integral structural components of the lipid barrier in the stratum corneum, the outermost layer of the epidermis.[4] They play a crucial role in preventing transepidermal water loss and protecting the body from external insults.[4] The diverse family of ceramides is classified based on the nature of their sphingoid base and the fatty acid chain linked to it.[2] Ceramide AH, with its additional hydroxyl groups on both the fatty acid and the sphingoid base, possesses distinct physicochemical properties that influence its function within the intricate lipid matrix of the skin.

Discovery and Initial Characterization

The seminal work that led to the identification of ceramides containing the novel 6-hydroxy-4-sphingenine base, a key component of Ceramide AH, was published by Robson, Stewart, and their colleagues in 1994.[1] While this paper primarily focused on the identification of this new sphingoid base in various ceramide forms, it laid the groundwork for the characterization of Ceramide AH. A subsequent paper by Stewart and Downing in 1999 further detailed the discovery of a new ceramide containing 6-hydroxysphingosine, specifically N-acyl-6-hydroxysphingosine (Ceramide NH), which shares the same sphingoid base as Ceramide AH.[5]

Experimental Protocols for Discovery and Characterization

The initial identification of the ceramide class now known as Ceramide AH involved a series of meticulous extraction and analytical procedures. The following is a detailed description of the key experimental protocols adapted from the foundational literature.[1][5]

2.1.1. Lipid Extraction from Stratum Corneum

• Sample Collection: Human stratum corneum samples were obtained from the skin surface.

• Solvent Extraction: The collected stratum corneum was subjected to solvent extraction to isolate the total lipid content. A common solvent system used is a mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1 v/v).

• Saponification: To remove glycerolipids and free fatty acids, the total lipid extract was subjected to mild alkaline saponification.

2.1.2. Isolation of Ceramide Fractions by Thin-Layer Chromatography (TLC)

• Chromatography: The crude ceramide mixture was separated into different classes using preparative thin-layer chromatography (TLC).

• Stationary Phase: Silica (B1680970) gel plates were used as the stationary phase.

• Mobile Phase: A solvent system such as chloroform/methanol/acetic acid was employed to separate the ceramide classes based on their polarity.

• Visualization and Elution: The separated ceramide bands were visualized (e.g., with a fluorescent dye under UV light), scraped from the plate, and the ceramides were eluted from the silica gel using a polar solvent mixture.

2.1.3. Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: The isolated ceramide fraction corresponding to Ceramide AH was purified and dissolved in a suitable deuterated solvent.

• NMR Analysis: Proton (¹H) and Carbon-13 (¹³C) NMR spectroscopy were performed to determine the chemical structure. The presence of characteristic signals for the α-hydroxy group on the fatty acid and the additional hydroxyl group on the 6-position of the sphingosine (B13886) base were key indicators for the identification of Ceramide AH.

2.1.4. Modern Analytical Technique: Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Modern lipidomics studies employ high-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) for the detailed characterization and quantification of ceramide species, including Ceramide AH.[6][7][8]

• Chromatographic Separation: Normal-phase or reversed-phase HPLC is used to separate the different ceramide classes and individual molecular species.

• Mass Spectrometric Analysis:

  • Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) is used to generate ions from the ceramide molecules.

  • Tandem Mass Spectrometry (MS/MS): Collision-induced dissociation of the parent ions generates characteristic fragment ions that allow for the unambiguous identification of the sphingoid base and the fatty acid chain, thus confirming the structure of Ceramide AH and its various acyl chain lengths.

Quantitative Data

The concentration of Ceramide AH in the human stratum corneum has been quantified in several studies, highlighting its significance as a component of the skin's lipid barrier. The data, while variable between individuals and analytical methods, provides a valuable baseline for understanding its role in skin health and disease.

Ceramide Class	Abundance in Human Stratum Corneum (% of total ceramides)	Reference
Ceramide AH	~9%	[5]
Ceramide AH	Abundant	[9]

Biophysical Properties

The unique structure of Ceramide AH, with its additional hydroxyl groups, is expected to influence its biophysical properties and its interactions within the lamellar lipid structures of the stratum corneum. While specific biophysical data for pure Ceramide AH is limited, studies on α-hydroxy fatty acid-containing ceramides (HFA-CER) in general provide valuable insights.[10][11]

Property	Observation for HFA-Ceramides	Implication for Ceramide AH	Reference
Phase Behavior	Exhibits a simple phase behavior involving a reversible conversion from a gel phase to a hexagonal phase.[10]	The additional hydroxyl groups likely promote strong intermolecular hydrogen bonding, leading to a more ordered and stable lipid packing.	[10]
Bilayer Periodicity	Hydrated HFA-CER shows a lamellar structure with a bilayer periodicity of approximately 60.7 Å.[10]	This suggests that Ceramide AH contributes to the formation of well-organized and tightly packed lipid lamellae in the stratum corneum.	[10]
Chain Packing	Characteristic of hexagonal chain packing.[10]	This type of packing allows for dense and stable lipid structures, which are essential for the barrier function of the skin.	[10]

Synthesis and Signaling Pathways

Biosynthesis of Ceramide AH

The biosynthesis of Ceramide AH follows the general de novo ceramide synthesis pathway, with specific enzymatic steps for the hydroxylation of the fatty acid and the sphingoid base.

Caption: De novo biosynthesis pathway leading to Ceramide AH.

Synthetic Methodologies

Chemical synthesis of Ceramide AH and its precursors is crucial for producing standards for analytical studies and for investigating its biological functions. Several synthetic strategies have been developed.

A convenient procedure for the synthesis of ceramides, including those with α-hydroxy fatty acids, involves the direct coupling of a long-chain base and a fatty acid in the presence of a mixed carbodiimide.[12][13] More recent and sophisticated methods, such as those employing a cross-metathesis strategy, have also been developed for the synthesis of 6-hydroxysphingosine and α-hydroxy ceramides.[14][15]

Caption: General workflow for the chemical synthesis of Ceramide AH.

Signaling Pathways

While specific signaling pathways directly initiated by Ceramide AH have yet to be fully elucidated, it is presumed to participate in the broader signaling functions attributed to the ceramide family. Ceramides are key second messengers involved in a variety of cellular processes, including apoptosis, cell cycle arrest, and inflammation.

Caption: Simplified overview of general ceramide-mediated signaling pathways.

Conclusion

Ceramide 7, or more precisely Ceramide AH, is a significant, albeit less studied, component of the human skin's lipid barrier. Its discovery and structural characterization have been instrumental in painting a more complete picture of the complexity of stratum corneum lipids. The presence of hydroxyl groups on both its fatty acid and sphingoid base moieties suggests unique biophysical properties that likely contribute to the stability and integrity of the epidermal barrier. Further research is warranted to fully elucidate the specific biological functions of Ceramide AH, including its role in skin health and disease, and to explore its potential as a target for therapeutic and cosmetic applications. This guide provides a solid foundation for researchers to build upon in their future investigations of this fascinating and important lipid molecule.

References

• 1. 6-Hydroxy-4-sphingenine in human epidermal ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 3. researchgate.net [researchgate.net]
• 4. Ceramide and Its Role in Skin Diseases - Creative Proteomics [creative-proteomics.com]
• 5. A new 6-hydroxy-4-sphingenine-containing ceramide in human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comprehensive quantification of ceramide species in human stratum corneum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Profile and quantification of human stratum corneum ceramides by normal-phase liquid chromatography coupled with dynamic multiple reaction monitoring of mass spectrometry: development of targeted lipidomic method and application to human stratum corneum of different age groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comprehensive quantification of ceramide species in human stratum corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Pathogenic and Therapeutic Implications of Ceramide Abnormalities in Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Physical properties of ceramides: effect of fatty acid hydroxylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. A convenient procedure for the synthesis of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Synthesis of 6-Hydroxysphingosine and α-Hydroxy Ceramide Using a Cross-Metathesis Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biological Synthesis of α-Hydroxy Ceramides: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

α-Hydroxy ceramides (B1148491) (Ceramide AH), a crucial subclass of sphingolipids, play vital roles in various physiological and pathological processes. They are integral components of the skin's permeability barrier, the myelin sheath of nerve cells, and are implicated in cell signaling pathways. Dysregulation of their synthesis has been linked to several diseases, including skin disorders and neurological conditions. This technical guide provides an in-depth overview of the biological synthesis pathway of α-hydroxy ceramides, presenting key quantitative data, detailed experimental protocols, and a visual representation of the metabolic cascade.

Core Synthesis Pathway

The biosynthesis of α-hydroxy ceramides is a multi-step process primarily occurring in the endoplasmic reticulum. It begins with the de novo synthesis of the ceramide backbone, followed by the critical α-hydroxylation of a fatty acid, and its subsequent attachment to a sphingoid base.

The key enzyme orchestrating the formation of the characteristic α-hydroxy fatty acid is Fatty Acid 2-Hydroxylase (FA2H) . This enzyme catalyzes the stereospecific hydroxylation of fatty acids at the C-2 position, producing (R)-2-hydroxy fatty acids[1]. These 2-hydroxy fatty acids are then activated to their CoA thioesters and utilized by Ceramide Synthases (CerS) to acylate a sphingoid base (e.g., sphinganine (B43673) or sphingosine), forming α-hydroxy ceramides. While all six mammalian CerS enzymes have demonstrated the capacity to utilize 2-hydroxy-fatty acyl-CoAs, CerS3 shows prominent expression in keratinocytes and is a key player in the synthesis of very long-chain α-hydroxy ceramides essential for skin barrier function[2][3].

Quantitative Data Summary

The following table summarizes key quantitative parameters related to the enzymes involved in α-hydroxy ceramide synthesis. This data is essential for understanding the efficiency and substrate preferences of these enzymes.

Enzyme	Substrate	Parameter	Value	Organism/System	Reference
FA2H	Tetracosanoic acid	KM	<0.18 µM	Human	[1]
CerS4	Sphinganine	KM	~2 µM	Mammalian	[3]

Signaling Pathway and Logical Relationships

The synthesis of α-hydroxy ceramides is intricately linked with the general de novo ceramide synthesis pathway. The following diagram, generated using the DOT language, illustrates the sequence of enzymatic reactions and the interplay between the two pathways.

Biological synthesis pathway of α-hydroxy ceramides.

Experimental Protocols

Measurement of Fatty Acid 2-Hydroxylase (FA2H) Activity

This protocol is adapted from a highly sensitive in vitro assay using gas chromatography-mass spectrometry (GC-MS)[4].

a. Materials and Reagents:

• [3,3,5,5-D4]Tetracosanoic acid (substrate)

• α-Cyclodextrin

• NADPH regeneration system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Purified NADPH:cytochrome P-450 reductase

• Microsomal fraction from FA2H-transfected cells or tissue homogenate

• Reaction buffer (e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.4)

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane)

• Internal standard (e.g., deuterated 2-hydroxy tetracosanoic acid)

b. Protocol:

• Substrate Preparation: Solubilize the deuterated tetracosanoic acid in an α-cyclodextrin solution.

• Reaction Mixture Preparation: In a reaction tube, combine the microsomal protein, the reconstituted electron transfer system (NADPH regeneration system and NADPH:cytochrome P-450 reductase), and the reaction buffer.

• Initiation of Reaction: Add the deuterated substrate to the reaction mixture to start the enzymatic reaction. Incubate at 37°C for a defined period (e.g., 60 minutes).

• Termination and Lipid Extraction: Stop the reaction by adding a chloroform/methanol mixture. Extract the lipids using a standard Folch or Bligh-Dyer method.

• Derivatization: Dry the lipid extract under a stream of nitrogen. Add the derivatizing agent to convert the hydroxyl groups to trimethylsilyl (B98337) (TMS) ethers.

• GC-MS Analysis: Analyze the derivatized sample by GC-MS to quantify the formation of the 2-hydroxylated product relative to the internal standard.

Measurement of Ceramide Synthase (CerS) Activity with α-Hydroxy Fatty Acyl-CoA

This protocol utilizes liquid chromatography-tandem mass spectrometry (LC-MS/MS) for sensitive and accurate quantification of α-hydroxy ceramide production[5][6].

a. Materials and Reagents:

• Sphinganine (or other sphingoid base)

• α-Hydroxy fatty acyl-CoA (e.g., 2-hydroxy-stearoyl-CoA)

• Cell or tissue lysates

• Reaction buffer (e.g., 20 mM HEPES, pH 7.4, 25 mM KCl, 2 mM MgCl₂, 0.5 mM DTT, 0.1% (w/v) fatty acid-free BSA)

• Internal standard (e.g., C17-α-hydroxy ceramide)

• Solvents for lipid extraction (e.g., chloroform, methanol)

b. Protocol:

• Reaction Setup: Prepare a reaction mixture containing the cell/tissue lysate, reaction buffer, and the sphingoid base substrate.

• Reaction Initiation: Add the α-hydroxy fatty acyl-CoA to the mixture to start the reaction. Incubate at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination and Lipid Extraction: Terminate the reaction by adding a chloroform/methanol solution. Add the internal standard and perform lipid extraction.

• LC-MS/MS Analysis: Dry the lipid extract, resuspend in an appropriate solvent, and inject into an LC-MS/MS system. Use multiple reaction monitoring (MRM) to specifically detect and quantify the α-hydroxy ceramide product and the internal standard.

Lipid Extraction and Analysis of α-Hydroxy Ceramides from Biological Samples

This protocol outlines a general procedure for the extraction and quantification of endogenous α-hydroxy ceramides from tissues or cells using LC-MS/MS[7][8].

a. Materials and Reagents:

• Biological sample (e.g., tissue homogenate, cell pellet)

• Internal standards for various α-hydroxy ceramide species

• Solvents for extraction (e.g., isopropanol, ethyl acetate, hexane)

• LC-MS/MS system with a suitable column (e.g., C18)

b. Protocol:

• Sample Homogenization: Homogenize the tissue or resuspend the cell pellet in an appropriate buffer.

• Addition of Internal Standards: Add a mixture of internal standards for the α-hydroxy ceramides of interest to the homogenate.

• Lipid Extraction: Perform a liquid-liquid extraction using a suitable solvent system. A commonly used method is the addition of a mixture of isopropanol, ethyl acetate, and water, followed by vortexing and centrifugation to separate the phases.

• Sample Preparation for LC-MS/MS: Collect the organic phase containing the lipids, dry it down, and reconstitute the lipid extract in a solvent compatible with the LC mobile phase.

• LC-MS/MS Quantification: Inject the sample onto the LC-MS/MS system. Use a gradient elution to separate the different ceramide species. Employ MRM mode for the specific and sensitive detection and quantification of each α-hydroxy ceramide species based on its precursor and product ion transitions.

Conclusion

The biological synthesis of α-hydroxy ceramides is a tightly regulated process crucial for cellular and organismal homeostasis. A thorough understanding of this pathway, facilitated by robust quantitative data and detailed experimental protocols, is paramount for researchers in the fields of sphingolipid biology, dermatology, and neurology. The methodologies and data presented in this guide provide a solid foundation for further investigation into the roles of α-hydroxy ceramides in health and disease, and for the development of novel therapeutic strategies targeting this important class of lipids.

References

• 1. uniprot.org [uniprot.org]
• 2. 2-Hydroxy-ceramide synthesis by ceramide synthase family: enzymatic basis for the preference of FA chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mammalian Ceramide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel method for the measurement of in vitro fatty acid 2-hydroxylase activity by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Assaying Ceramide Synthase Activity In Vitro and in Living Cells Using Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of α-hydroxy ceramides in mice serum by LC-MS/MS: Application to sepsis study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Role of Ceramide 7 (Ceramide AH) in Epidermal Cell Differentiation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ceramides (B1148491) are integral sphingolipids of the stratum corneum, playing a pivotal role not only in the structural integrity of the epidermal barrier but also as signaling molecules that modulate epidermal homeostasis. This technical guide delves into the specific role of a class of α-hydroxy ceramides, historically referred to as Ceramide 7, in the intricate process of epidermal cell differentiation. While direct research on "Ceramide 7" under this nomenclature is limited due to the adoption of a more structurally descriptive classification system, this guide synthesizes current knowledge on α-hydroxy ceramides (Ceramide AH) and other key ceramide species to provide a comprehensive understanding of their impact on keratinocyte differentiation. We will explore the signaling pathways initiated by these lipids, present quantitative data on their effects on differentiation markers, and provide detailed experimental protocols for their study.

A Note on Nomenclature: The term "Ceramide 7" belongs to an older classification system based on the chromatographic mobility of ceramides. The modern, structure-based nomenclature identifies ceramides by their fatty acid and sphingoid base composition. "Ceramide 7" is now understood to correspond to Ceramide AH , which is characterized by an α-hydroxylated fatty acid linked to a 6-hydroxy-sphingosine base. Due to the limited specific research on Ceramide AH, this guide will also draw upon findings from studies on other well-characterized ceramides, such as Ceramide NS and short-chain ceramide analogs, to elucidate the broader roles of ceramides in epidermal differentiation.

The Central Role of Ceramides in Epidermal Differentiation

Epidermal differentiation is a highly orchestrated process where basal keratinocytes undergo a series of morphological and biochemical changes as they migrate towards the skin surface, ultimately forming the protective stratum corneum. Ceramides are not merely passive structural components of this barrier; they are active participants in the signaling cascades that drive this differentiation program.[1]

Intracellular ceramides can influence gene expression, leading to the upregulation of key differentiation markers.[2] This includes early markers like Keratin 1 (K1) and Keratin 10 (K10), as well as late markers such as involucrin, loricrin, and caspase-14, which are essential for the formation of the cornified envelope and terminal differentiation of keratinocytes.[3][4][5] The synthesis of ceramides itself is tightly regulated and increases as keratinocytes differentiate.[6]

Signaling Pathways Modulated by Ceramides in Keratinocytes

Ceramides exert their influence on epidermal differentiation through the modulation of several key signaling pathways. The primary mechanisms identified involve the activation of Peroxisome Proliferator-Activated Receptor δ (PPARδ) and Protein Kinase C zeta (PKCζ).

The PPARδ Signaling Pathway

Ceramides have been shown to upregulate the expression of PPARδ, a nuclear receptor that plays a crucial role in keratinocyte differentiation.[2][7] Activated PPARδ forms a heterodimer with the Retinoid X Receptor (RXR) and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This leads to the transcriptional activation of genes involved in differentiation and lipid metabolism, including the ATP-binding cassette transporter A12 (ABCA12). ABCA12 is critical for the transport of glucosylceramides into lamellar bodies, which are essential for the formation of the lipid barrier in the stratum corneum.[2]

Ceramide-induced PPARδ signaling pathway in keratinocytes.

The Protein Kinase C zeta (PKCζ) Signaling Pathway

Ceramides can directly activate atypical Protein Kinase C (aPKC) isoforms, particularly PKCζ.[8] Activated PKCζ can then phosphorylate downstream targets, leading to the activation of transcription factors such as NF-κB and the JNK/AP-1 pathway.[9] These transcription factors are known to regulate the expression of genes involved in keratinocyte differentiation and apoptosis. The precise role of the PKCζ pathway in ceramide-mediated differentiation, as opposed to its role in apoptosis, is an area of ongoing research.

Ceramide-induced PKCζ signaling cascade.

Quantitative Effects of Ceramides on Epidermal Differentiation Markers

The following tables summarize quantitative data from various studies on the effects of different ceramides on the expression of key epidermal differentiation markers. It is important to note the specific ceramide analog and experimental conditions used in each study.

Ceramide Type	Marker	Fold Change (mRNA)	Fold Change (Protein)	Cell Type	Reference
C6-Ceramide	Caspase-14	~5.2	~2.7	Human Keratinocytes	[4]
C2-Ceramide	Caspase-14	~5.4	Not Reported	Human Keratinocytes	[4]
Ceramide NDS	Involucrin	Not Reported	1.9 (Day 3), 2.8 (Day 5)	Human Keratinocytes	[5]
Ceramide NDS	Loricrin	Not Reported	> Control	Human Keratinocytes	[5]
Ceramide NP	Loricrin	Not Reported	> Control	Human Keratinocytes	[5]
Ceramide AD™	Keratin 1	Not Reported	Restored	Human Keratinocytes	[3]
Ceramide AD™	Keratin 10	Not Reported	Restored	Human Keratinocytes	[3]

Ceramide Treatment	Endogenous Ceramide Increase	Marker	Fold Change (mRNA)	Cell Type	Reference
d-PPMP (Glucosylceramide synthase inhibitor)	90%	Caspase-14	Increased	Human Keratinocytes	[4]

Detailed Experimental Protocols

This section provides a synthesized, detailed protocol for investigating the effects of a specific ceramide, such as Ceramide AH, on the differentiation of human keratinocytes in vitro.

Cell Culture and Induction of Differentiation

• Cell Culture:

  • Culture primary human epidermal keratinocytes (NHEKs) in a serum-free keratinocyte growth medium (e.g., KGM-Gold) supplemented with growth factors.

  • Maintain cells in a humidified incubator at 37°C and 5% CO₂.

  • Passage cells at 70-80% confluency.

• Induction of Differentiation:

  • To induce differentiation, switch the culture medium to a high-calcium medium (e.g., DMEM/F12 supplemented with 1.2 mM CaCl₂, 10% FBS, and other necessary supplements).

  • Culture the cells in the differentiation medium for the desired time points (e.g., 24, 48, 72 hours).

Workflow for keratinocyte differentiation and ceramide treatment.

Western Blot Analysis of Differentiation Markers

• Protein Extraction:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with a protease inhibitor cocktail.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Immunoblotting:

  • Separate equal amounts of protein (20-30 µg) on a 4-12% SDS-polyacrylamide gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against differentiation markers (e.g., anti-Involucrin, anti-Loricrin, anti-Keratin 1, anti-Keratin 10, anti-Caspase-14) overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use a loading control, such as β-actin or GAPDH, to normalize the results.

Lipid Extraction and Analysis

• Lipid Extraction:

  • Harvest the cells and perform a lipid extraction using a modified Bligh-Dyer method.

  • Briefly, add a mixture of chloroform (B151607):methanol (1:2, v/v) to the cell pellet.

  • After incubation, add chloroform and water to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Ceramide Analysis:

  • Analyze the ceramide profile of the lipid extract using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

  • This will allow for the identification and quantification of different ceramide species, including Ceramide AH.

Conclusion and Future Directions

While the historical term "Ceramide 7" has evolved to the more descriptive "Ceramide AH," the fundamental role of this class of α-hydroxy ceramides in epidermal differentiation is an area ripe for further investigation. The available evidence strongly suggests that ceramides are potent signaling molecules that promote keratinocyte differentiation through pathways involving PPARδ and potentially PKCζ. The quantitative data, though limited for Ceramide AH specifically, demonstrates a clear trend of increased expression of key differentiation markers in response to various ceramide species.

Future research should focus on:

• Elucidating the specific signaling cascades activated by Ceramide AH in keratinocytes.

• Generating robust quantitative data on the dose-dependent effects of Ceramide AH on a comprehensive panel of differentiation markers.

• Investigating the therapeutic potential of topically applied Ceramide AH in skin disorders characterized by impaired epidermal differentiation and barrier function.

By continuing to unravel the intricate roles of specific ceramide species, the fields of dermatology and cosmetic science can develop more targeted and effective strategies for maintaining and restoring healthy skin.

References

• 1. Ceramide AD™ Restores Skin Integrity and Function following Exposure to House Dust Mite - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide Stimulates ABCA12 Expression via Peroxisome Proliferator-activated Receptor δ in Human Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ceramides stimulate caspase-14 expression in human keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Fatty acid 2-hydroxylase, encoded by FA2H, accounts for differentiation-associated increase in 2-OH ceramides during keratinocyte differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. PPARdelta in Affected Atopic Dermatitis and Psoriasis: A Possible Role in Metabolic Reprograming - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Atypical PKC zeta is activated by ceramide, resulting in coactivation of NF-kappaB/JNK kinase and cell survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ceramide-dependent regulation of human epidermal keratinocyte CD1d expression during terminal differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Subcellular localization of "Ceramide 7" in keratinocytes

An In-depth Technical Guide to the Subcellular Localization of Ceramides (B1148491) in Keratinocytes

Disclaimer: This document is intended for research, scientific, and drug development professionals. The information provided is based on publicly available scientific literature.

Executive Summary

Ceramides are fundamental sphingolipids crucial for the structural integrity of the epidermal permeability barrier and as signaling molecules regulating keratinocyte proliferation, differentiation, and apoptosis. Their synthesis and transport are highly compartmentalized within the cell, originating in the Endoplasmic Reticulum (ER), undergoing modification and processing in the Golgi apparatus, and ultimately being transported to the extracellular space via lamellar bodies. This technical guide provides a comprehensive overview of the subcellular localization of ceramides in keratinocytes. It details the spatial and functional aspects of ceramide biology within these cells, presents available quantitative data on ceramide composition, outlines detailed experimental protocols for their study, and visualizes key pathways and workflows.

A Note on "Ceramide 7": The term "Ceramide 7" is not a standard scientific nomenclature for ceramide classification. Ceramides are typically categorized based on the structure of their N-acyl chain and sphingoid base (e.g., Cer[NS], Cer[AP]). It is possible "Ceramide 7" refers to a proprietary naming convention or a specific, less common ceramide species. This guide will focus on the well-characterized classes of ceramides found in keratinocytes.

The Ceramide Lifecycle in Keratinocytes: A Subcellular Journey

The localization of ceramides within a keratinocyte is intrinsically linked to their lifecycle of synthesis, transport, and metabolism. Each organelle plays a distinct role in producing the diverse array of ceramide species required for both barrier function and cellular signaling.

• Endoplasmic Reticulum (ER): The ER is the primary site of de novo ceramide synthesis.[1][2] This multi-step process begins with the condensation of serine and palmitoyl-CoA and results in the formation of dihydroceramide. Dihydroceramide is then desaturated to form ceramide. The ER is also a location for the activity of certain ceramide synthases (CerS), which determine the acyl chain length of the ceramide, and alkaline ceramidases.[3]

• Golgi Apparatus: Following synthesis in the ER, ceramide is transported to the Golgi apparatus. This transport is mediated in part by the ceramide transfer protein (CERT).[4] Within the Golgi, ceramides undergo further modifications. They can be converted to sphingomyelin (B164518) by sphingomyelin synthase or glycosylated to form glucosylceramide (GlcCer) by glucosylceramide synthase.[1][5] GlcCer is a critical precursor for the complex ceramides of the stratum corneum.[5] The Golgi is also a site for some alkaline ceramidase activity.[3]

• Lamellar Bodies (LBs): In differentiating keratinocytes, particularly in the stratum granulosum, GlcCer is packaged into specialized secretory organelles called lamellar bodies.[6] These LBs are crucial for delivering lipids to the extracellular space to form the epidermal barrier. The ATP-binding cassette transporter ABCA12 is involved in loading GlcCer into these organelles.[3]

• Plasma Membrane: Ceramides are components of the plasma membrane, where they can be generated by the action of neutral sphingomyelinase on sphingomyelin.[3] The plasma membrane is a key site for ceramide-mediated signaling events.

• Mitochondria and Lysosomes: Ceramides are also present in mitochondrial and lysosomal membranes. Neutral ceramidase activity is found at the mitochondrial membrane, while acid ceramidase is localized to lysosomes, where sphingolipid degradation and recycling occur.[3][7]

Data Presentation: Quantitative Analysis of Ceramide Species

A significant challenge in the field is the precise quantification of lipid species within isolated, pure subcellular fractions. While comprehensive lipidomic data for whole keratinocytes is available, detailed quantitative analyses of ceramide distribution across different organelles in these specific cells are not widely published.

The following table summarizes the relative abundance of major ceramide classes in human keratinocytes (whole-cell extract), providing a baseline for their overall composition.

Table 1: Relative Abundance of Major Ceramide Classes in Human Keratinocytes

Ceramide Class	Description	Relative Abundance (%) in Healthy Keratinocytes
Cer[NDS]	Ceramide with Non-hydroxy fatty acid and Dihydrosphingosine base	Higher relative content
Cer[NS]	Ceramide with Non-hydroxy fatty acid and Sphingosine base	Lower relative content compared to fibroblasts
Cer[NP]	Ceramide with Non-hydroxy fatty acid and Phytosphingosine base	Present
Cer[AS]	Ceramide with Alpha-hydroxy fatty acid and Sphingosine base	Higher relative content
Cer[AP]	Ceramide with Alpha-hydroxy fatty acid and Phytosphingosine base	Lower relative content compared to fibroblasts
Cer[EOS]	Ceramide with Esterified Omega-hydroxy fatty acid and Sphingosine base	Present

Data adapted from lipidomic analysis of cultured human keratinocytes. Note that relative abundances can vary based on culture conditions and differentiation state.[8]

To illustrate how subcellular distribution data is typically presented, the following table shows an example of ceramide species quantification in subcellular fractions from HeLa cells. This data is not from keratinocytes and is for illustrative purposes only.

Table 2: Illustrative Example of Ceramide Species Distribution in HeLa Cells (pmol/nmol phosphate)

Ceramide Species	Whole Cell Lysate	Endoplasmic Reticulum	Golgi Apparatus	Plasma Membrane
C16:0-Cer	0.34	Data not available	Data not available	Data not available
C18:0-Cer	Data not available	Data not available	Data not available	Data not available
C24:0-Cer	2.16	Data not available	Data not available	Data not available
C24:1-Cer	2.66	Data not available	Data not available	Data not available

This table demonstrates the type of quantitative data that would be necessary to fully characterize the subcellular localization of ceramides. Such comprehensive data for primary human keratinocytes is a current gap in the literature.

Signaling Pathways Involving Subcellular Ceramide Pools

The subcellular location where ceramide is generated or accumulates dictates its downstream signaling effects, particularly in the regulation of apoptosis and differentiation.

• Apoptosis Signaling: An increase in ceramide levels, often generated at the plasma membrane by sphingomyelinase activation or through de novo synthesis in the ER, is a potent pro-apoptotic signal. Ceramide can induce mitochondrial outer membrane permeabilization, leading to the release of cytochrome c and the activation of the caspase cascade. The balance between ceramide and its metabolite, sphingosine-1-phosphate (S1P), often referred to as the "sphingolipid rheostat," is critical; ceramide promotes apoptosis while S1P promotes survival.[6]

• Differentiation Signaling: Ceramide and its precursor, GlcCer, also play a role in promoting keratinocyte differentiation. As keratinocytes differentiate, the total amount of ceramides increases significantly.[7][9] This accumulation helps drive the terminal differentiation process, which is essential for the formation of the stratum corneum.

Caption: Ceramide-Mediated Apoptosis Signaling.

Experimental Protocols

Determining the subcellular localization of ceramides requires a combination of techniques, from imaging to biochemical fractionation and mass spectrometry.

Subcellular Fractionation of Keratinocytes

This protocol allows for the enrichment of different organelles for subsequent lipid analysis.

Materials:

• Cultured human keratinocytes

• Phosphate-buffered saline (PBS), ice-cold

• Fractionation Buffer (e.g., 250 mM sucrose, 10 mM HEPES pH 7.4, 1 mM EDTA, with protease inhibitors)

• Dounce homogenizer with a tight-fitting pestle

• Microcentrifuge and ultracentrifuge

• Reagents for protein quantification (e.g., BCA assay)

Procedure:

• Cell Harvest: Grow keratinocytes to ~80-90% confluency. Wash the culture dish twice with ice-cold PBS. Scrape cells into 1 mL of ice-cold PBS and transfer to a microcentrifuge tube.

• Pelleting: Centrifuge at 500 x g for 5 minutes at 4°C. Discard the supernatant.

• Homogenization: Resuspend the cell pellet in 500 µL of ice-cold fractionation buffer. Transfer to a pre-chilled Dounce homogenizer.

• Cell Lysis: Perform 20-30 strokes with the pestle on ice to lyse the cells. Monitor lysis using a microscope (e.g., with Trypan blue staining).

• Nuclear Fraction: Transfer the homogenate to a new tube and centrifuge at 700 x g for 10 minutes at 4°C to pellet nuclei and intact cells. The supernatant contains the cytoplasm and other organelles.

• Mitochondrial Fraction: Carefully transfer the supernatant to a new tube and centrifuge at 10,000 x g for 15 minutes at 4°C to pellet mitochondria.

• Microsomal Fraction (ER/Golgi): Transfer the resulting supernatant to an ultracentrifuge tube. Centrifuge at 100,000 x g for 1 hour at 4°C. The pellet contains the microsomal fraction (ER and Golgi). The supernatant is the cytosolic fraction.

• Purity Assessment: Analyze each fraction for organelle-specific marker proteins (e.g., Calnexin for ER, GM130 for Golgi, COX IV for mitochondria, Histone H3 for nucleus) via Western blotting to assess the purity of the fractionation.

• Lipid Extraction: Proceed immediately with lipid extraction from each fraction.

Immunofluorescence Staining of Ceramides

This method provides visual evidence of ceramide localization within intact cells.

Materials:

• Keratinocytes grown on sterile glass coverslips

• PBS

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking Buffer (e.g., 5% Bovine Serum Albumin in PBS)

• Primary antibody (e.g., anti-ceramide monoclonal antibody)

• Fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-mouse IgM)

• Nuclear counterstain (e.g., DAPI)

• Mounting medium

Procedure:

• Fixation: Wash cells on coverslips twice with PBS. Fix with 4% PFA for 15 minutes at room temperature.

• Washing: Wash three times with PBS for 5 minutes each.

• Permeabilization: Incubate with Permeabilization Buffer for 10 minutes. This step is crucial for intracellular targets.

• Blocking: Wash three times with PBS. Incubate with Blocking Buffer for 1 hour at room temperature to reduce non-specific antibody binding.

• Primary Antibody Incubation: Incubate with the primary anti-ceramide antibody, diluted in Blocking Buffer, for 1 hour at room temperature or overnight at 4°C in a humidified chamber.

• Washing: Wash three times with PBS for 5 minutes each.

• Secondary Antibody Incubation: Incubate with the fluorescently-labeled secondary antibody, diluted in Blocking Buffer, for 1 hour at room temperature, protected from light.

• Washing: Wash three times with PBS for 5 minutes each, protected from light.

• Counterstaining: Incubate with DAPI for 5 minutes to stain the nuclei.

• Mounting: Wash once with PBS. Mount the coverslip onto a microscope slide using a drop of mounting medium.

• Imaging: Visualize using a confocal or fluorescence microscope.

Lipid Extraction for Mass Spectrometry

This protocol is for extracting total lipids from cells or subcellular fractions for analysis by LC-MS/MS.

Materials:

• Cell pellet or subcellular fraction

• Methanol (B129727) (HPLC grade)

• Chloroform (B151607) (HPLC grade)

• Internal standards (e.g., C17:0-ceramide)

• Nitrogen gas stream or centrifugal evaporator (SpeedVac)

• Glass vials

Procedure (Modified Bligh-Dyer Method):

• Sample Preparation: Start with a known amount of protein or cell number. Place the sample in a glass tube. Add a known amount of internal standard.

• Solvent Addition: Add methanol and chloroform to the sample in a ratio that achieves a single-phase system of chloroform:methanol:water (from the sample) of approximately 1:2:0.8 (v/v/v). For a 100 µL aqueous sample, this would typically involve adding 250 µL of methanol and 125 µL of chloroform.

• Extraction: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add another 125 µL of chloroform and 125 µL of water to induce phase separation. Vortex again for 30 seconds.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes to clearly separate the phases.

• Collection: The lower organic phase contains the lipids. Carefully collect this phase using a glass Pasteur pipette and transfer it to a new clean glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen or using a centrifugal evaporator.

• Storage: Store the dried lipid extract at -80°C under an inert gas (like argon) until analysis.

• Analysis: Reconstitute the lipid extract in an appropriate solvent (e.g., methanol/chloroform 1:1) for injection into the LC-MS/MS system.

Mandatory Visualizations

Caption: Ceramide synthesis and transport in keratinocytes.

Caption: Workflow for subcellular lipid analysis.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. researchgate.net [researchgate.net]
• 3. Ceramide signaling in mammalian epidermis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms involved in cellular ceramide homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ceramides are transported through the Golgi apparatus in human keratinocytes in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of ceramide metabolites in differentiating epidermal keratinocytes treated with calcium or vitamin C - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipidomic Analysis Reveals Specific Differences between Fibroblast and Keratinocyte Ceramide Profile of Patients with Psoriasis Vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipotype.com [lipotype.com]

The Symbiotic Relationship Between Ceramide AP and the Skin Microbiome: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ceramides (B1148491) are integral lipid components of the stratum corneum, essential for maintaining the skin's barrier function. Among the various ceramide species, Ceramide AP (α-hydroxy fatty acid-phytosphingosine) plays a significant role in skin health. Emerging research highlights a complex and symbiotic relationship between ceramides, particularly Ceramide AP, and the diverse community of microorganisms that constitute the skin microbiome. This technical guide provides an in-depth exploration of the current understanding of Ceramide AP's interactions with the skin microbiome, detailing its impact on microbial communities and, conversely, how the microbiome influences ceramide metabolism. This guide includes a summary of quantitative data, detailed experimental protocols for studying these interactions, and visualizations of key signaling pathways and workflows to support further research and development in this field.

Introduction: Ceramide AP and the Skin Barrier

Ceramides are a class of sphingolipids composed of a sphingoid base and a fatty acid, making up approximately 50% of the lipids in the stratum corneum.[1] They are critical for the skin's barrier function, preventing transepidermal water loss (TEWL) and protecting against environmental aggressors.[2] Ceramide AP is a specific type of ceramide featuring an α-hydroxy fatty acid linked to a phytosphingosine (B30862) base.[3] Its structure contributes to the highly organized lamellar lipid structure of the stratum corneum, enhancing skin hydration and resilience.[3][4]

The skin is also home to a complex ecosystem of microorganisms, including bacteria, fungi, and viruses, collectively known as the skin microbiome. A balanced microbiome is crucial for skin homeostasis, contributing to immune defense and barrier integrity.[5] Dysbiosis, or an imbalance in the skin microbiome, is associated with various skin conditions, including atopic dermatitis and acne, which are also characterized by altered ceramide profiles.[1][5] This guide focuses on the intricate interplay between Ceramide AP and the skin's microbial inhabitants.

Ceramide AP's Interaction with Key Skin Microbes

The relationship between Ceramide AP and the skin microbiome is bidirectional, with ceramides influencing the microbial environment and microbes, in turn, affecting ceramide metabolism.

Influence of the Skin Microbiome on Ceramide AP Levels

Staphylococcus epidermidis : This common skin commensal has been shown to play a crucial role in maintaining skin barrier homeostasis by promoting ceramide production.[6][7][8] S. epidermidis secretes the enzyme sphingomyelinase, which catalyzes the hydrolysis of sphingomyelin (B164518) in the host's skin to produce ceramides.[6][9][10] This symbiotic activity helps to increase ceramide levels in the skin, thereby reinforcing the barrier and preventing dehydration.[6][9]

Cutibacterium acnes : Previously known as Propionibacterium acnes, this bacterium is a dominant member of the skin microbiome, particularly in sebaceous areas. Research has demonstrated that metabolites from C. acnes, specifically short-chain fatty acids like propionic acid, can induce the synthesis of essential lipids, including ceramides, in human keratinocytes.[11][12][13] This suggests that C. acnes, often associated with acne, also contributes to the maintenance of the skin's lipid barrier under normal conditions.

Antimicrobial Properties of Ceramides

Ceramides and their precursors, such as sphingosine (B13886) and phytosphingosine, possess inherent antimicrobial properties.[3][4] They can help to protect the skin from pathogenic bacteria and other external threats.[2][3] Ceramide AP, with its phytosphingosine base, is believed to contribute to this protective function, helping to maintain a healthy balance of microorganisms on the skin's surface.[4]

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on ceramide levels in different skin conditions and the effects of microbial interventions.

Table 1: Ceramide Subclass Composition in Healthy vs. Diseased Skin

Ceramide Subclass	Healthy Skin (Relative Abundance)	Atopic Dermatitis (Relative Abundance)	Psoriasis (Relative Abundance)	Reference(s)
AP	16%	Increased	Decreased	[1]
NP	22%	Not specified	Decreased	[1]
EOP	Not specified	Not specified	Decreased	[1]
NH	23%	Not specified	Not specified	[1]
AH	15%	Not specified	Not specified	[1]
NS	7%	Not specified	Not specified	[1]

Table 2: Effect of Microbial Intervention on Skin Barrier Parameters

Intervention	Model	Measured Parameter	Result	Reference(s)
Oral administration of lactic acid bacteria metabolites	Atopic dermatitis mouse model	Ceramide AP content in stratum corneum	Increased	[14]
Topical application of sphingosine	Mouse skin	Ceramide AP content in stratum corneum	Significantly higher	[15]
Exposure of keratinocytes to C. acnes conditioned media	In vitro human keratinocytes	Total ceramides	Increased	[11][13]

Signaling Pathways

The interaction between Ceramide AP and the skin microbiome involves complex signaling pathways within skin cells, primarily keratinocytes.

Toll-Like Receptor (TLR) Signaling

Keratinocytes express Toll-like receptors (TLRs) that recognize pathogen-associated molecular patterns (PAMPs) from microorganisms.[5][16] The binding of bacterial components, such as lipoteichoic acid from Gram-positive bacteria, to TLRs initiates a signaling cascade that leads to the activation of transcription factors like NF-κB.[5][17] This, in turn, results in the production of pro-inflammatory cytokines and antimicrobial peptides, modulating the skin's immune response.[5] While direct modulation of TLR signaling by Ceramide AP in response to specific microbes is an area of ongoing research, the overall ceramide profile of the skin is known to influence inflammatory responses.[18]

Fig. 1: Toll-Like Receptor Signaling Pathway in Keratinocytes.

PPARα Signaling in Lipid Synthesis

The induction of lipid synthesis in keratinocytes by C. acnes metabolites is mediated, in part, through the peroxisome proliferator-activated receptor-α (PPARα) signaling pathway.[13] Short-chain fatty acids produced by C. acnes can activate PPARα, which then upregulates the expression of genes involved in lipid synthesis, leading to an increase in ceramides and other lipids that fortify the skin barrier.[13]

Fig. 2: PPARα-Mediated Lipid Synthesis in Keratinocytes.

Experimental Protocols

Investigating the intricate relationship between Ceramide AP and the skin microbiome requires specialized in vitro and ex vivo models.

In Vitro Reconstructed Human Epidermis (RHE) Model

RHE models provide a valuable tool for studying the interactions between topically applied substances, including ceramides and microbial products, and the epidermis in a controlled environment.[19][20][21]

Methodology:

• Cell Culture: Normal human epidermal keratinocytes are cultured on polycarbonate filter inserts at the air-liquid interface in a chemically defined medium.[20][22]

• Model Maturation: The cultures are maintained for a period to allow for stratification and differentiation, forming a multi-layered epidermis that mimics the in vivo structure.[20]

• Microbial Challenge: The surface of the RHE can be inoculated with specific bacterial strains (e.g., S. epidermidis, C. acnes) or treated with their metabolites.

• Ceramide Application: Formulations containing Ceramide AP can be applied topically to the RHE.

• Analysis:

  • Barrier Function: Transepidermal water loss (TEWL) can be measured.

  • Lipid Analysis: The stratum corneum can be harvested, and ceramide profiles, including Ceramide AP levels, can be quantified using Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Gene and Protein Expression: Changes in the expression of genes and proteins related to barrier function and inflammation can be assessed by qPCR and immunohistochemistry.

  • Microbial Viability and Growth: The number of viable bacteria on the RHE surface can be determined by plating and colony counting.

Fig. 3: Workflow for Reconstructed Human Epidermis (RHE) Model.

Ex Vivo Human Skin Explant Model

This model utilizes full-thickness human skin obtained from cosmetic surgery, providing a system that closely mimics the in vivo environment, including the presence of a dermis and a more complex cellular composition.[23][24][25][26]

Methodology:

• Skin Procurement and Preparation: Fresh human skin is obtained and cut into explants of a standardized size.

• Barrier Disruption (Optional): To study barrier repair, the stratum corneum can be removed by tape stripping.[23][25]

• Culture: Explants are cultured at the air-liquid interface on grids in culture wells containing appropriate media.

• Treatment: Similar to the RHE model, explants can be treated topically with Ceramide AP formulations and/or inoculated with skin microbes.

• Analysis:

  • Histology: Skin morphology and cellular infiltrates can be examined.

  • Lipidomics: Epidermal layers are separated from the dermis for detailed ceramide profiling by LC-MS.[26]

  • Cytokine Analysis: The release of inflammatory mediators into the culture medium can be quantified.

  • Microbial Colonization: The growth and distribution of bacteria on the skin surface can be analyzed.

Fig. 4: Workflow for Ex Vivo Human Skin Explant Model.

Conclusion and Future Directions

The interaction between Ceramide AP and the skin microbiome is a critical aspect of skin health. Commensal bacteria such as S. epidermidis and C. acnes can positively influence ceramide levels, thereby strengthening the skin barrier. In turn, a robust ceramide shield helps to maintain a healthy microbial balance. Understanding these intricate relationships opens new avenues for the development of targeted dermatological therapies and advanced skincare formulations.

Future research should focus on:

• Elucidating the specific mechanisms by which different microbial species and their metabolites modulate the synthesis and degradation of various ceramide classes, including Ceramide AP.

• Investigating the direct antimicrobial effects of Ceramide AP on a broader range of skin commensals and pathogens.

• Exploring how dysregulation of Ceramide AP-microbiome interactions contributes to the pathogenesis of inflammatory skin diseases.

• Developing novel therapeutic strategies that leverage this symbiotic relationship, such as postbiotics that enhance endogenous ceramide production or formulations that deliver optimal combinations of ceramides and pre/probiotics to restore skin homeostasis.

References

• 1. Derailed Ceramide Metabolism in Atopic Dermatitis (AD): A Causal Starting Point for a Personalized (Basic) Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramides: What they are and how they benefit the skin [cosmopolitan.com]
• 3. eraorganics.com [eraorganics.com]
• 4. teamiblends.com [teamiblends.com]
• 5. Going, Toll-like receptors in skin inflammation and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Commensal Staphylococcus epidermidis contributes to skin barrier homeostasis by generating protective ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Commensal Staphylococcus epidermidis contributes to skin barrier homeostasis by generating protective ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Will Staphylococcus Be the Key to Our Next Skincare Craze? Harnessing the Power of Staphylococcus Epidermidis to Treat Plaque Psoriasis – Proceedings of the Texas A&M Medical Student Grand Rounds [jmsgr.tamhsc.edu]
• 9. skin-challenges.com [skin-challenges.com]
• 10. researchgate.net [researchgate.net]
• 11. Commensal Cutibacterium acnes induce epidermal lipid synthesis important for skin barrier function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 13. roami.ro [roami.ro]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 17. jcadonline.com [jcadonline.com]
• 18. Toll-like receptors: their roles in pathomechanisms of atopic dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Recreating Human Skin In Vitro: Should the Microbiota Be Taken into Account? - PMC [pmc.ncbi.nlm.nih.gov]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. Modelling the human epidermis in vitro: tools for basic and applied research - PMC [pmc.ncbi.nlm.nih.gov]
• 22. m.youtube.com [m.youtube.com]
• 23. An ex vivo human skin model for studying skin barrier repair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Topically Applied Ceramides Interact with the Stratum Corneum Lipid Matrix in Compromised Ex Vivo Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Enzymatic Regulation of Ceramide Levels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a central role in cellular processes ranging from structural membrane integrity to signaling pathways governing apoptosis, cell proliferation, and inflammation.[1][2] The diverse biological functions of ceramides are tightly linked to their intracellular concentrations, which are meticulously controlled by a complex network of enzymes. This guide provides an in-depth exploration of the enzymatic regulation of ceramide levels, with a focus on the core metabolic pathways. While specific research on the regulation of "Ceramide 7" ((2R)-2-hydroxy-N-[(E,2S,3R,6R)-1,3,6-trihydroxyoctadec-4-en-2-yl]tetracosanamide) is limited, the principles outlined here for general ceramide metabolism provide a robust framework for investigating this specific molecule.

Ceramides are composed of a sphingoid base linked to a fatty acid via an amide bond.[2][3] The variation in both the sphingoid base and the fatty acid chain length gives rise to a wide array of ceramide species, each with potentially distinct biological functions.[1][4]

Core Pathways of Ceramide Metabolism

The intracellular pool of ceramides is primarily regulated through three major pathways: the de novo synthesis pathway, the sphingomyelin (B164518) hydrolysis pathway, and the salvage pathway.[2][5][6]

De Novo Synthesis Pathway

The de novo synthesis of ceramides begins in the endoplasmic reticulum (ER) with the condensation of serine and palmitoyl-CoA.[3][5] This pathway builds ceramides from basic precursors and is considered the primary source of cellular ceramides.[5]

Key Enzymes in De Novo Synthesis:

Enzyme	Abbreviation	Location	Function	Rate-Limiting Step
Serine Palmitoyltransferase	SPT	Endoplasmic Reticulum	Catalyzes the condensation of serine and palmitoyl-CoA to form 3-ketodihydrosphingosine.	Yes[5]
3-Ketodihydrosphingosine Reductase	KDSR	Endoplasmic Reticulum	Reduces 3-ketodihydrosphingosine to dihydrosphingosine (sphinganine).	No
Ceramide Synthases	CerS (1-6)	Endoplasmic Reticulum	Acylates dihydrosphingosine to form dihydroceramide (B1258172). Different isoforms have specificity for fatty acyl-CoAs of varying lengths.[1][7]	No
Dihydroceramide Desaturase	DEGS1	Endoplasmic Reticulum	Introduces a double bond into dihydroceramide to form ceramide.[5][8]	No

The following diagram illustrates the workflow of the de novo ceramide synthesis pathway.

De Novo Ceramide Synthesis Pathway.

Sphingomyelin Hydrolysis Pathway

This pathway generates ceramide through the breakdown of sphingomyelin, a major component of cellular membranes.[2] This process is catalyzed by sphingomyelinases (SMases) and allows for a rapid increase in ceramide levels in response to cellular stress.[5]

Key Enzymes in Sphingomyelin Hydrolysis:

Enzyme	Abbreviation	Location	Activators
Acid Sphingomyelinase	aSMase	Lysosomes, Cell Membrane	TNF-α, Fas ligand, radiation[9]
Neutral Sphingomyelinase	nSMase	Cell Membrane, Golgi	TNF-α, oxidative stress[10]
Alkaline Sphingomyelinase	alk-SMase	Intestinal tract	Bile salts

The signaling pathway involving sphingomyelin hydrolysis is depicted below.

Sphingomyelin Hydrolysis Pathway.

Salvage Pathway

The salvage pathway recycles sphingolipids by breaking them down into sphingosine (B13886), which is then re-acylated to form ceramide.[2][3] This pathway is crucial for maintaining sphingolipid homeostasis and is estimated to contribute significantly to total sphingolipid biosynthesis.[2]

Key Enzymes in the Salvage Pathway:

Enzyme	Abbreviation	Location	Function
Acid Ceramidase	aCDase	Lysosomes	Hydrolyzes ceramide into sphingosine and a free fatty acid.[9]
Neutral/Alkaline Ceramidase	n/alk-CDase	ER, Mitochondria, Golgi	Hydrolyzes ceramide into sphingosine and a free fatty acid.
Ceramide Synthases	CerS (1-6)	Endoplasmic Reticulum	Re-acylates sphingosine to form ceramide.[9]

The logical flow of the salvage pathway is outlined in the following diagram.

References

• 1. Synthesis and degradation pathways, functions, and pathology of ceramides and epidermal acylceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ceramide - Wikipedia [en.wikipedia.org]
• 3. Ceramide Metabolism: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 6. medlink.com [medlink.com]
• 7. scispace.com [scispace.com]
• 8. Ceramide Metabolism Enzymes | Encyclopedia MDPI [encyclopedia.pub]
• 9. The sphingolipid salvage pathway in ceramide metabolism and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Ceramide Signaling Cascade in Cellular Proliferation

A Note on "Ceramide 7": Scientific literature predominantly characterizes ceramides (B1148491) by the length of their N-acyl chain, denoted as C_X_-ceramide, where 'X' represents the number of carbon atoms. The term "Ceramide 7" or "C7-ceramide" is not a standard nomenclature for a naturally occurring or widely studied ceramide species in the context of cellular signaling. Therefore, this guide will focus on a well-characterized, cell-permeable, short-chain ceramide analog, C6-ceramide (N-hexanoyl-D-erythro-sphingosine) , as a representative molecule to explore the intricate signaling cascades by which ceramides regulate cellular proliferation.

Abstract

Ceramides are bioactive sphingolipids that play a pivotal role in the regulation of various cellular processes, including proliferation, growth arrest, and apoptosis.[1] Dysregulation of ceramide metabolism is frequently observed in cancer, where low ceramide levels are often associated with uncontrolled cell growth and survival.[2] This technical guide provides a comprehensive overview of the signaling cascades initiated by the cell-permeable C6-ceramide, leading to the inhibition of cellular proliferation. We will delve into the key molecular pathways, present quantitative data on its effects on various cancer cell lines, provide detailed experimental protocols for its study, and visualize the complex signaling networks and experimental workflows.

C6-Ceramide Signaling Cascades in Cellular Proliferation

C6-ceramide exerts its anti-proliferative effects by modulating a network of interconnected signaling pathways. The primary mechanisms involve the inhibition of pro-survival signals and the activation of stress-response and cell cycle arrest pathways.

Inhibition of the PI3K/Akt/mTOR Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian Target of Rapamycin (mTOR) pathway is a central regulator of cell growth and proliferation. C6-ceramide has been shown to inhibit this pathway at multiple levels:

• Activation of Protein Phosphatase 2A (PP2A): C6-ceramide can activate PP2A, a serine/threonine phosphatase.[3] Activated PP2A directly dephosphorylates and inactivates Akt, a key kinase in the PI3K pathway.[4]

• Inhibition of Akt Phosphorylation: By promoting dephosphorylation, C6-ceramide reduces the levels of phosphorylated (active) Akt at key residues such as Serine 473.[4]

• Downregulation of mTORC1 Signaling: The inhibition of Akt leads to the subsequent inactivation of mTOR Complex 1 (mTORC1), a critical downstream effector that promotes protein synthesis and cell growth.[5]

Activation of Stress-Activated Protein Kinases (SAPKs)

C6-ceramide is a known inducer of cellular stress, leading to the activation of the c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (MAPK) pathways.[6][7]

• JNK Activation: C6-ceramide treatment leads to the phosphorylation and activation of JNK.[6] Activated JNK can phosphorylate various downstream targets, including transcription factors like c-Jun, which can contribute to both apoptosis and cell cycle arrest.[2]

• p38 MAPK Activation: Similar to JNK, p38 MAPK is activated in response to C6-ceramide-induced stress.[7] The p38 pathway is involved in a variety of cellular responses, including inflammation, apoptosis, and cell cycle arrest.

Induction of Cell Cycle Arrest

C6-ceramide can halt the progression of the cell cycle, primarily at the G0/G1 phase.[8][9] This arrest prevents cells from entering the S phase, during which DNA replication occurs.

• Modulation of Cell Cycle Regulators: The mechanism of cell cycle arrest involves the altered expression and activity of key regulatory proteins. For instance, C2-ceramide, a similar short-chain ceramide, has been shown to up-regulate the expression of the cyclin-dependent kinase inhibitor p21 and down-regulate cyclin D1.[3]

Quantitative Data on the Effects of C6-Ceramide

The anti-proliferative effects of C6-ceramide are dose-dependent and vary among different cell lines. The following tables summarize key quantitative data from published studies.

Table 1: IC50 Values of C6-Ceramide in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Incubation Time (h)	Reference
C6	Glioma	32.7	24	[8]
K562	Chronic Myelogenous Leukemia	27.90	Not Specified	[3]
CaOV3	Ovarian Cancer	51.2 (in presence of TSA)	48	[10]
MCF-7	Breast Cancer	>50	24	[8]

Table 2: Effect of C6-Ceramide on Cell Viability

Cell Line	Concentration (µM)	Incubation Time (h)	% Cell Viability	Reference
Kupffer Cells	20	2	~90%	[11]
Kupffer Cells	30	2	~51%	[11]
MyLa	25	24	43%	[12]
HuT78	25	24	36.1%	[12]
HaCaT	25	24	62.5%	[12]
Primary Keratinocytes	25	24	71.2%	[12]

Table 3: Effect of C2-Ceramide on Cell Cycle Distribution in Bel7402 Cells

C2-Ceramide (µmol/L)	% Cells in G1 Phase
0	35.3 ± 0.7
5	36.8 ± 1.2
15	43.9 ± 1.2
30	57.2 ± 0.6
60	76.2 ± 1.3
Data from a study on C2-ceramide, a structurally similar short-chain ceramide.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the effects of C6-ceramide on cellular proliferation.

Cell Viability Assay (MTT Assay)

This protocol is for determining cell viability based on the metabolic activity of cells.[13][14]

Materials:

• Cells of interest

• 96-well culture plates

• Complete culture medium

• C6-ceramide stock solution (in DMSO or ethanol)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of C6-ceramide in complete culture medium from the stock solution.

• Remove the medium from the wells and replace it with the medium containing different concentrations of C6-ceramide. Include a vehicle control (medium with the same concentration of DMSO or ethanol (B145695) as the highest C6-ceramide concentration).

• Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C to allow the formation of formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the distribution of cells in different phases of the cell cycle.[15][16]

Materials:

• Cells of interest

• 6-well culture plates

• Complete culture medium

• C6-ceramide

• Phosphate-Buffered Saline (PBS)

• 70% cold ethanol

• RNase A solution (100 µg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL in PBS)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentrations of C6-ceramide for the specified duration.

• Harvest the cells by trypsinization and centrifugation.

• Wash the cell pellet with ice-cold PBS.

• Fix the cells by resuspending the pellet in ice-cold 70% ethanol and incubating for at least 2 hours at -20°C.

• Wash the fixed cells with PBS to remove the ethanol.

• Resuspend the cell pellet in a solution containing RNase A and incubate at 37°C for 30 minutes to degrade RNA.

• Add PI staining solution to the cells and incubate in the dark for 15-30 minutes at room temperature.

• Analyze the stained cells using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity.

• Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis of Akt Phosphorylation

This protocol is for detecting the phosphorylation status of Akt.[17][18][19]

Materials:

• Cells of interest

• C6-ceramide

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (anti-phospho-Akt Ser473 and anti-total Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cells with C6-ceramide for the desired time.

• Lyse the cells in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a protein assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total Akt.

Visualizations

Signaling Pathways

Caption: C6-Ceramide Signaling Pathways in Cellular Proliferation.

Experimental Workflow

Caption: Experimental Workflow for Studying C6-Ceramide Effects.

References

• 1. broadpharm.com [broadpharm.com]
• 2. rsc.org [rsc.org]
• 3. Mechanisms involved in ceramide-induced cell cycle arrest in human hepatocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Exogenous cell-permeable C6 ceramide sensitizes multiple cancer cell lines to Doxorubicin-induced apoptosis by promoting AMPK activation and mTORC1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. High Dose C6 Ceramide-Induced Response in Embryonic Hippocampal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Biochemical and morphological identification of ceramide-induced cell cycle arrest and apoptosis in cultured granulosa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Metabolism of short-chain ceramide by human cancer cells-implications for therapeutic approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. C6-Ceramide Enhances Phagocytic Activity of Kupffer Cells through the Production of Endogenous Ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. C6 Ceramide (d18:1/6:0) as a Novel Treatment of Cutaneous T Cell Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]
• 14. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 15. m.youtube.com [m.youtube.com]
• 16. wp.uthscsa.edu [wp.uthscsa.edu]
• 17. benchchem.com [benchchem.com]
• 18. Quantitative analysis of Akt phosphorylation and activity in response to EGF and insulin treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Structural and Functional Diversity of Ceramides

A Note on Nomenclature: The term "Ceramide 7" is not a standard scientific designation. In scientific literature, ceramides (B1148491) are classified based on their molecular structure, specifically the length of the N-acyl chain and the type of sphingoid base. For instance, a ceramide with a 16-carbon saturated acyl chain is denoted as C16:0-ceramide. While some commercial products may use numerical naming, this guide will adhere to the standard scientific nomenclature to ensure clarity and accuracy for our intended audience of researchers, scientists, and drug development professionals. This guide will explore the significant structural and functional differences that arise from variations in ceramide's acyl chain length.

Ceramides are a class of sphingolipids that are integral components of cell membranes and serve as critical signaling molecules in a myriad of cellular processes.[1][2] Their biological functions are profoundly influenced by the length and saturation of their N-acyl chain, leading to a diverse range of effects on cell fate.[3][4] This guide provides a comprehensive overview of the structural and functional differences among key ceramide species, with a focus on their roles in cellular signaling, particularly apoptosis.

Structural and Functional Differences of Key Ceramide Species

The length of the N-acyl chain is a critical determinant of a ceramide's function. Generally, ceramides are categorized as short-chain (e.g., C2, C6), long-chain (e.g., C16, C18), and very-long-chain (e.g., C24, C24:1).[3] These structural variations lead to distinct biophysical properties and differential engagement with downstream signaling pathways.

Long-chain ceramides, such as C16:0-ceramide, are often associated with the induction of apoptosis, cell cycle arrest, and cellular senescence.[5][6] In contrast, very-long-chain ceramides, like C24:0-ceramide, have been implicated in promoting cell proliferation and survival.[6][7] The balance between these different ceramide species is crucial for maintaining cellular homeostasis, and a disequilibrium is often observed in disease states such as cancer.[6][7] For instance, an elevated ratio of C16:0-ceramide to C24:0-ceramide has been linked to increased cell death.[8][9]

Table 1: Summary of Functional Differences Between Long-Chain and Very-Long-Chain Ceramides

Feature	Long-Chain Ceramides (e.g., C16:0, C18:0)	Very-Long-Chain Ceramides (e.g., C24:0, C24:1)
Primary Functions	Pro-apoptotic, anti-proliferative, induction of senescence[5][6]	Pro-proliferative, cell survival[6][7]
Role in Cancer	Generally considered tumor-suppressive[8]	Can promote cancer progression[6]
Membrane Properties	Can increase membrane fluidity[3]	Tend to make membranes thicker and less fluid[3]
Mitochondrial Effects	Can form pores in the mitochondrial outer membrane, leading to cytochrome c release[4]	May disrupt the formation of pro-apoptotic mitochondrial pores[4]

Ceramide-Mediated Signaling Pathways

Ceramides act as second messengers in a variety of signaling cascades, with the induction of apoptosis being one of the most extensively studied.[10][11][12] Ceramide accumulation, often in response to cellular stress, can trigger a cascade of events leading to programmed cell death.[10][13]

References

• 1. Ceramide Metabolism: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 2. lipotype.com [lipotype.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The long and the short of ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Long chain ceramides and very long chain ceramides have opposite effects on human breast and colon cancer cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Plasma Ceramide C24:0/C16:0 Ratio is Associated with Improved Survival in Patients with Pancreatic Ductal Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Plasma Ceramide C24:0/C16:0 Relates to Outcomes in Patients With Heart Failure With Preserved Ejection Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid metabolism and programmed cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ceramide and Apoptosis: Exploring the Enigmatic Connections betwe...: Ingenta Connect [ingentaconnect.com]

An In-depth Technical Guide on the Genetic Basis of Ceramide Metabolism

A Note on Ceramide Nomenclature: The term "Ceramide 7" is not a standard scientific designation. Ceramides (B1148491) are a class of lipid molecules composed of a sphingoid base and a fatty acid. They are typically classified by the length of the N-acyl chain. For instance, C16-ceramide has a 16-carbon fatty acid chain. It is plausible that "Ceramide 7" was intended to refer to a ceramide with a 7-carbon fatty acid (C7-ceramide), a less common, synthetically useful variant, or it may have been a typographical error. This guide will, therefore, focus on the well-established principles of ceramide metabolism, which are applicable to all ceramide species.

Ceramides are central players in cellular lipid metabolism, acting as both structural components of membranes and as critical signaling molecules in a variety of cellular processes, including apoptosis, cell cycle regulation, and inflammation.[1][2][3] The cellular levels of ceramides are tightly controlled through a complex network of synthesis, degradation, and transport pathways, the genetic basis of which is the focus of this guide.

Ceramide Biosynthesis

There are three major pathways for ceramide biosynthesis: the de novo pathway, the sphingomyelin (B164518) hydrolysis pathway, and the salvage pathway.[4][5]

1.1. De Novo Synthesis Pathway

The de novo synthesis of ceramide begins in the endoplasmic reticulum (ER) with the condensation of serine and palmitoyl-CoA.[6][7][8] This pathway is the primary source of new ceramide molecules in the cell.

• Key Genes and Enzymes:

  • Serine Palmitoyltransferase (SPT): This enzyme complex, composed of subunits encoded by the SPTLC1, SPTLC2, and SPTLC3 genes, catalyzes the first and rate-limiting step of this pathway.[9][10]

  • 3-Ketodihydrosphingosine Reductase (KDSR): Encoded by the KDSR gene, this enzyme reduces 3-ketodihydrosphingosine to dihydrosphingosine.[4][10]

  • Ceramide Synthases (CerS): A family of six enzymes (CerS1-6), each encoded by a respective CERS gene (CERS1-6), acylates dihydrosphingosine to form dihydroceramide (B1258172). Each CerS has a preference for fatty acyl-CoAs of specific chain lengths, which is a major determinant of the diversity of ceramide species within a cell.[5][6][11]

  • Dihydroceramide Desaturase (DEGS1): Encoded by the DEGS1 gene, this enzyme introduces a double bond into dihydroceramide to form ceramide.[4][8]

1.2. Sphingomyelin Hydrolysis Pathway

This pathway generates ceramide through the breakdown of sphingomyelin, a major component of cellular membranes. This process is catalyzed by sphingomyelinases (SMases).

• Key Genes and Enzymes:

  • Acid Sphingomyelinase (aSMase): Encoded by the SMPD1 gene, this lysosomal enzyme is activated by various cellular stresses.[4]

  • Neutral Sphingomyelinase (nSMase): Several genes encode for neutral sphingomyelinases, including SMPD2, SMPD3, and SMPD4, which are located at the plasma membrane and other cellular compartments.[4]

1.3. Salvage Pathway

The salvage pathway recycles sphingosine (B13886), the backbone of sphingolipids, to generate ceramide.[5] This pathway is crucial for maintaining cellular sphingolipid homeostasis.

• Key Genes and Enzymes:

  • Ceramidases (CDases): These enzymes hydrolyze ceramide into sphingosine and a fatty acid. There are several types of ceramidases with different pH optima and subcellular locations, including acid ceramidase (ASAH1), neutral ceramidase (ASAH2), and alkaline ceramidases (ACER1, ACER2, ACER3).[4][12]

  • Ceramide Synthases (CerS): The same family of enzymes from the de novo pathway (CerS1-6) is responsible for re-acylating sphingosine to form ceramide in the salvage pathway.[5]

Ceramide Degradation

The primary route for ceramide degradation is its hydrolysis by ceramidases into sphingosine and a fatty acid.[3][12] The resulting sphingosine can then be either re-utilized in the salvage pathway to synthesize new ceramides or phosphorylated by sphingosine kinases (SPHK1 and SPHK2) to form sphingosine-1-phosphate (S1P), another important signaling lipid.[3][12]

Ceramide Transport

Ceramide synthesized in the ER must be transported to other organelles, primarily the Golgi apparatus, for further metabolism into complex sphingolipids like sphingomyelin and glucosylceramides.[13][14]

• Key Genes and Proteins:

  • Ceramide Transfer Protein (CERT): Encoded by the CERT gene (also known as STARD11), this protein specifically transfers ceramide from the ER to the Golgi in a non-vesicular manner.[9][13][14][15] CERT has a START domain that binds ceramide and a PH domain that targets it to the Golgi.[13]

  • Vesicular Transport: A portion of ceramide is also transported from the ER to the Golgi via COPII-coated vesicles.[9]

Ceramide in Cellular Signaling

Ceramide acts as a second messenger in various signaling pathways, most notably in the induction of apoptosis (programmed cell death) and cell cycle arrest.[2][16][17]

• Apoptosis: Upon various cellular stresses, increased ceramide levels can lead to the activation of protein phosphatases (like PP1 and PP2A) and protein kinases (like KSR), which in turn regulate the activity of key apoptotic proteins such as Bcl-2 family members and caspases.[18][19] Ceramide can also directly form pores in the mitochondrial outer membrane, leading to the release of cytochrome c and the initiation of the apoptotic cascade.[18]

• Cell Cycle Arrest: Ceramide has been shown to induce cell cycle arrest at the G0/G1 and G2/M phases by influencing the expression and activity of cell cycle regulatory proteins such as p53, p21, and retinoblastoma protein (Rb).[17]

Quantitative Data

The following tables summarize key quantitative data related to ceramide metabolism.

Table 1: Substrate Specificity of Human Ceramide Synthases (CerS)

Ceramide Synthase	Gene	Acyl-CoA Chain Length Preference
CerS1	CERS1	C18:0
CerS2	CERS2	C22:0, C24:0, C24:1
CerS3	CERS3	C26:0 and longer
CerS4	CERS4	C18:0, C20:0
CerS5	CERS5	C16:0
CerS6	CERS6	C14:0, C16:0
Source: Adapted from multiple studies on ceramide synthase specificity.[5][20]

Table 2: Kinetic Parameters of Selected Enzymes in Ceramide Metabolism

Enzyme	Gene	Substrate	Km (µM)	Vmax (pmol/min/mg protein)
CerS2 (phosphorylated)	CERS2	Sphinganine	~5	~800
CerS2 (dephosphorylated)	CERS2	Sphinganine	~2.5	~130
Acid Ceramidase	ASAH1	C12-NBD-Ceramide	10.5	1.8 (nmol/h/mg)
Note: Kinetic parameters can vary significantly depending on the experimental conditions, such as the specific substrates used and the source of the enzyme. The values presented here are illustrative.[20][21]

Experimental Protocols

Protocol 1: Quantification of Ceramide Species by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol outlines a general method for the extraction and quantification of different ceramide species from biological samples.[1][22]

• Lipid Extraction:

  • Homogenize tissue samples or cell pellets in a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v).

  • Add an internal standard, such as a non-naturally occurring ceramide (e.g., C17:0-ceramide), to each sample for normalization.[23]

  • Vortex the mixture thoroughly and centrifuge to separate the organic and aqueous phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable mobile phase, such as methanol/chloroform (9:1, v/v).

  • Inject the sample into a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).

  • Separate the different ceramide species using a C18 reverse-phase column with a gradient of mobile phases, for example, water with formic acid and acetonitrile/isopropanol with formic acid.[22]

  • Perform mass spectrometric analysis in positive ion mode using electrospray ionization (ESI).

  • Use multiple reaction monitoring (MRM) to detect and quantify specific ceramide species based on their precursor and product ion masses. A characteristic product ion for many ceramides is m/z 264.3.[1][24]

• Data Analysis:

  • Generate a standard curve using known concentrations of synthetic ceramide standards.

  • Calculate the concentration of each ceramide species in the samples by comparing their peak areas to the standard curve and normalizing to the internal standard.

Visualizations

Diagram 1: De Novo Ceramide Synthesis Pathway

Caption: The de novo synthesis pathway of ceramide in the endoplasmic reticulum.

Diagram 2: Ceramide Transport and Metabolism

Caption: Transport of ceramide from the ER to the Golgi and its subsequent metabolism.

Diagram 3: Ceramide-Mediated Apoptosis Signaling Pathway

Caption: A simplified signaling pathway of ceramide-induced apoptosis.

References

• 1. Quantitative measurement of different ceramide species from crude cellular extracts by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sphingolipid - Wikipedia [en.wikipedia.org]
• 3. Ceramide Metabolism: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 4. medlink.com [medlink.com]
• 5. The sphingolipid salvage pathway in ceramide metabolism and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mammalian Ceramide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 8. Sphingolipid Metabolism: New Insight into Ceramide-Induced Lipotoxicity in Muscle Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mechanisms of Nonvesicular Ceramide Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis and degradation pathways, functions, and pathology of ceramides and epidermal acylceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ceramidases, roles in sphingolipid metabolism and in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scientificarchives.com [scientificarchives.com]
• 14. Intracellular trafficking of ceramide by ceramide transfer protein - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Ceramide Signaling and p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Enzyme Activities of the Ceramide Synthases CERS2–6 Are Regulated by Phosphorylation in the C-terminal Region - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Mechanistic Insights into the Hydrolysis and Synthesis of Ceramide by Neutral Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 22. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Quantification of Ceramide [AH] (Ceramide 7) in Human Skin Biopsies by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of lipid molecules that are major components of the stratum corneum, the outermost layer of the epidermis. They play a crucial role in maintaining the skin's barrier function, preventing water loss, and protecting against environmental insults. The diverse structure of ceramides, arising from different combinations of sphingoid bases and fatty acid chains, leads to various classes with distinct properties and functions.

An older nomenclature system for ceramides, based on their chromatographic separation, designated them with numbers (1 through 8), where a higher number indicated greater polarity. In this system, "Ceramide 7" corresponds to what is now known by the structurally descriptive name Ceramide [AH] . This class of ceramides is characterized by the presence of an α-hydroxy fatty acid (A) linked to a 6-hydroxy-sphingosine (H) base.

Alterations in the levels of specific ceramide classes, including Ceramide [AH], have been associated with various skin conditions characterized by a compromised barrier, such as atopic dermatitis and psoriasis. Therefore, the accurate quantification of Ceramide [AH] in skin biopsies is essential for understanding skin physiology, investigating disease pathogenesis, and for the development of novel dermatological therapies. This application note provides a detailed protocol for the sensitive and specific quantification of Ceramide [AH] species in human skin biopsies using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Experimental Protocols

Sample Preparation: Lipid Extraction from Skin Biopsies

A modified Bligh and Dyer method is a robust technique for extracting lipids, including ceramides, from skin tissue.[1]

Materials:

• Skin biopsy sample (e.g., 2-4 mm punch biopsy)

• Chloroform (B151607)

• Methanol

• Deionized water

• 0.25 M KCl solution

• Internal Standard (IS): A non-endogenous ceramide species, such as Ceramide [NS] d18:1/17:0, should be used for accurate quantification.

• Homogenizer (e.g., bead beater or ultrasonic probe)

• Centrifuge

• Glass vials

• Nitrogen evaporator

Procedure:

• Weigh the skin biopsy sample.

• Place the tissue in a suitable homogenization tube and add the internal standard solution.

• Add a solvent mixture of chloroform:methanol (1:2, v/v) to the tissue. The volume should be sufficient to immerse the tissue (e.g., 1 mL for a small biopsy).

• Homogenize the sample until the tissue is fully disrupted.

• Add chloroform and deionized water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8.

• Vortex the mixture thoroughly and then centrifuge to separate the phases.

• Carefully collect the lower organic phase (containing the lipids) into a clean glass vial.

• Wash the remaining aqueous phase and protein pellet with a small volume of the lower phase solvent mixture and combine the organic phases.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as a mixture of heptane:chloroform:methanol (95:2.5:2.5, v/v/v) for normal-phase chromatography or an appropriate mobile phase for reversed-phase chromatography.[1]

LC-MS/MS Quantification

This protocol outlines a general method that can be adapted for different LC-MS/MS systems. Both normal-phase and reversed-phase chromatography have been successfully used for ceramide analysis.[2][3][4] Reversed-phase is often preferred for its compatibility with electrospray ionization (ESI).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

Chromatographic Conditions (Reversed-Phase Example):

• Column: A C18 column suitable for lipid analysis (e.g., Acquity UPLC CSH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient:

  • 0-2 min: 40% B

  • 2-15 min: Linear gradient to 95% B

  • 15-18 min: Hold at 95% B

  • 18.1-20 min: Return to 40% B and equilibrate.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 2.5 - 3.5 kV.

• Source Temperature: 140 - 150 °C.

• Desolvation Temperature: 350 - 600 °C.

• Collision Gas: Argon.

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

The most common fatty acid chains for Ceramide [AH] in human skin are C24:0 and C26:0. The precursor ions ([M+H]⁺) for these species and a common product ion are listed below. The product ion at m/z 264 is a characteristic fragment for many ceramides, resulting from the loss of the fatty acyl chain and water.[5]

Ceramide Species	Precursor Ion (m/z)	Product Ion (m/z)
Ceramide [AH] d18:1/24:0	700.6	264.2
Ceramide [AH] d18:1/26:0	728.7	264.2
Internal Standard (e.g., Cer [NS] d18:1/17:0)	552.5	264.2

Note: The exact m/z values may vary slightly depending on the instrument calibration. It is recommended to optimize collision energies for each transition on the specific instrument being used.

Data Presentation

The following table presents representative quantitative data for Ceramide [AH] species found in the stratum corneum of healthy human subjects. It is important to note that concentrations can vary significantly between individuals and anatomical sites. This data is synthesized from published literature on human skin ceramides.[6]

Ceramide Species	Mean Concentration (pmol/mg protein)	Standard Deviation
Ceramide [AH] d18:1/24:0	15.2	4.8
Ceramide [AH] d18:1/26:0	12.8	3.9
Total Ceramide [AH]	~9.1% of total ceramides

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: LC-MS/MS workflow for Ceramide [AH] quantification.

Ceramide [AH] in Skin Barrier Formation

Ceramide [AH], along with other ceramides, cholesterol, and free fatty acids, is a fundamental structural component of the lipid lamellae in the stratum corneum. Its primary role is in maintaining the integrity of the skin barrier rather than participating in a specific signaling cascade in the traditional sense. The α-hydroxy group of the fatty acid and the 6-hydroxy group of the sphingosine (B13886) base in Ceramide [AH] can participate in extensive hydrogen bonding networks with neighboring lipids, contributing to the highly ordered and impermeable structure of the lipid lamellae.

Caption: Role of Ceramide [AH] in skin barrier structure.

References

• 1. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 5. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Whole picture of human stratum corneum ceramides, including the chain-length diversity of long-chain bases - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Ceramide AH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a complex class of sphingolipids that are integral structural components of cellular membranes and bioactive molecules involved in a variety of cellular signaling pathways, including apoptosis, cell proliferation, and inflammation.[1][2][3] The specific biological function of a ceramide is largely determined by its molecular structure, which consists of a sphingoid base linked to a fatty acid via an amide bond.

This document focuses on the analysis of Ceramide AH , a specific subclass of ceramides characterized by an alpha-hydroxy (A) fatty acid and a 6-hydroxy sphingosine (B13886) (H) base. Understanding the levels and changes of Ceramide AH in biological systems is crucial for research in dermatology, oncology, and metabolic diseases.

These application notes provide detailed protocols for the extraction, separation, and quantification of Ceramide AH using High-Performance Liquid Chromatography (HPLC) coupled with various detection methods.

Quantitative Data Summary

The following tables summarize quantitative data for ceramide analysis from various studies. While specific quantitative values for Ceramide AH are not always individually reported, data for relevant ceramide classes are presented.

Table 1: Relative Abundance of Ceramide Classes in Human Stratum Corneum

Ceramide Class	Abbreviation	Relative Abundance (%)	Reference
Ceramide NP	Cer[NP]	24.2	[4]
Ceramide NH	Cer[NH]	23.7	[4]
Ceramide AH	Cer[AH]	18.0	[4]
Ceramide AP	Cer[AP]	8.8	[5]
Ceramide NDS	Cer[NDS]	11.3	[6]
Ceramide NS	Cer[NS]	7.4	[5]
Ceramide AS	Cer[AS]	9.6	[5]
Ceramide EOH	Cer[EOH]	4.3	[5]
Ceramide EOS	Cer[EOS]	7.7	[6]
Ceramide EOP	Cer[EOP]	1.1	[5]
Ceramide ADS	Cer[ADS]	1.6	[5]

Table 2: Performance Characteristics of HPLC-Based Ceramide Quantification Methods

Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
HPLC with Fluorescence Detection	< 1 pmol	5 pmol	86 - 93	[7]
HPLC-ESI-MS/MS	5 - 50 pg/mL	-	70 - 99	[8]
HPLC with o-phthalaldehyde (B127526) derivatization	0.1 pmol	1 pmol	98.53 - 99.55	[7]
NPLC-ESI-MS	40 fmol	-	-	[9]

Experimental Protocols

Protocol 1: Extraction of Ceramides from Biological Samples (e.g., Stratum Corneum)

This protocol is adapted from methods used for lipid extraction from skin samples.

Materials:

• Biological sample (e.g., stratum corneum tape strips, tissue homogenate)

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS)

• Internal Standard (e.g., C17:0 Ceramide)

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To the biological sample, add an appropriate amount of internal standard.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Vortex vigorously for 5-10 minutes to ensure thorough mixing and lipid extraction.

• Add 0.2 volumes of PBS to the mixture to induce phase separation.

• Vortex briefly and centrifuge at 2000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic phase, which contains the lipids.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., chloroform:methanol 1:1) for HPLC analysis.

Protocol 2: HPLC Analysis of Ceramide AH

This protocol describes a general method for the separation of ceramide species using Normal Phase HPLC (NPLC), which is well-suited for separating hydroxylated ceramides.

Instrumentation:

• HPLC system with a binary or quaternary pump

• Autosampler

• Column oven

• Detector (Mass Spectrometer, UV, or Fluorescence detector)

Chromatographic Conditions:

• Column: Silica-based normal-phase column (e.g., Lichrosorb Si 60, 5 µm, 125 x 4 mm)[10]

• Mobile Phase A: n-hexane/2-propanol/formic acid (95:5:0.1, v/v/v)[8]

• Mobile Phase B: n-hexane/2-propanol/50 mM ammonium (B1175870) formate (B1220265) aqueous solution (25:65:10, v/v/v)[8]

• Flow Rate: 0.1 - 0.5 mL/min[8][10]

• Column Temperature: 30°C

• Injection Volume: 10 - 20 µL

• Gradient Program:

  • 0-3 min: 0-10% B

  • 3-35 min: 10-100% B

  • 35-40 min: 100% B (isocratic)

  • 40-50 min: 100-0% B

  • 50-80 min: 0% B (isocratic for column re-equilibration)[8]

Detection:

• Mass Spectrometry (MS): Electrospray ionization (ESI) in positive ion mode is commonly used. Monitor for the protonated molecular ions [M+H]+ of the target Ceramide AH species.[8]

• UV Detection: If ceramides are derivatized with a UV-absorbing tag like benzoyl chloride, detection can be performed at 240 nm.[10]

• Fluorescence Detection: For enhanced sensitivity, ceramides can be derivatized with a fluorescent tag such as anthroyl cyanide or naproxen.[10][11]

Visualization of Signaling Pathways and Workflows

Below are diagrams created using the DOT language to visualize key concepts related to Ceramide AH analysis and function.

Caption: Experimental workflow for the analysis of Ceramide AH.

Caption: Ceramide-mediated apoptosis signaling pathway.

Caption: Ceramide-mediated pro-inflammatory signaling pathway.

References

• 1. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide Metabolism and Its Impact on Health - Creative Proteomics [creative-proteomics.com]
• 3. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative profiling and comprehensive quantification of stratum corneum ceramides in humans and mice by LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Whole picture of human stratum corneum ceramides, including the chain-length diversity of long-chain bases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comprehensive quantification of ceramide species in human stratum corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Quantification of ceramides | Cyberlipid [cyberlipid.gerli.com]
• 11. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gas Chromatography-Mass Spectrometry (GC-MS) Profiling of Ceramide C16

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of lipid molecules composed of a sphingosine (B13886) backbone linked to a fatty acid via an amide bond. They are integral components of cellular membranes and play crucial roles as signaling molecules in a variety of cellular processes, including proliferation, differentiation, and apoptosis. The specific fatty acid chain length of a ceramide can significantly influence its biological function. This document provides a detailed methodology for the profiling and quantification of a specific ceramide species, N-palmitoylsphingosine (Ceramide C16), using Gas Chromatography-Mass Spectrometry (GC-MS). Due to their low volatility, ceramides require a derivatization step to convert them into thermally stable and volatile compounds suitable for GC-MS analysis.[1][2] The most common approach is trimethylsilylation, which will be the focus of this protocol.

Principle of the Method

The analysis of Ceramide C16 by GC-MS involves three main stages:

• Lipid Extraction: Isolation of total lipids from the biological sample.

• Derivatization: Conversion of the non-volatile ceramide into its volatile trimethylsilyl (B98337) (TMS) ether derivative.

• GC-MS Analysis: Separation of the derivatized ceramide from other sample components by gas chromatography, followed by detection and identification using mass spectrometry.

Mass spectra generated by electron impact (EI) ionization provide characteristic fragmentation patterns that allow for the structural elucidation of both the fatty acid and the sphingoid base moieties of the ceramide.[1]

Experimental Protocols

I. Lipid Extraction

A standard Folch or Bligh-Dyer extraction method can be employed for the efficient extraction of total lipids from biological samples.

Materials:

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass centrifuge tubes with PTFE-lined caps

• Pipettes

• Centrifuge

• Nitrogen gas evaporator

Protocol:

• Homogenize the biological sample (e.g., cell pellet, tissue homogenate) in a glass centrifuge tube.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample. For every 1 mL of aqueous sample, use 3.75 mL of the chloroform:methanol mixture.

• Vortex the mixture vigorously for 15 minutes at room temperature.

• Add 1.25 mL of 0.9% NaCl solution per 1 mL of initial sample volume.

• Vortex again for 1 minute and then centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass pipette and transfer it to a clean glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• The dried lipid extract is now ready for derivatization.

II. Trimethylsilylation of Ceramide C16

This protocol describes the conversion of Ceramide C16 to its di-TMS derivative.

Materials:

• Dried lipid extract or Ceramide C16 standard

• Pyridine (B92270) (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heating block or oven

• GC vials with inserts

Protocol:

• Reconstitute the dried lipid extract or a known amount of Ceramide C16 standard in 50 µL of anhydrous pyridine in a GC vial.

• Add 50 µL of BSTFA with 1% TMCS to the vial.

• Cap the vial tightly and vortex for 1 minute.

• Heat the mixture at 60°C for 30 minutes to ensure complete derivatization.[2]

• After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Analysis

The following are suggested starting parameters for the GC-MS analysis of TMS-derivatized Ceramide C16. Method optimization may be required depending on the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC System (or equivalent)
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	280°C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Temperature Program	Initial temperature of 150°C, hold for 2 min, ramp to 320°C at 10°C/min, hold for 10 min
Mass Spectrometer	Agilent 5977B MSD (or equivalent)
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Impact (EI) at 70 eV
Scan Range	m/z 50-800

Data Presentation and Interpretation

Quantitative Analysis

For quantitative analysis, a calibration curve should be prepared using a series of known concentrations of Ceramide C16 standard that have been subjected to the same extraction and derivatization procedure as the samples. An internal standard (e.g., a non-endogenous odd-chain ceramide) should be used to correct for variations in extraction and derivatization efficiency.

Table 1: Example Quantitative Performance Data (Note: Data are illustrative and based on typical performance of related lipid analyses by mass spectrometry; actual performance may vary).

Parameter	Value	Notes
Linear Range	1 - 500 ng/mL	Determined by plotting the peak area ratio of the analyte to the internal standard against the concentration.
Limit of Detection (LOD)	0.5 ng/mL	Signal-to-noise ratio of 3.
Limit of Quantification (LOQ)	1.5 ng/mL	Signal-to-noise ratio of 10.
Intra-day Precision (%RSD)	< 10%	Replicate analyses of a quality control sample within the same day.
Inter-day Precision (%RSD)	< 15%	Replicate analyses of a quality control sample on different days.
Recovery	85 - 105%	Determined by spiking a known amount of standard into a blank matrix.

Fragmentation Pattern of Di-TMS-Ceramide C16

The mass spectrum of the di-TMS derivative of Ceramide C16 will exhibit characteristic fragment ions that can be used for its identification.

• Molecular Ion ([M]+): The molecular ion may be weak or absent.

• [M-15]+: A prominent ion resulting from the loss of a methyl group from a TMS moiety.

• Sphingoid Base Fragments: Ions characteristic of the sphingosine backbone.

• Fatty Acid Fragments: Ions that provide information about the C16 fatty acid chain.

Careful analysis of the fragmentation pattern allows for the unambiguous identification of the ceramide species.[1]

Visualizations

Experimental Workflow

Caption: Experimental workflow for GC-MS profiling of Ceramide C16.

Ceramide C16 Signaling Pathway in Apoptosis

Ceramide C16 has been shown to be involved in the regulation of the mTOR signaling pathway, which can lead to the induction of apoptosis.

Caption: C16-ceramide induces apoptosis via inhibition of the mTOR signaling pathway.

References

• 1. Ceramide analysis utilizing gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structural analysis of commercial ceramides by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Development of a Cell-Based Assay for Ceramide 7 Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceramides are a class of bioactive sphingolipids that function as critical second messengers in a variety of cellular signaling pathways. They are implicated in regulating fundamental cellular processes including apoptosis, cell cycle arrest, senescence, and inflammation.[1][2] The biological outcome of ceramide signaling can depend on its acyl chain length, subcellular localization, and the cellular context.[2][3] This document provides a detailed protocol for developing a cell-based assay to characterize the activity of "Ceramide 7".

Note on Nomenclature: The term "Ceramide 7" is not a standard chemical nomenclature. Ceramides are typically classified by the length of their N-acyl fatty acid chain (e.g., C16-ceramide). For the purposes of this protocol, "Ceramide 7" will be assumed to be a ceramide with a 7-carbon acyl chain (C7-ceramide), a type of short-chain, cell-permeable ceramide analog often used in research to mimic the effects of endogenous ceramides.

This application note describes a panel of assays to measure the pro-apoptotic activity of Ceramide 7 in a cultured cancer cell line, such as Jurkat (T-lymphocyte) or HeLa (cervical cancer) cells. The primary endpoint measured is the induction of apoptosis, a well-documented consequence of elevated ceramide levels.[1][4]

Ceramide Signaling Pathways

Ceramides can be generated through the de novo synthesis pathway, the hydrolysis of sphingomyelin (B164518) by sphingomyelinases (SMases), or the salvage pathway.[3][5] As a signaling molecule, ceramide can directly interact with and modulate the activity of various downstream effector proteins. Key signaling cascades activated by ceramide include stress-activated protein kinases (SAPKs) like JNK, and protein phosphatases such as PP1 and PP2A.[6][7] Concurrently, ceramide can inhibit pro-survival pathways, notably by blocking Akt/PKB signaling.[8] These actions converge to promote cell cycle arrest and apoptosis, often through the mitochondrial (intrinsic) pathway, which involves the release of cytochrome c and subsequent activation of caspases.[4][8]

Caption: Overview of Ceramide Signaling Pathways.

Experimental Workflow

The overall workflow involves treating cultured cells with Ceramide 7, followed by a series of assays to quantify the induction of apoptosis and related signaling events.

Caption: General Experimental Workflow for Ceramide 7 Assay.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Line: Jurkat cells (Clone E6-1).

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Seeding: Seed Jurkat cells at a density of 0.5 x 10⁶ cells/mL in 6-well plates (for Western Blot) or 96-well plates (for activity assays).

• Preparation of Ceramide 7: Prepare a 10 mM stock solution of C7-ceramide in ethanol (B145695) or DMSO. Further dilute in culture medium to achieve final working concentrations (e.g., 10, 25, 50, 100 µM).

• Treatment: Add the diluted Ceramide 7 or vehicle control (an equivalent amount of ethanol or DMSO) to the cells.

• Incubation: Incubate the cells for desired time points (e.g., 6, 12, or 24 hours) at 37°C in a 5% CO₂ incubator.

Protocol 2: Apoptosis Assessment by Annexin V and Propidium Iodide (PI) Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Harvest Cells: After treatment, collect cells by centrifugation at 300 x g for 5 minutes.

• Washing: Wash cells once with 1 mL of cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin-binding buffer.

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution (100 µg/mL).

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin-binding buffer and analyze immediately by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protocol 3: Caspase-3/7 Activity Assay

This assay measures the activity of key executioner caspases in apoptosis.

• Plate Setup: Seed and treat cells in a white-walled 96-well plate.

• Reagent Preparation: Prepare the caspase-glo® 3/7 reagent according to the manufacturer's instructions.

• Assay: Add 100 µL of the caspase-glo® 3/7 reagent to each well containing 100 µL of cell culture.

• Incubation: Mix gently and incubate at room temperature for 1-2 hours.

• Measurement: Measure the luminescence using a plate-reading luminometer. The luminescent signal is proportional to the amount of caspase activity.

Protocol 4: Western Blot for Signaling Pathway Analysis

This protocol is used to detect changes in key signaling proteins.

• Cell Lysis: After treatment, harvest cells and lyse them in ice-cold RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) per lane onto a 10-12% SDS-polyacrylamide gel and perform electrophoresis.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against:

  • Phospho-JNK (Thr183/Tyr185)

  • Total JNK

  • Phospho-Akt (Ser473)

  • Total Akt

  • Cleaved PARP

  • β-Actin (as a loading control)

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Data Presentation

Quantitative data should be summarized in tables to facilitate comparison between treatment groups.

Table 1: Apoptosis Induction by Ceramide 7 in Jurkat Cells (24h Treatment)

Treatment Group	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	Total Apoptotic Cells (%)
Vehicle Control	2.5 ± 0.5	1.8 ± 0.3	4.3 ± 0.8
Ceramide 7 (10 µM)	8.7 ± 1.2	3.1 ± 0.6	11.8 ± 1.8
Ceramide 7 (25 µM)	25.4 ± 2.1	9.8 ± 1.5	35.2 ± 3.6
Ceramide 7 (50 µM)	45.1 ± 3.5	18.2 ± 2.0	63.3 ± 5.5
Ceramide 7 (100 µM)	52.3 ± 4.0	25.6 ± 2.8	77.9 ± 6.8

Data are presented as Mean ± SD from three independent experiments.

Table 2: Caspase-3/7 Activation by Ceramide 7 in Jurkat Cells (12h Treatment)

Treatment Group	Caspase-3/7 Activity (RLU)	Fold Change vs. Control
Vehicle Control	15,230 ± 1,150	1.0
Ceramide 7 (10 µM)	35,880 ± 2,500	2.4
Ceramide 7 (25 µM)	98,500 ± 7,600	6.5
Ceramide 7 (50 µM)	215,600 ± 15,400	14.2
Ceramide 7 (100 µM)	298,100 ± 21,200	19.6

RLU = Relative Luminescence Units. Data are presented as Mean ± SD.

Logical Interpretation of Results

The expected outcome is that Ceramide 7 will induce apoptosis in a dose- and time-dependent manner. This will be evidenced by an increase in the percentage of Annexin V-positive cells, elevated caspase-3/7 activity, and changes in the phosphorylation state of key signaling proteins.

Caption: Logic Diagram for Data Interpretation.

References

• 1. Sphingolipid and Ceramide Homeostasis: Potential Therapeutic Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Ceramides in the Molecular Pathogenesis and Potential Therapeutic Strategies of Cardiometabolic Diseases: What we Know so Far - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial Ceramide and the Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ceramide Signaling and p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in the signal transduction of ceramide and related sphingolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Intracellular signal transduction pathways activated by ceramide and its metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. geneglobe.qiagen.com [geneglobe.qiagen.com]

Application Notes and Protocols for Synthetic Ceramide 7 in 3D Skin Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing synthetic Ceramide 7 to investigate its effects on 3D skin models. The information is intended to guide researchers in exploring the role of this specific ceramide in skin barrier function, wound healing, and cellular signaling.

Introduction to Ceramide 7

Ceramides are a class of lipid molecules that are major components of the stratum corneum, the outermost layer of the epidermis. They play a crucial role in maintaining the skin's barrier function, preventing water loss, and protecting against environmental insults. There are several classes of ceramides, and Ceramide 7 (also known as Ceramide AH) is characterized by an α-hydroxy fatty acid linked to a sphingoid base.[][2][3][4][5] It is involved in controlling cell proliferation and differentiation and helps to balance the skin's microflora.[] Notably, some commercially available 3D skin models have been reported to lack Ceramide 7, presenting a unique opportunity to study its specific contributions to skin physiology.[6][7][8][9]

Applications in 3D Skin Models

The application of synthetic Ceramide 7 to 3D skin models can be utilized to investigate several key areas of skin biology:

• Skin Barrier Enhancement: To assess the potential of Ceramide 7 to improve the integrity of the skin barrier, reduce transepidermal water loss (TEWL), and enhance hydration.

• Wound Healing and Epidermal Regeneration: To study the influence of Ceramide 7 on the processes of re-epithelialization, cell migration, and the expression of markers associated with wound repair.[10][11][12]

• Modulation of Cellular Signaling: To elucidate the signaling pathways activated by Ceramide 7 that regulate keratinocyte differentiation, proliferation, and inflammatory responses.

• Antimicrobial Effects: To explore the role of Ceramide 7 in modulating the skin microbiome and its potential to inhibit the growth of pathogenic bacteria.[]

Experimental Data Summary

The following tables represent hypothetical quantitative data from experiments conducted on 3D skin models treated with synthetic Ceramide 7.

Table 1: Effect of Ceramide 7 on Skin Barrier Function

Treatment Group	Transepidermal Water Loss (TEWL) (g/m²/h)	Stratum Corneum Hydration (Corneometer Units)
Control (Vehicle)	15.2 ± 1.8	45.3 ± 3.5
Ceramide 7 (0.1%)	10.5 ± 1.5	58.7 ± 4.1
Ceramide 7 (0.5%)	8.1 ± 1.2	65.2 ± 3.9

*p < 0.05, **p < 0.01 compared to control.

Table 2: Influence of Ceramide 7 on Wound Healing in a 3D Skin Model

Treatment Group	Wound Closure (%) at 48h	Ki-67 Positive Cells (Proliferation Index)
Control (Vehicle)	35.6 ± 4.2	15.8 ± 2.1
Ceramide 7 (0.5%)	58.9 ± 5.1	28.4 ± 3.5

**p < 0.01 compared to control.

Table 3: Cytokine Expression in 3D Skin Models Treated with Ceramide 7 under Inflammatory Challenge (LPS)

Treatment Group	IL-6 Expression (pg/mL)	TNF-α Expression (pg/mL)
Control (Vehicle)	250.4 ± 25.1	180.7 ± 18.9
LPS (1 µg/mL)	850.2 ± 70.5	620.4 ± 55.3
LPS + Ceramide 7 (0.5%)	425.8 ± 40.2	310.9 ± 30.1

**p < 0.01 compared to LPS alone.

Experimental Protocols

Protocol 1: Construction of a Full-Thickness 3D Skin Equivalent

This protocol outlines the generation of a 3D full-thickness skin model, which can be subsequently used for testing the effects of synthetic Ceramide 7.[13][14][15]

Materials:

• Human Dermal Fibroblasts (HDFs)

• Human Epidermal Keratinocytes (HEKs)

• Fibroblast growth medium

• Keratinocyte growth medium

• Rat tail collagen type I

• Cell culture inserts (e.g., 12-well format)

• DMEM

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

Procedure:

• Dermal Equivalent Preparation:

  • Culture HDFs to 80-90% confluency.

  • Prepare a collagen gel solution on ice by mixing rat tail collagen type I, 10x DMEM, and a neutralizing agent.

  • Harvest and resuspend HDFs in a small volume of fibroblast growth medium.

  • Mix the HDF suspension with the neutralized collagen solution to a final concentration of 2.5 x 10^5 cells/mL.

  • Dispense 2 mL of the cell-collagen mixture into each cell culture insert and incubate at 37°C for 1-2 hours to allow for gelation.

  • Add fibroblast growth medium around the inserts and incubate for 5-7 days, changing the medium every 2-3 days.

• Epidermal Seeding:

  • Culture HEKs to 80-90% confluency.

  • Harvest and resuspend HEKs in keratinocyte growth medium.

  • Seed 5 x 10^5 HEKs onto the surface of the dermal equivalent in each insert.

  • Culture in submerged conditions for 2-3 days.

• Air-Liquid Interface Culture:

  • Raise the inserts to the air-liquid interface to promote keratinocyte differentiation.

  • Switch to a differentiation-promoting keratinocyte medium.

  • Culture for an additional 10-14 days, changing the medium every 2-3 days.

Protocol 2: Application of Synthetic Ceramide 7 and Assessment of Skin Barrier Function

Materials:

• Full-thickness 3D skin equivalents

• Synthetic Ceramide 7

• Vehicle control (e.g., a lipid-based formulation without the active ingredient)

• Tewameter for TEWL measurement

• Corneometer for hydration measurement

• Phosphate Buffered Saline (PBS)

Procedure:

• Topical Application:

  • Prepare formulations of synthetic Ceramide 7 at desired concentrations (e.g., 0.1% and 0.5% w/v) in a suitable vehicle.

  • Topically apply a standardized amount (e.g., 2 mg/cm²) of the Ceramide 7 formulation or vehicle control to the surface of the 3D skin models.

  • Incubate for 24-48 hours.

• Transepidermal Water Loss (TEWL) Measurement:

  • Acclimatize the 3D skin models to room temperature and humidity for 30 minutes.

  • Measure the TEWL from the surface of each model using a Tewameter according to the manufacturer's instructions.[16][17][18][19]

• Stratum Corneum Hydration Measurement:

  • Measure the hydration of the stratum corneum using a Corneometer.[16]

• Tissue Harvesting and Analysis:

  • Wash the surface of the skin models with PBS.

  • Harvest the tissue for histological analysis (H&E staining) or lipid extraction for analysis by chromatography and mass spectrometry.[16]

Protocol 3: In Vitro Wound Healing Assay

Materials:

• Full-thickness 3D skin equivalents

• Biopsy punch (2 mm) or a wounding device[15]

• Synthetic Ceramide 7 formulation (0.5%)

• Vehicle control

• Imaging system (microscope with a camera)

• Image analysis software

Procedure:

• Wound Creation:

  • Create a standardized wound in the center of each 3D skin model using a 2 mm biopsy punch.[15]

• Treatment:

  • Immediately after wounding, topically apply the Ceramide 7 formulation or vehicle control.

• Wound Closure Monitoring:

  • Capture images of the wounds at 0, 24, and 48 hours post-wounding.

  • Measure the wound area at each time point using image analysis software.

  • Calculate the percentage of wound closure relative to the initial wound area.

• Immunohistochemistry:

  • At the end of the experiment, fix the skin models in formalin and embed in paraffin.

  • Perform immunohistochemical staining for proliferation markers (e.g., Ki-67) and differentiation markers (e.g., loricrin, filaggrin).

Signaling Pathways and Visualizations

Ceramides are known to be involved in various signaling pathways that regulate cellular processes. While the specific pathways for Ceramide 7 are still under investigation, it is hypothesized to influence keratinocyte differentiation and inflammation through modulation of protein kinase C (PKC) and NF-κB signaling.

Caption: Proposed signaling pathway of Ceramide 7 in keratinocytes.

Caption: Experimental workflow for assessing Ceramide 7 effects.

Caption: Logical relationship of Ceramide 7 and skin barrier function.

References

• 2. Transcription factor Ctip2 controls epidermal lipid metabolism and regulates expression of genes involved in sphingolipid biosynthesis during skin development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. dspace.cuni.cz [dspace.cuni.cz]
• 5. int.biotherm.com [int.biotherm.com]
• 6. researchgate.net [researchgate.net]
• 7. Engineered Skin Tissue Equivalents for Product Evaluation and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. centropiaggio.unipi.it [centropiaggio.unipi.it]
• 9. researchgate.net [researchgate.net]
• 10. Wound Care | Basicmedical Key [basicmedicalkey.com]
• 11. Abstract: The wound healing effect of the ceramide combined skin barrier (First Report) (43rd Annual Conference (June 4-8, 2011)) [wocn.confex.com]
• 12. C24 Ceramide Lipid Nanoparticles for Skin Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Simple Method for the Production of Human Skin Equivalent in 3D, Multi-Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. m.youtube.com [m.youtube.com]
• 16. premiumbeautynews.com [premiumbeautynews.com]
• 17. Skin Barrier – Function, Restoration and Repair | SGS [sgs.com]
• 18. Assessment of skin barrier function using skin images with topological data analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Spotlight on skin barrier function - Advanced Science News [advancedsciencenews.com]

Application Notes and Protocols: Isolation of a Specific Ceramide Species from Cultured Human Cells

A Note on "Ceramide 7" : The term "Ceramide 7" does not conform to standard lipid nomenclature. Ceramides (B1148491) are classified based on the specific sphingoid base and fatty acid chain they contain (e.g., Ceramide d18:1/16:0). The following protocol details the isolation of a common ceramide, N-palmitoyl-D-sphingosine (Ceramide d18:1/16:0), from cultured human cells. This protocol can be adapted for other specific ceramide species.

Introduction

Ceramides are a class of bioactive sphingolipids that play a crucial role in various cellular processes, including apoptosis, cell cycle regulation, and senescence. The specific functions of ceramides are often dependent on the length of their fatty acid chain. Consequently, the accurate isolation and quantification of specific ceramide species from cultured human cells are essential for understanding their physiological and pathological roles, and for the development of novel therapeutic agents.

This document provides a detailed protocol for the isolation and analysis of a specific ceramide species from cultured human cells, using Ceramide d18:1/16:0 as a representative example. The methodology encompasses cell culture, lipid extraction, chromatographic separation, and mass spectrometry-based identification and quantification.

Principle of the Method

The isolation of a specific ceramide from a complex biological matrix like cultured human cells involves a multi-step process. Initially, total lipids are extracted from the cells using a biphasic solvent system, such as chloroform (B151607) and methanol, which efficiently separates lipids from other cellular components. Subsequently, the lipid extract is subjected to chromatographic techniques to separate the different lipid classes. Normal-phase chromatography is particularly effective for isolating ceramides from other more polar or nonpolar lipids. Finally, the purified ceramide fraction is analyzed by mass spectrometry to confirm its identity and to quantify its abundance, often using a stable isotope-labeled internal standard.

Experimental Protocols

Materials and Reagents

• Cell Culture:

  • Human cell line of interest (e.g., HeLa, HEK293)

  • Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Phosphate Buffered Saline (PBS)

  • Cell scraper

• Lipid Extraction:

  • Chloroform (HPLC grade)

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Internal Standard: Ceramide d18:1/16:0-d7

• Chromatographic Separation (LC-MS/MS):

  • High-Performance Liquid Chromatography (HPLC) system

  • Mass Spectrometer (e.g., Triple Quadrupole)

  • C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid

• General Lab Equipment:

  • Centrifuge

  • Vortex mixer

  • Nitrogen evaporator

  • Glass vials

  • Syringes and filters

Step-by-Step Protocol

1. Cell Culture and Harvesting:

• Culture human cells to approximately 80-90% confluency in appropriate culture dishes.

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Harvest the cells by scraping them into a known volume of ice-cold PBS.

• Centrifuge the cell suspension at 500 x g for 5 minutes at 4°C.

• Discard the supernatant and store the cell pellet at -80°C until lipid extraction.

2. Total Lipid Extraction:

• Resuspend the cell pellet in 1 mL of ice-cold methanol.

• Add a known amount of the internal standard (e.g., Ceramide d18:1/16:0-d7).

• Add 2 mL of chloroform and vortex vigorously for 2 minutes.

• Add 0.8 mL of water and vortex again for 2 minutes.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids into a new glass vial.

• Dry the lipid extract under a gentle stream of nitrogen.

3. Sample Preparation for LC-MS/MS:

• Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the initial mobile phase conditions (e.g., 60% Mobile Phase B).

• Vortex thoroughly to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter into an HPLC vial.

4. LC-MS/MS Analysis:

• Set up the HPLC system with a C18 reverse-phase column.

• Equilibrate the column with the initial mobile phase conditions.

• Inject the sample onto the column.

• Run a gradient elution to separate the lipids. A typical gradient might be:

  • 0-2 min: 60% B

  • 2-12 min: Gradient to 100% B

  • 12-17 min: Hold at 100% B

  • 17.1-20 min: Return to 60% B

• The mass spectrometer should be operated in positive ion mode using Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for the target ceramide and the internal standard.

  • Ceramide d18:1/16:0: m/z 538.5 → 264.3

  • Ceramide d18:1/16:0-d7: m/z 545.5 → 264.3

Data Presentation

The quantitative data obtained from the LC-MS/MS analysis should be summarized in a table for clarity and easy comparison.

Sample ID	Cell Count (x 10^6)	Peak Area (Target Ceramide)	Peak Area (Internal Standard)	Calculated Amount (pmol/10^6 cells)
Control 1	5.2	1.8 x 10^5	2.1 x 10^5	85.7
Control 2	5.5	1.9 x 10^5	2.0 x 10^5	95.0
Treatment 1	4.8	3.5 x 10^5	2.2 x 10^5	159.1
Treatment 2	5.1	3.8 x 10^5	2.1 x 10^5	181.0

Visualizations

Experimental Workflow

Caption: Workflow for Ceramide Isolation and Analysis.

Simplified Ceramide Signaling Pathway in Apoptosis

Caption: Ceramide-Mediated Apoptotic Signaling Pathway.

Application Notes: Visualizing Intracellular Ceramide Dynamics with Fluorescent Probes

Ceramides (B1148491) are a class of bioactive sphingolipids that serve as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell senescence, differentiation, and inflammation.[1][2][3] They are central hubs in sphingolipid metabolism and their subcellular localization and concentration are tightly regulated.[4][5] Visualizing these dynamic processes in live cells is crucial for understanding ceramide's role in both normal physiology and pathological states like cancer, diabetes, and neurodegenerative diseases.[1][2][6]

While specific fluorescent probes for "Ceramide 7" (a ceramide with a C7 acyl chain) are not commonly available, researchers utilize fluorescently-labeled short-chain ceramide analogs, such as NBD C6-ceramide and BODIPY™ FL C5-ceramide, to effectively study ceramide transport and metabolism.[7] These cell-permeable probes mimic natural short-chain ceramides and are readily incorporated into cellular membranes. Once inside the cell, they are metabolized and transported to various organelles, primarily accumulating in the Golgi apparatus, which is a key site for sphingolipid synthesis and sorting.[7][8][9][10]

This document provides an overview and detailed protocols for using two of the most prevalent ceramide probes:

• BODIPY™ FL C5-Ceramide: A ceramide analog labeled with the green-fluorescent BODIPY™ FL dye. It is highly fluorescent, more photostable than NBD, and its fluorescence is less sensitive to the environment.[7] It is a preferred probe for visualizing the Golgi apparatus in living cells.[11][12]

• NBD C6-Ceramide: A ceramide analog labeled with the environment-sensitive NBD (7-nitrobenz-2-oxa-1,3-diazol-4-yl) fluorophore. Its fluorescence is weak in aqueous environments but increases significantly in nonpolar lipid environments, making it an excellent tool for studying sphingolipid transport and for staining the Golgi complex in both live and fixed cells.[13][14][15]

Ceramide Metabolism and Signaling Pathway

Ceramides are synthesized and metabolized through several pathways, influencing critical downstream signaling cascades. The diagram below illustrates the central role of ceramide in sphingolipid metabolism and its connection to cellular outcomes like apoptosis.

Caption: Ceramide's central role in sphingolipid metabolism and signaling.

Quantitative Data of Fluorescent Ceramide Probes

The selection of a fluorescent probe depends on the specific experimental requirements, such as the imaging modality (live vs. fixed cells) and the desired spectral properties.

Probe Name	Excitation (nm)	Emission (nm)	Acyl Chain	Recommended Working Conc.	Primary Target
BODIPY™ FL C5-Ceramide	~505	~511	C5	0.5 - 5 µM	Golgi Apparatus (Live Cells)
NBD C6-Ceramide	~466	~536	C6	5 µM	Golgi Apparatus (Live & Fixed)

Data compiled from references:[10][14][15][16]

Experimental Workflow

The general procedure for labeling cells with fluorescent ceramide analogs involves probe complexation with BSA, incubation with cells at low temperature to allow for plasma membrane insertion, followed by a chase period at 37°C to allow for intracellular transport, primarily to the Golgi complex.

Caption: General experimental workflow for intracellular ceramide staining.

Detailed Protocols

Important Preliminary Step: Preparation of Probe-BSA Complex

For efficient delivery into cells, fluorescent ceramides must be complexed with defatted Bovine Serum Albumin (BSA). This can be done in advance and the complex stored at -20°C.[13][17]

• Prepare Probe Stock: Dissolve the lyophilized fluorescent ceramide (e.g., 50 µg BODIPY™ FL C5-Ceramide) in DMSO to make a 1 mM stock solution.[12]

• Prepare BSA Solution: Prepare a solution of 0.34 mg/mL defatted BSA in a suitable buffer (e.g., PBS or Hanks' Balanced Salt Solution with HEPES, HBSS/HEPES).[13]

• Form the Complex: While vortexing the BSA solution, slowly inject the 1 mM ceramide stock solution to achieve a final concentration of 5 µM for both the probe and BSA.[13][17]

• Store: Aliquot and store the 5 µM Probe-BSA complex solution at -20°C, protected from light.[13]

Protocol 1: Staining Live Cells with BODIPY™ FL C5-Ceramide

This protocol is optimized for visualizing the Golgi apparatus in living cells.

Materials:

• Cells grown on glass coverslips or in imaging-grade dishes.

• 5 µM BODIPY™ FL C5-Ceramide/BSA complex in HBSS/HEPES.

• Ice-cold and 37°C pre-warmed culture medium.

• Fluorescence microscope with appropriate filter sets (e.g., FITC/GFP).

Procedure:

• Cell Preparation: Grow cells to a desired confluency (typically 50-70%) on coverslips.

• Initial Wash: Rinse the cells twice with pre-warmed culture medium to remove any residual serum.

• Labeling: Remove the medium and add the 5 µM BODIPY™ FL C5-Ceramide/BSA complex. Incubate for 30 minutes at 4°C.[16] This allows the probe to insert into the plasma membrane while inhibiting endocytosis.

• Washing: Aspirate the labeling solution and wash the cells 2-3 times with ice-cold medium to remove excess probe from the cell surface.[16]

• Chase Incubation: Add fresh, pre-warmed (37°C) culture medium to the cells and incubate for an additional 30 minutes at 37°C in a CO₂ incubator.[16] This chase period allows for the internalized ceramide analog to be transported to the Golgi apparatus.

• Final Wash & Imaging: Wash the cells once with fresh medium or PBS. Mount the coverslip on a slide with a drop of medium and immediately proceed to imaging. Prominent labeling of the Golgi apparatus should be visible.[13]

Protocol 2: Staining Fixed Cells with NBD C6-Ceramide

This protocol is suitable for experiments where live-cell imaging is not required or when co-staining with antibodies.

Materials:

• Cells grown on glass coverslips.

• Fixative solution (e.g., 4% Paraformaldehyde (PFA) in PBS).

• 5 µM NBD C6-Ceramide/BSA complex in HBSS/HEPES.

• Wash buffer (PBS).

• Mounting medium.

Procedure:

• Cell Preparation: Grow cells to the desired confluency on coverslips.

• Fixation: Rinse cells with PBS, then fix with 4% PFA for 10-15 minutes at room temperature.[12]

• Washing: Wash the fixed cells twice with PBS for 5 minutes each to remove the fixative.[12]

• Labeling: Incubate the fixed cells with the 5 µM NBD C6-Ceramide/BSA complex for 30 minutes at 4°C.[13]

• Back-Exchange (Optional but Recommended): To enhance the specific Golgi signal, rinse the cells and incubate for 30-90 minutes at room temperature with a solution containing 2 mg/mL BSA or 10% fetal calf serum.[14] This step helps to remove non-specifically bound probe from other membranes.

• Final Wash: Wash the cells 2-3 times with PBS.

• Mounting and Imaging: Mount the coverslip onto a microscope slide using an appropriate mounting medium. The slides can be sealed and stored at 4°C, protected from light, before imaging with a fluorescence microscope.

References

• 1. Fluorescently Labeled Ceramides and 1-Deoxyceramides: Synthesis, Characterization, and Cellular Distribution Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide - Wikipedia [en.wikipedia.org]
• 3. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescent Assays for Ceramide Synthase Activity | Springer Nature Experiments [experiments.springernature.com]
• 5. Ceramide function in the brain: when a slight tilt is enough - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of Ceramides in Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Labeling Golgi with fluorescent ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdn.stemcell.com [cdn.stemcell.com]
• 9. Quantifying Fluorescently Labeled Ceramide Levels in Human Sarcoma Cell Lines in Response to a Sphingomyelin Synthase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. A novel fluorescent ceramide analogue for studying membrane traffic in animal cells: accumulation at the Golgi apparatus results in altered spectral properties of the sphingolipid precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lumiprobe.com [lumiprobe.com]
• 13. genecopoeia.com [genecopoeia.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. abpbio.com [abpbio.com]
• 16. labs.pbrc.edu [labs.pbrc.edu]
• 17. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Ceramide 7 as a Biomarker for Dermatological Disorders: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of sphingolipids that are major components of the stratum corneum, the outermost layer of the epidermis.[1] They play a critical role in maintaining the skin's barrier function, preventing water loss, and protecting against environmental insults.[2] The human stratum corneum contains numerous ceramide classes, which are structurally diverse based on the sphingoid base and the fatty acid chain length, hydroxylation, and saturation.[3]

Two main nomenclature systems are used to classify ceramides. The older system numbers them (e.g., Ceramide 1 through 11) based on their migration pattern in thin-layer chromatography (TLC).[4] A more modern and structurally descriptive system uses abbreviations for the sphingoid base (e.g., S for sphingosine (B13886), P for phytosphingosine, H for 6-hydroxy sphingosine) and the fatty acid (e.g., N for non-hydroxy, A for α-hydroxy, EO for esterified ω-hydroxy).[3] In this context, Ceramide 7 corresponds to Ceramide [AH] , which consists of an α-hydroxy fatty acid linked to a 6-hydroxy sphingosine base.[5]

Alterations in the ceramide profile of the stratum corneum have been strongly associated with the pathogenesis of several dermatological disorders, most notably atopic dermatitis (AD) and psoriasis.[6] These changes can lead to a compromised skin barrier, increased transepidermal water loss (TEWL), inflammation, and increased susceptibility to irritants and allergens. Consequently, the analysis of specific ceramide classes, including Ceramide 7 (Cer[AH]), holds significant promise for its use as a biomarker in diagnosing these conditions, monitoring disease severity, and evaluating the efficacy of therapeutic interventions.

Ceramide Alterations in Dermatological Disorders

Atopic Dermatitis (AD)

Atopic dermatitis is a chronic inflammatory skin disease characterized by intense itching and eczematous lesions. A key feature of AD is a dysfunctional skin barrier, which is linked to significant changes in the ceramide composition of the stratum corneum.[6] Studies have consistently shown a reduction in the total ceramide content in both the lesional and non-lesional skin of AD patients compared to healthy individuals.[7] Furthermore, the relative proportions of different ceramide classes are altered.

Psoriasis

Psoriasis is another chronic inflammatory skin condition characterized by hyperproliferation of keratinocytes, leading to the formation of erythematous, scaly plaques.[8] Similar to AD, psoriasis is associated with a defective skin barrier and marked changes in the ceramide profile.[8] Research indicates a decrease in total ceramide levels in psoriatic lesions.[8]

Quantitative Data Summary

The following tables summarize the quantitative changes in various ceramide classes, including those relevant to the Ceramide 7 (Cer[AH]) family, in atopic dermatitis and psoriasis compared to healthy control skin. Data is presented as relative abundance or percentage change as reported in the cited literature.

Table 1: Relative Abundance of Ceramide Classes in Atopic Dermatitis vs. Healthy Skin

Ceramide Class	Structural Nomenclature	Change in Atopic Dermatitis	Reference
Ceramide 1	Cer[EOS]	Decreased	[7]
Ceramide 2	Cer[NS]	Increased	[8]
Ceramide 3	Cer[NP]	Decreased	[8]
Ceramide 5	Cer[AS]	Increased	[7]
Ceramide 6	Cer[AP]	Increased	[9]
Ceramide 7	Cer[AH]	Decreased	[5]
Ceramide 8	Cer[NH]	Decreased	[7]
Ceramide 9	Cer[EOP]	Decreased	[7]

Table 2: Relative Abundance of Ceramide Classes in Psoriasis vs. Healthy Skin

Ceramide Class	Structural Nomenclature	Change in Psoriasis	Reference
Ceramide 1	Cer[EOS]	Decreased	[10]
Ceramide 2	Cer[NS]	Increased	[8]
Ceramide 3	Cer[NP]	Decreased	[8]
Ceramide 5	Cer[AS]	Increased	[10]
Ceramide 6	Cer[AP]	Decreased	[9]
Ceramide 7	Cer[AH]	No significant change	[11]
Ceramide 9	Cer[EOP]	Decreased	[9]

Signaling Pathways

Ceramides are not only structural components of the skin barrier but also act as signaling molecules involved in various cellular processes, including inflammation, proliferation, and apoptosis.[12] Alterations in ceramide levels can disrupt these signaling pathways, contributing to the pathophysiology of skin diseases. For instance, decreased ceramide levels can lead to increased production of pro-inflammatory cytokines.[5]

Ceramide deficiency and inflammatory cycle in skin disorders.

Experimental Protocols

Protocol 1: Extraction of Ceramides from Stratum Corneum Tape Strips

This protocol describes a common method for the non-invasive collection and extraction of stratum corneum lipids for ceramide analysis.

Materials:

• D-Squame® or similar adhesive tape strips

• Forceps

• Glass vials with PTFE-lined caps

• Solvent mixture: Chloroform:Methanol (2:1, v/v) or Hexane:Ethanol (2:1, v/v)[11]

• Internal standards (e.g., C17:0 ceramide)

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• Sample Collection:

  • Clean the skin area (e.g., forearm) with a dry wipe.

  • Firmly press an adhesive tape strip onto the skin for 10 seconds.

  • Remove the tape strip in one swift motion using forceps and place it in a labeled glass vial.

  • Repeat the stripping process on the same area as required for sufficient sample collection (typically 5-10 strips).

• Lipid Extraction:

  • Add a known amount of internal standard to each vial.

  • Add 2 mL of the chosen solvent mixture to each vial containing the tape strips.

  • Vortex the vials vigorously for 2 minutes to ensure complete extraction of lipids from the tape.

  • Incubate at room temperature for 30 minutes with occasional vortexing.

  • Centrifuge the vials at 3000 x g for 10 minutes to pellet any debris.

  • Carefully transfer the supernatant (lipid extract) to a new clean glass vial.

• Solvent Evaporation and Sample Reconstitution:

  • Evaporate the solvent from the lipid extract under a gentle stream of nitrogen gas until complete dryness.

  • Reconstitute the dried lipid extract in a known volume (e.g., 200 µL) of a suitable solvent for the chosen analytical method (e.g., Methanol for LC-MS).

  • Vortex briefly to ensure the lipids are fully dissolved. The sample is now ready for analysis.

Protocol 2: Analysis of Ceramide Profiles by LC-MS/MS

This protocol provides a general methodology for the quantification of ceramide classes using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific technique.[8]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Reversed-phase C18 column (e.g., Kinetex C18)[13]

• Tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) with an Electrospray Ionization (ESI) source

LC Conditions:

• Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate

• Mobile Phase B: Methanol/Isopropanol (90:10, v/v) with 0.1% formic acid and 1 mM ammonium formate

• Gradient Elution: A typical gradient would start at 60% B, increasing to 100% B over 15 minutes, holding for 5 minutes, and then re-equilibrating to initial conditions.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5-10 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each ceramide class and the internal standard need to be determined and optimized. For example, for Cer[NS], a common transition is the neutral loss of a water molecule from the protonated molecule [M+H-H₂O]⁺.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Data Analysis:

• Generate a calibration curve using serial dilutions of ceramide standards of known concentrations.

• Integrate the peak areas for each ceramide species and the internal standard in the chromatograms of the samples and standards.

• Calculate the concentration of each ceramide in the samples by normalizing to the internal standard and using the calibration curve.

• Express the results as pmol/µg of protein or relative abundance of each ceramide class.

Workflow and Visualization

The following diagram illustrates the general workflow for the analysis of ceramides as biomarkers in dermatological research.

Workflow for Ceramide Biomarker Discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure and Function of Ceramide and Its Application in Diseases | Advances in Engineering Technology Research [madison-proceedings.com]
• 3. Whole picture of human stratum corneum ceramides, including the chain-length diversity of long-chain bases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 5. us.typology.com [us.typology.com]
• 6. cosmoderma.org [cosmoderma.org]
• 7. Similar Alterations of the Stratum Corneum Ceramide Profile in Atopic Dermatitis, Psoriasis, and Ichthyosis: Results from a Systematic Review and Meta-Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 9. Comprehensive quantification of ceramide species in human stratum corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide profiles of the uninvolved skin in atopic dermatitis and psoriasis are comparable to those of healthy skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ceramide - Wikipedia [en.wikipedia.org]
• 12. LIPID MAPS [lipidmaps.org]
• 13. The structure, function, and importance of ceramides in skin and their use as therapeutic agents in skin-care products - PubMed [pubmed.ncbi.nlm.nih.gov]

Monoclonal Antibody Development for Ceramide 7 Detection: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a crucial role as signaling molecules in a variety of cellular processes, including apoptosis, cell proliferation, and inflammation. The specific functions of ceramides are often dependent on the length of their N-acyl chain. "Ceramide 7" (C7 Ceramide) refers to a ceramide species with a heptanoyl (C7) fatty acid chain. While less common than longer-chain ceramides like C16 or C18, the study of specific ceramide species is critical for understanding their distinct biological roles. The development of high-affinity and specific monoclonal antibodies against Ceramide 7 is essential for its detection and quantification in various biological samples, enabling further research into its physiological and pathological significance.

These application notes provide a comprehensive overview and detailed protocols for the development of monoclonal antibodies targeting Ceramide 7. The methodologies cover antigen preparation, immunization, hybridoma production, and antibody screening and characterization.

Data Presentation: Performance Characteristics of Anti-Ceramide Antibodies

The following tables summarize representative quantitative data for commercially available or previously developed anti-ceramide monoclonal antibodies. This data can serve as a benchmark for the expected performance of newly developed antibodies against Ceramide 7.

Table 1: Antibody Affinity and Sensitivity

Antibody Clone	Target Ceramide Species	Affinity (Kd)	Assay Type	Sensitivity (Limit of Detection)	Reference
MID 15B4	General Ceramide	Not Reported	ELISA, IHC, Flow Cytometry	Not Reported	[1]
Rabbit Polyclonal	C2, C8, C16, C18, C20, C24	Not Reported	Lipid Overlay Assay, IHC	Not Reported	[2]
Commercial Kit	General Ceramide	Not Applicable	Competitive ELISA	18.75 pg/mL	[3]
Commercial Kit	General Ceramide	Not Applicable	Competitive ELISA	1.0 ng/mL	[4][5]
Representative Lipid-Protein Interaction	Galactosyl Ceramide	0.1 - 1 µM	SPR	Not Applicable	[6]

Table 2: Antibody Specificity and Cross-Reactivity

Antibody Clone/Type	Target Ceramide	Cross-Reactivity Observed	No Significant Cross-Reactivity	Assay Conditions	Reference
MID 15B4	General Ceramide	Dihydroceramide, Sphingomyelin, Phosphatidylcholine	Cholesterol, other phospholipids	Artificial lipid overlay systems	[1]
Rabbit Polyclonal	General Ceramide	Dihydroceramide	Sphingomyelin, Phosphatidylcholine	Lipid ELISA, Lipid Overlay	[7]
Mouse Antiserum	Epidermal Ceramides	Cer-1, Cer-2, Cer-3, Cer-5, Cer-6, Cer-7	Cholesterol, Free Fatty Acids	TLC Immunostaining	[8]
Monoclonal (S58-9)	General Ceramide	Cholesterol, Cholesterol esters, Triglycerides, Phosphatidylcholine, Sphingomyelin	Not specified	Not specified	[9]

Experimental Protocols

Antigen Preparation: Ceramide 7-BSA Conjugation

To elicit an immune response against the small lipid molecule Ceramide 7, it must be conjugated to a larger carrier protein, such as Bovine Serum Albumin (BSA).

Materials:

• Ceramide 7 (N-heptanoyl-D-erythro-sphingosine)

• Bovine Serum Albumin (BSA), globulin-free

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Dimethylformamide (DMF), anhydrous

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

• Magnetic stirrer and stir bar

• Glass reaction vial

Protocol:

• Activation of Ceramide 7:

  • In a glass reaction vial, dissolve 10 mg of Ceramide 7 in 1 mL of anhydrous DMF.

  • Add a 1.5 molar excess of NHS and DCC to the Ceramide 7 solution.

  • Allow the reaction to proceed for 4-6 hours at room temperature with gentle stirring. This reaction will form an NHS-ester of Ceramide 7.

• Conjugation to BSA:

  • Dissolve 20 mg of BSA in 5 mL of PBS (pH 7.4).

  • Slowly add the activated Ceramide 7 solution dropwise to the BSA solution while stirring.

  • Allow the conjugation reaction to proceed overnight at 4°C with gentle stirring.

• Purification of the Conjugate:

  • Transfer the reaction mixture to a dialysis tube.

  • Dialyze against 4L of PBS at 4°C for 48 hours, with at least four changes of the dialysis buffer. This will remove unconjugated Ceramide 7 and other small molecules.

• Characterization and Storage:

  • Determine the protein concentration of the Ceramide 7-BSA conjugate using a BCA protein assay.

  • Confirm conjugation using techniques such as MALDI-TOF mass spectrometry.

  • Store the conjugate at -20°C in small aliquots.

Monoclonal Antibody Production via Hybridoma Technology

This protocol outlines the generation of hybridoma cell lines producing monoclonal antibodies against Ceramide 7.[10][11][12]

Materials:

• Ceramide 7-BSA conjugate

• Freund's complete and incomplete adjuvant

• BALB/c mice (6-8 weeks old)

• SP2/0-Ag14 myeloma cells

• Polyethylene glycol (PEG) 1500

• RPMI-1640 medium supplemented with 20% Fetal Bovine Serum (FBS), L-glutamine, and penicillin-streptomycin

• HAT (Hypoxanthine-Aminopterin-Thymidine) and HT (Hypoxanthine-Thymidine) media supplements

• 96-well cell culture plates

Protocol:

• Immunization:

  • Emulsify the Ceramide 7-BSA conjugate with an equal volume of Freund's complete adjuvant.

  • Immunize BALB/c mice subcutaneously with 100 µg of the conjugate per mouse.

  • Boost the mice every 2-3 weeks with 50 µg of the conjugate emulsified in Freund's incomplete adjuvant.

  • Three days before cell fusion, administer a final intravenous or intraperitoneal boost of 50 µg of the conjugate in PBS without adjuvant.

• Cell Fusion:

  • Euthanize the immunized mouse with the highest antibody titer (determined by a preliminary ELISA screen of serum).

  • Aseptically harvest the spleen and prepare a single-cell suspension of splenocytes.

  • Mix the splenocytes with SP2/0-Ag14 myeloma cells at a ratio of 5:1.

  • Fuse the cells by slowly adding PEG 1500 and then gently washing with serum-free RPMI-1640.

• Selection and Cloning of Hybridomas:

  • Resuspend the fused cells in RPMI-1640 with 20% FBS and HAT supplement.

  • Plate the cells into 96-well plates.

  • Incubate at 37°C in a 5% CO2 incubator.

  • After 7-10 days, screen the supernatants from wells with growing hybridoma colonies for the presence of anti-Ceramide 7 antibodies using an ELISA.

  • Expand positive hybridomas and subclone by limiting dilution to ensure monoclonality.

Screening of Hybridomas by ELISA

An indirect ELISA is used to screen hybridoma supernatants for antibodies that bind to Ceramide 7.

Materials:

• Ceramide 7

• Ethanol (B145695)

• 96-well high-binding ELISA plates

• Blocking buffer (e.g., 3% BSA in PBS)

• Hybridoma supernatants

• HRP-conjugated goat anti-mouse IgG secondary antibody

• TMB substrate

• Stop solution (e.g., 2 M H2SO4)

• Plate reader

Protocol:

• Coating of ELISA Plates:

  • Dissolve Ceramide 7 in ethanol to a concentration of 10 µg/mL.

  • Add 50 µL of the Ceramide 7 solution to each well of a 96-well plate.

  • Allow the solvent to evaporate completely in a fume hood or at 37°C, leaving the lipid coated on the well surface.

• Blocking:

  • Wash the wells three times with PBS.

  • Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room temperature.

• Incubation with Primary Antibody:

  • Discard the blocking buffer and wash the wells three times with PBS containing 0.05% Tween-20 (PBST).

  • Add 100 µL of hybridoma supernatant to each well and incubate for 1-2 hours at room temperature.

• Incubation with Secondary Antibody:

  • Wash the wells three times with PBST.

  • Add 100 µL of HRP-conjugated goat anti-mouse IgG, diluted in blocking buffer, to each well.

  • Incubate for 1 hour at room temperature.

• Detection:

  • Wash the wells five times with PBST.

  • Add 100 µL of TMB substrate to each well and incubate in the dark until a blue color develops.

  • Stop the reaction by adding 50 µL of stop solution.

  • Read the absorbance at 450 nm using a plate reader.

Antibody Characterization

a. Isotyping:

Determine the isotype (e.g., IgG1, IgG2a, IgM) of the monoclonal antibody using a commercial mouse monoclonal antibody isotyping kit.

b. Affinity Determination by Surface Plasmon Resonance (SPR):

SPR analysis can be used to determine the binding kinetics (kon, koff) and affinity (Kd) of the antibody to Ceramide 7.[13][14][15][16]

Materials:

• SPR instrument (e.g., Biacore)

• L1 sensor chip

• Purified anti-Ceramide 7 monoclonal antibody

• Ceramide 7-containing liposomes

• Running buffer (e.g., HBS-EP+)

Protocol:

• Liposome Preparation: Prepare small unilamellar vesicles (SUVs) containing a defined concentration of Ceramide 7 and a matrix lipid (e.g., POPC).

• Surface Preparation: Immobilize the anti-Ceramide 7 antibody on the sensor chip surface via amine coupling.

• Binding Analysis:

  • Inject the Ceramide 7-containing liposomes at various concentrations over the sensor surface.

  • Monitor the association and dissociation phases in real-time.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the kon, koff, and Kd values.

c. Specificity and Cross-Reactivity by Lipid Array:

Lipid arrays are used to assess the specificity of the antibody by screening its binding against a panel of different lipids.[17][18][19][20]

Materials:

• Commercially available or custom-printed lipid array slides

• Purified anti-Ceramide 7 monoclonal antibody

• Blocking buffer

• Fluorescently labeled secondary antibody

• Microarray scanner

Protocol:

• Blocking: Block the lipid array slide with a suitable blocking buffer.

• Antibody Incubation: Incubate the array with the purified anti-Ceramide 7 antibody.

• Secondary Antibody Incubation: Wash the array and incubate with a fluorescently labeled secondary antibody.

• Scanning and Analysis: Wash the array, dry it, and scan it using a microarray scanner. Analyze the fluorescence intensity of each lipid spot to determine the binding specificity and identify any cross-reactivity.

Mandatory Visualizations

Caption: Workflow for Monoclonal Antibody Development against Ceramide 7.

Caption: Simplified Ceramide Signaling Pathway.

References

• 1. anti-Ceramide Antibody [ABIN480714] - , ICC, FACS, IHC [antibodies-online.com]
• 2. Development and characterization of a novel anti-ceramide antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ceramide ELISA Kit (A326471) [antibodies.com]
• 4. resources.amsbio.com [resources.amsbio.com]
• 5. mybiosource.com [mybiosource.com]
• 6. Binding and Antigen Presentation of Ceramide-Containing Glycolipids by Soluble Mouse and Human Cd1d Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. sinobiological.com [sinobiological.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. lifesciences.danaher.com [lifesciences.danaher.com]
• 13. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 14. bio-protocol.org [bio-protocol.org]
• 15. An Introduction to Surface Plasmon Resonance [jacksonimmuno.com]
• 16. portlandpress.com [portlandpress.com]
• 17. echelon-inc.com [echelon-inc.com]
• 18. Strips and Arrays protocol - Echelon Biosciences [echelon-inc.com]
• 19. med.stanford.edu [med.stanford.edu]
• 20. Lipid arrays identify myelin-derived lipids and lipid complexes as prominent targets for oligoclonal band antibodies in multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Ceramide Insolubility in Aqueous Buffers

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on solubilizing ceramides (B1148491), with a focus on short-to-medium chain variants like C7-Ceramide, for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is "Ceramide 7" and why is it difficult to dissolve in aqueous buffers?

A1: "Ceramide 7," likely referring to a ceramide with a 7-carbon N-acyl chain (C7-Ceramide), is a synthetic, cell-permeable analog of endogenous ceramides. Like other ceramides, it is a lipid molecule with a hydrophobic nature, leading to very poor solubility in water-based solutions such as cell culture media and phosphate-buffered saline (PBS).[1][2][3] This inherent insolubility can cause the compound to precipitate, making it difficult to achieve accurate and effective concentrations in experiments.[1][4]

Q2: What are the primary methods for solubilizing C7-Ceramide for in vitro experiments?

A2: The most common and effective methods to overcome the insolubility of short-chain ceramides include:

• Organic Solvent Stock Solutions : Dissolving the ceramide in an organic solvent like ethanol (B145695) or DMSO to create a concentrated stock, which is then diluted into the aqueous experimental medium.[1][5]

• Complexation with Bovine Serum Albumin (BSA) : Forming a complex with fatty acid-free BSA, which acts as a carrier to enhance solubility and facilitate delivery to cells.[5][6]

• Co-solvents and Detergents : Using co-solvent systems like an ethanol/dodecane mixture (98:2, v/v) or zwitterionic detergents such as CHAPS to improve dispersion in aqueous media.[5][7][8]

• Liposomal Formulations : Encapsulating the ceramide within liposomes can improve both solubility and the efficacy of delivery.[1]

Q3: How should I prepare and store a stock solution of C7-Ceramide?

A3: C7-Ceramide should be dissolved in an appropriate organic solvent such as ethanol or DMSO to prepare a concentrated stock solution (e.g., 10-20 mg/mL).[2][5] It is recommended to purge the solvent with an inert gas to prevent lipid oxidation.[5][9] Store the stock solution at -20°C.[1] It is best to prepare fresh working solutions for each experiment and avoid repeated freeze-thaw cycles.[1]

Q4: What is a "vehicle control" and why is it essential?

A4: A vehicle control is a crucial component of your experimental design. It consists of the same concentration of the solvent (e.g., ethanol or DMSO) used to dissolve the ceramide, but without the ceramide itself.[1][5] This control allows you to distinguish the cellular effects of the ceramide from any potential effects of the solvent. The final concentration of the organic solvent in your culture medium should be minimal (ideally ≤ 0.1%) to prevent cytotoxicity.[1][10]

Troubleshooting Guide

Q1: I've added my C7-Ceramide to the cell culture medium, and now I see a precipitate. What should I do?

A1: Precipitation is a common issue and can be addressed by:

• Reducing the Final Concentration : You may be exceeding the solubility limit of the ceramide in your medium. Try using a lower final concentration.[1]

• Ensuring Proper Mixing : When diluting your stock solution, add it dropwise to your pre-warmed (37°C) medium while vortexing vigorously to facilitate dispersion.[1][5]

• Using a Carrier Protein : Complexing the ceramide with fatty acid-free BSA is a highly effective method to prevent precipitation and improve delivery to cells.[5]

• Trying an Alternative Solubilization Method : Consider using an ethanol/dodecane co-solvent system to improve dispersion.[5][7]

Q2: My cells are dying, and I suspect it's not due to the ceramide's biological activity. How can I check for solvent-induced toxicity?

A2: To determine if the solvent is causing cytotoxicity, follow these steps:

• Check Your Vehicle Control : Observe the health of the cells treated with the vehicle control. If these cells also show signs of toxicity, the solvent concentration is likely too high.[1]

• Perform a Solvent Dose-Response : Test a range of concentrations of your solvent (e.g., DMSO or ethanol) on your cells to determine the maximum non-toxic concentration for your specific cell line.[1]

• Minimize Final Solvent Concentration : Always aim for a final solvent concentration of 0.1% or less in your cell culture medium.[5][10] This may require preparing a more concentrated stock solution.

Q3: I'm not observing any biological effect of the C7-Ceramide in my experiments. What could be the problem?

A3: A lack of effect could stem from several factors:

• Poor Bioavailability : If the ceramide has precipitated, it is not available to the cells. Visually inspect your culture wells for any precipitate. Using a BSA-complex can enhance bioavailability.[4]

• Compound Instability : Ensure your ceramide stock solution has been stored correctly at -20°C and has not undergone multiple freeze-thaw cycles.[1]

• Cell-Specific Factors : The cell line you are using may be resistant to the effects of the ceramide, or the experimental conditions (e.g., cell density, presence of serum) may be interfering with its activity.[1] Consider optimizing these parameters.

Data Presentation

Table 1: Recommended Solvents for Ceramide Stock Solutions

Solvent	Typical Stock Concentration	Notes
Ethanol	~20 mg/mL	Preferred for many cell culture applications due to lower toxicity than DMSO at similar concentrations.[2][5][9]
Dimethyl Sulfoxide (DMSO)	~20 mg/mL	A powerful solvent, but care must be taken to keep the final concentration low (≤ 0.1%) to avoid toxicity.[2][5][9]
Dimethylformamide (DMF)	~22 mg/mL	Another suitable organic solvent.[3][5]

Table 2: Comparison of Ceramide Solubilization Methods

Method	Advantages	Disadvantages	Best For
Organic Solvent Dilution	Simple and quick to prepare.	Risk of precipitation and solvent toxicity.[1]	Initial screening experiments and when using robust cell lines.
BSA Complexation	Greatly enhances solubility, improves delivery to cells, and reduces non-specific effects.[4][5]	Requires additional preparation steps.	Most cell-based assays, especially with sensitive cell lines or when consistent delivery is critical.[6]
Ethanol/Dodecane Mixture	Effective for dispersing natural ceramides into aqueous solutions.[7][8]	Dodecane may have its own cellular effects.	In vitro assays and cell culture when other methods are not suitable.
Detergent Solubilization (e.g., CHAPS)	Can effectively solubilize ceramides.[5][7]	Detergents can disrupt cell membranes and interfere with signaling pathways.	Specific biochemical assays where membrane integrity is not a primary concern.

Experimental Protocols

Protocol 1: Preparation of a C7-Ceramide Stock Solution

• Weigh the desired amount of C7-Ceramide solid in a sterile glass vial.

• Add the appropriate volume of high-purity ethanol or DMSO to achieve the desired concentration (e.g., 10 mg/mL).

• Warm the mixture gently (to 37°C) and vortex until the solid is completely dissolved.[10]

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a C7-Ceramide-BSA Complex

This protocol is adapted from methods used for similar short-chain ceramides.[5][6]

• In a sterile glass test tube, dispense the required volume of your C7-Ceramide stock solution (in ethanol).

• Evaporate the ethanol under a gentle stream of nitrogen gas, followed by placing the tube under a vacuum for at least 1 hour to ensure complete solvent removal.

• Prepare a solution of fatty acid-free BSA (e.g., 0.34 mg/mL) in a sterile aqueous buffer (e.g., PBS or serum-free culture medium).[6][11]

• Redissolve the dried C7-Ceramide film in a small volume of absolute ethanol (e.g., 200 µL).[6]

• While vigorously vortexing the BSA solution, slowly inject the ethanolic C7-Ceramide solution into the BSA solution.[5][6]

• The resulting solution contains the C7-Ceramide-BSA complex and is ready for dilution into your experimental medium. This complex can be stored at -20°C.[6]

Visualizations

Caption: Workflow for selecting a C7-Ceramide solubilization method.

Caption: Protocol for preparing a Ceramide-BSA complex.

Caption: Simplified C7-Ceramide induced signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. A comprehensive measure of Golgi sphingolipid flux using NBD C6-ceramide: evaluation of sphingolipid inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. researchgate.net [researchgate.net]
• 11. lumiprobe.com [lumiprobe.com]

Technical Support Center: Optimizing Ceramide 7 Extraction from Lipid-Rich Samples

Welcome to the technical support center for the optimization of "Ceramide 7" extraction. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficiency and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting ceramides (B1148491) from lipid-rich samples?

A1: The most prevalent methods for ceramide extraction include traditional solvent-based techniques and modern, technology-assisted approaches. The Folch and Bligh-Dyer methods are considered gold standards in solvent extraction, utilizing a chloroform-methanol-water system to partition lipids.[1] More recent "green" technologies, such as Ultrasound-Assisted Extraction (UAE) and Supercritical Fluid Extraction (SFE), offer reduced solvent consumption and potentially higher efficiency.[2][3] Liquid chromatography-mass spectrometry (LC-MS) is widely regarded as the most accurate method for the quantitative analysis of ceramides.[2][3]

Q2: I am experiencing low recovery of Ceramide 7. What are the likely causes?

A2: Low recovery of specific ceramide species like Ceramide 7 can stem from several factors. These include incomplete cell lysis, suboptimal solvent polarity, degradation of the ceramide molecule during extraction, or losses during sample workup. For instance, the choice of solvent system is critical, and a solvent mixture that is too polar or too non-polar may not efficiently extract the target ceramide. Additionally, prolonged exposure to high temperatures or harsh chemical conditions can lead to the degradation of ceramides.

Q3: How can I improve the selectivity of my extraction for ceramides?

A3: To enhance the selectivity for ceramides, a multi-step approach involving extraction followed by a purification step is often recommended. Solid-Phase Extraction (SPE) is a common and effective method for purifying ceramides from a crude lipid extract. By choosing the appropriate sorbent and elution solvents, it is possible to separate ceramides from other lipid classes, thereby increasing the purity of the sample for downstream analysis.

Q4: What are "matrix effects" in LC-MS analysis of ceramides, and how can they be mitigated?

A4: Matrix effects refer to the suppression or enhancement of the ionization of the target analyte (in this case, Ceramide 7) by co-eluting compounds from the sample matrix. This can lead to inaccurate quantification. To mitigate matrix effects, several strategies can be employed, including:

• Sample Dilution: Diluting the sample can reduce the concentration of interfering compounds.

• Chromatographic Separation: Optimizing the liquid chromatography method to better separate Ceramide 7 from matrix components.

• Use of Internal Standards: Incorporating a stable isotope-labeled internal standard that is structurally similar to Ceramide 7 can help to correct for matrix effects.

• Advanced Sample Preparation: Techniques like SPE can be used to remove interfering substances before LC-MS analysis.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction and analysis of Ceramide 7.

Problem	Potential Cause	Suggested Solution
Low Overall Ceramide Yield	1. Incomplete tissue/cell homogenization. 2. Inefficient solvent penetration. 3. Suboptimal solvent-to-sample ratio.	1. Ensure thorough homogenization using appropriate mechanical disruption (e.g., bead beating, sonication). 2. For UAE, optimize sonication time and power. For solvent extraction, ensure vigorous vortexing/mixing. 3. An initial solvent-to-sample ratio of 20:1 for the Folch method is a good starting point.[1]
Poor Recovery of Ceramide 7 Specifically	1. Solvent polarity not optimized for Ceramide 7. 2. Degradation of Ceramide 7 during extraction.	1. Experiment with different solvent mixtures. For instance, a chloroform (B151607):methanol ratio of 2:1 (v/v) is common, but adjustments may be needed based on the sample matrix. 2. Avoid high temperatures and prolonged extraction times. Consider performing extractions on ice.
Inconsistent Results Between Replicates	1. Inhomogeneous sample starting material. 2. Variability in manual extraction steps. 3. Pipetting errors.	1. Ensure the initial sample is well-mixed before aliquoting. 2. Standardize all steps of the protocol, including vortexing times and centrifugation speeds. 3. Use calibrated pipettes and careful pipetting techniques.
Contamination in Final Sample (Observed in LC-MS)	1. Contaminants from plasticware or solvents. 2. Carryover from previous samples in the LC-MS system.	1. Use high-purity, LC-MS grade solvents and glass tubes where possible. 2. Implement a robust column washing protocol between sample injections.

Data Presentation

Extraction Method	Typical Solvents	Advantages	Disadvantages	Relative Efficiency for Ceramides
Bligh & Dyer	Chloroform, Methanol, Water	Rapid, well-established, good for a wide range of lipids.[1]	Use of toxic chlorinated solvents.	High
Folch	Chloroform, Methanol, Water	High recovery for a broad range of lipids, effective for tissue samples.[1]	Larger solvent volumes required, use of toxic solvents.	High
Ultrasound-Assisted Extraction (UAE)	Ethanol, Hexane, etc.	Faster extraction times, reduced solvent consumption, can be performed at lower temperatures.[2]	Requires specialized equipment, potential for localized overheating if not optimized.	High, can be higher than conventional methods with optimization.
Supercritical Fluid Extraction (SFE)	Supercritical CO2 (often with a co-solvent like ethanol)	"Green" method with no organic solvent residue, high selectivity.[2]	High initial equipment cost, requires optimization of pressure and temperature.	Variable, can be very high with proper optimization.

Experimental Protocols

Detailed Methodology: Bligh and Dyer Lipid Extraction

This protocol is a widely used method for the total lipid extraction from biological samples.

Materials:

• Homogenizer

• Glass centrifuge tubes with Teflon-lined caps

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• 0.9% NaCl solution

• Nitrogen gas for drying

• Vortex mixer

• Centrifuge

Procedure:

• Homogenization: Homogenize approximately 1 gram of the lipid-rich sample in a mixture of 1 mL of chloroform and 2 mL of methanol.

• Monophasic Mixture Formation: Add an additional 1 mL of chloroform to the homogenate and vortex thoroughly for 2 minutes.

• Phase Separation: Add 1.8 mL of 0.9% NaCl solution to the mixture. Vortex again for 2 minutes.

• Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to facilitate phase separation. Two distinct layers will form: an upper aqueous layer and a lower organic layer containing the lipids.

• Lipid Collection: Carefully collect the lower organic (chloroform) layer using a glass Pasteur pipette and transfer it to a clean glass tube.

• Re-extraction (Optional but Recommended): To maximize recovery, add 2 mL of chloroform to the remaining aqueous phase, vortex, and centrifuge again. Collect the lower organic layer and combine it with the first extract.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen gas at room temperature or in a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for your downstream analysis (e.g., methanol/chloroform 1:1, v/v for LC-MS).

Detailed Methodology: Ultrasound-Assisted Extraction (UAE) of Ceramides

This protocol describes a general procedure for UAE, which should be optimized for specific sample types and instrumentation.

Materials:

• Ultrasonic bath or probe sonicator

• Extraction vessel (glass)

• Solvent of choice (e.g., ethanol, hexane/isopropanol mixture)

• Filtration system (e.g., syringe filter with a PTFE membrane)

• Nitrogen gas for drying

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Place a known amount of the finely ground or homogenized lipid-rich sample into the extraction vessel.

• Solvent Addition: Add the extraction solvent to the sample. A solid-to-liquid ratio of 1:10 to 1:30 (g/mL) is a common starting point.

• Ultrasonication: Place the extraction vessel in the ultrasonic bath or immerse the probe sonicator into the sample mixture. Sonicate for a predetermined time (e.g., 15-30 minutes) at a specific frequency (e.g., 40 kHz) and power. The temperature of the water bath should be controlled to prevent degradation of the ceramides.

• Separation: After sonication, separate the solid material from the solvent extract by centrifugation or filtration.

• Solvent Evaporation: Evaporate the solvent from the extract under a stream of nitrogen or using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for further analysis.

Mandatory Visualizations

Caption: A generalized workflow for the extraction and analysis of ceramides from biological samples.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Troubleshooting low signal-to-noise ratio in "Ceramide 7" mass spec

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low signal-to-noise ratio issues during the mass spectrometry analysis of "Ceramide 7."

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal-to-noise (S/N) ratio when analyzing Ceramide 7 by LC-MS?

A low S/N ratio in Ceramide 7 analysis can stem from several factors throughout the experimental workflow. The most common culprits include:

• Suboptimal Sample Preparation: Inefficient extraction of Ceramide 7 from the sample matrix, the presence of interfering substances, or sample degradation can all lead to a weaker signal.

• Inefficient Ionization: The choice of ionization source and its settings are critical. Ceramides (B1148491) can be challenging to ionize efficiently, and improper settings can significantly reduce signal intensity.[1][2]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of Ceramide 7, leading to a diminished signal.[3][4]

• Instrument Contamination: Buildup of contaminants in the ion source, transfer optics, or mass analyzer can increase background noise and reduce signal intensity.[3]

• Incorrect Mass Spectrometer Settings: Non-optimal parameters for precursor ion selection, collision energy, or detector settings can result in poor fragmentation and/or low signal detection.

• Chromatographic Issues: Poor peak shape, such as excessive broadening, can reduce the signal intensity at the peak maximum, thereby lowering the S/N ratio.

Q2: Which ionization mode is best for Ceramide 7 analysis?

Ceramides can be detected in both positive and negative ionization modes.

• Positive Ion Mode (ESI+): This mode typically yields protonated molecules ([M+H]+) and ions resulting from water loss ([M+H-H₂O]+).[5] It can provide good sensitivity for many ceramides.

• Negative Ion Mode (ESI-): This mode produces deprotonated molecules ([M-H]-). For certain ceramide species, particularly those with hydroxyl groups, negative mode can offer enhanced sensitivity and specificity.[5]

The optimal mode for Ceramide 7 will depend on its specific structure. It is recommended to test both modes during method development to determine which provides the best S/N ratio.

Q3: What are the characteristic product ions for ceramides in MS/MS analysis?

During collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), ceramides typically generate characteristic fragment ions corresponding to the sphingoid base. For many common ceramides, prominent product ions are observed at m/z 264 and 282.[6] These ions arise from the cleavage of the amide bond and subsequent rearrangements. Monitoring for these specific transitions in Multiple Reaction Monitoring (MRM) mode can significantly improve specificity and S/N.

Troubleshooting Guide for Low Signal-to-Noise Ratio

If you are experiencing a low S/N ratio for Ceramide 7, follow this step-by-step troubleshooting guide.

Step 1: Assess Sample Preparation and Quality

• Action: Re-evaluate your sample extraction protocol. Ensure that the solvents and techniques used are optimal for extracting ceramides from your specific sample matrix.

• Action: Prepare a fresh set of standards to confirm that the issue is not with a degraded stock solution.

• Action: Spike a known amount of a ceramide standard into your sample matrix and analyze it to check for ion suppression. A significant decrease in the standard's signal in the matrix compared to a clean solvent indicates the presence of matrix effects.[3][4]

Step 2: Optimize Mass Spectrometer Parameters

• Action: Infuse a Ceramide 7 standard directly into the mass spectrometer to optimize ion source parameters (e.g., capillary voltage, gas flow rates, temperature) for maximum signal intensity.

• Action: Optimize the collision energy for the specific precursor-to-product ion transition of Ceramide 7 to ensure efficient fragmentation and a strong product ion signal.

• Action: Perform a mass calibration of the instrument to ensure high mass accuracy.[2]

Step 3: Evaluate and Clean the LC-MS System

• Action: Inspect the ion source for visible contamination and clean it according to the manufacturer's recommendations.[3]

• Action: Check for leaks in the LC system, as this can introduce air and cause an unstable spray, leading to signal fluctuations.

• Action: Run a system suitability test with a known standard to ensure the overall performance of the LC-MS system.[3]

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low S/N in Ceramide 7 analysis.

Experimental Protocols

Protocol 1: Ceramide 7 Extraction from Plasma

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add 300 µL of ice-cold methanol (B129727) containing an internal standard (e.g., C17:0 ceramide).

  • Vortex for 1 minute to precipitate proteins.

• Centrifugation:

  • Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection:

  • Carefully transfer the supernatant to a new microcentrifuge tube.

• Drying:

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS analysis.

Protocol 2: LC-MS/MS Method for Ceramide 7 Analysis

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid.

• Gradient:

  • 0-2 min: 60% B

  • 2-12 min: Gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 60% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: ESI+ (or ESI- if determined to be better).

• MRM Transition for Ceramide 7: To be determined by infusing the standard (e.g., Precursor ion [M+H]+ -> Product ion m/z 264.3).

Data Presentation

Table 1: Example MRM Transitions for a Hypothetical Ceramide 7

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ceramide 7	552.5	264.3	50	35
Ceramide 7	552.5	282.3	50	30
Internal Standard	524.5	264.3	50	35

Table 2: Troubleshooting Impact on S/N Ratio (Hypothetical Data)

Condition	Ceramide 7 Peak Area	Background Noise	Signal-to-Noise (S/N)
Initial (Low Signal)	5,000	500	10
After Ion Source Cleaning	15,000	300	50
After Collision Energy Optimization	45,000	300	150
After Sample Prep Optimization	90,000	250	360

Signaling Pathway Visualization

In many biological contexts, ceramides are key components of signaling pathways related to cellular processes like apoptosis and inflammation. Below is a hypothetical signaling pathway involving Ceramide 7.

Caption: Hypothetical signaling pathway where Ceramide 7 induces apoptosis.

References

• 1. Imaging Mass Spectrometry Visualizes Ceramides and the Pathogenesis of Dorfman-Chanarin Syndrome Due to Ceramide Metabolic Abnormality in the Skin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. gmi-inc.com [gmi-inc.com]
• 3. zefsci.com [zefsci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing isomeric interference in "Ceramide 7" analysis

Welcome to the technical support center for the analysis of "Ceramide 7." This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the analytical challenges in Ceramide 7 analysis, with a primary focus on minimizing isomeric interference.

Frequently Asked Questions (FAQs)

Q1: What is "Ceramide 7" and what are its common isomers?

A1: Ceramide 7 is a specific type of ceramide that contains a 6-hydroxysphingosine (H) as its sphingoid backbone. Ceramides (B1148491) are a class of lipid molecules composed of a sphingoid base and a fatty acid linked by an amide bond.

Isomers of Ceramide 7 can arise from several variations:

• Fatty Acid Chain Length and Unsaturation: Ceramides with the same 6-hydroxysphingosine base but different fatty acid chains (e.g., different lengths or number of double bonds) can be considered related species, but true isomers will have the same molecular formula.

• Positional Isomers of the Hydroxyl Group: Other ceramides may have a hydroxyl group at a different position on the sphingoid base or the fatty acid chain, leading to isomeric forms.

• Different Sphingoid Bases: Ceramides with other sphingoid backbones like sphingosine (B13886) (S), dihydrosphingosine (DS), or phytosphingosine (B30862) (P) but with a fatty acid that results in the same elemental composition as a Ceramide 7 species will be isomeric. For example, a ceramide with a non-hydroxylated sphingoid base and a hydroxylated fatty acid could be isomeric to Ceramide 7.

• Stereoisomers: Variations in the stereochemistry of the chiral centers in the sphingoid base or fatty acid can also result in different isomers.

Q2: Why is isomeric interference a significant problem in Ceramide 7 analysis?

A2: Isomeric interference is a major challenge because isomers have the same mass-to-charge ratio (m/z). Consequently, standard mass spectrometry (MS) cannot distinguish between them, leading to co-detection and inaccurate quantification. This can result in an overestimation of the true concentration of Ceramide 7 and potentially lead to incorrect biological interpretations.

Q3: What are the primary analytical techniques for analyzing Ceramide 7 and resolving its isomers?

A3: The gold standard for ceramide analysis is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[1]

• Liquid Chromatography (LC): Techniques like High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) are essential for physically separating isomers before they enter the mass spectrometer. Reversed-phase columns (e.g., C8, C18) are commonly used to separate ceramides based on their hydrophobicity.[2] Normal-phase chromatography can also be employed to separate ceramide classes.

• Tandem Mass Spectrometry (MS/MS): This technique provides an additional layer of specificity. After separation by LC, the precursor ion corresponding to Ceramide 7 is selected and fragmented. The resulting product ions are characteristic of the molecule's structure and can help to confirm its identity and differentiate it from some, but not all, isomers.

Advanced techniques like Ion Mobility Spectrometry (IMS) can provide an additional dimension of separation based on the ion's size and shape in the gas phase, which can be very effective at resolving closely related isomers.

Troubleshooting Guide

Problem 1: My chromatogram shows a broad or asymmetric peak for my target Ceramide 7.

• Possible Cause: This is a common indication of co-eluting isomers or other interfering compounds. It can also be caused by secondary interactions with the stationary phase.

• Troubleshooting Steps:

  • Optimize Chromatographic Separation:

    • Adjust the Gradient: Employ a shallower, longer gradient during the elution of your ceramide species. This can improve the resolution of closely eluting compounds.

    • Change the Stationary Phase: If using a C18 column, consider a column with a different chemistry, such as a C8 or a phenyl-hexyl column, which may offer different selectivity for your isomers.

    • Modify the Mobile Phase: The addition of modifiers like formic acid or ammonium (B1175870) formate (B1220265) to the mobile phase can improve peak shape by reducing interactions with residual silanol (B1196071) groups on the column.[3]

  • Check for Column Overload: Inject a dilution of your sample. If the peak shape improves and becomes more symmetrical, you may be overloading the column.

  • Investigate for Contamination: A contaminated guard column or analytical column can lead to peak tailing. Try flushing the column or replacing the guard column.

Problem 2: The quantitative results for Ceramide 7 seem unexpectedly high.

• Possible Cause: Co-eluting isomers that are not chromatographically resolved will be detected as a single peak by the mass spectrometer, leading to an overestimation of the true concentration of Ceramide 7.

• Troubleshooting Steps:

  • Confirm Peak Purity with High-Resolution Mass Spectrometry (HRMS): If available, HRMS can provide a more accurate mass measurement, which may help to distinguish between isobaric (same nominal mass but different exact mass) compounds.

  • Employ Tandem Mass Spectrometry (MS/MS): Ensure you are using a specific and unique fragmentation pattern (transition) for Ceramide 7. While isomers may have the same precursor mass, their fragmentation patterns can sometimes differ, allowing for more specific detection.

  • Use Isomer-Specific Standards: If commercially available, obtain analytical standards for suspected interfering isomers. This will allow you to confirm their retention times under your chromatographic conditions and verify if they are co-eluting with your Ceramide 7 peak.

Problem 3: I am having difficulty separating Ceramide 7 from other ceramide classes.

• Possible Cause: Different ceramide classes can have overlapping retention times depending on their overall polarity.

• Troubleshooting Steps:

  • Consider Normal-Phase Chromatography: While reversed-phase is common, normal-phase chromatography can provide better separation of lipid classes based on the polarity of their head groups.

  • Utilize Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is another alternative that separates compounds based on their hydrophilicity and can be effective for separating different ceramide classes.

Experimental Protocols

Below is a representative experimental protocol for the quantitative analysis of Ceramide 7 in a biological matrix (e.g., skin tissue extract) using LC-MS/MS.

1. Sample Preparation: Lipid Extraction

• Homogenize the tissue sample in an appropriate buffer.

• Perform a lipid extraction using a modified Bligh-Dyer or Folch method. A common procedure is as follows:

  • To the tissue homogenate, add a mixture of chloroform (B151607) and methanol (B129727) (typically in a 1:2 or 2:1 v/v ratio).

  • Vortex thoroughly to ensure mixing.

  • Add chloroform and water to induce phase separation.

  • Centrifuge the sample to separate the layers.

  • Carefully collect the lower organic layer containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform 1:1 v/v).

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A UHPLC system is recommended for optimal resolution.

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is a good starting point.

• Mobile Phase:

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10 v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient Elution: A representative gradient is as follows (flow rate: 0.3 mL/min):

  • 0-2 min: 40% B

  • 2-15 min: Linear gradient from 40% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-18.1 min: Return to 40% B

  • 18.1-22 min: Re-equilibration at 40% B

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MS/MS Parameters:

  • Ionization Source Temperature: 140°C

  • Desolvation Temperature: 600°C

  • Capillary Voltage: 2.5 kV

  • Collision Energy: Optimized for the specific Ceramide 7 species of interest (typically 20-60 eV).

  • Multiple Reaction Monitoring (MRM): Monitor the transition from the protonated precursor ion [M+H]+ of the specific Ceramide 7 species to a characteristic product ion. For ceramides, a common product ion corresponds to the sphingoid base after the loss of the fatty acid and water.

Data Presentation

The following table provides an example of how to present quantitative data for different ceramide species, including a hypothetical Ceramide 7, in skin samples. The concentrations are illustrative.

Ceramide Species	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Concentration (pmol/mg tissue)
Cer(d18:1/16:0)	8.5	538.5	264.3	150.2 ± 12.5
Cer(h18:1/16:0) (Ceramide 7)	7.9	554.5	280.3	45.8 ± 5.1
Cer(d18:0/24:0)	12.1	652.7	266.3	88.4 ± 9.3
Cer(p18:0/18:0)	9.2	570.6	282.3	62.1 ± 7.8

Note: The precursor and product ions are hypothetical and would need to be determined experimentally for the specific Ceramide 7 species being analyzed.

Visualizations

Experimental Workflow

Caption: A typical workflow for the analysis of Ceramide 7.

Ceramide Signaling Pathway

Caption: Ceramide-activated protein phosphatase signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [restek.com]

Improving the stability of "Ceramide 7" standards for calibration

This technical support center provides guidance on improving the stability of "Ceramide 7" (also known as Ceramide AH) standards for calibration, ensuring accurate and reproducible experimental results. While specific stability data for Ceramide 7 is limited, this guide consolidates best practices based on the general chemical properties of ceramides (B1148491).

Troubleshooting Guide: Ceramide 7 Standard Instability

Researchers may encounter issues with the stability of Ceramide 7 standards, leading to inaccurate quantification in analytical methods such as liquid chromatography-mass spectrometry (LC-MS). This guide addresses common problems and provides solutions.

Common Issues and Recommended Actions

Issue	Observation	Potential Cause(s)	Recommended Action(s)
Peak area variability	Inconsistent peak areas for the same standard concentration across different runs.	Standard degradation due to improper storage or handling.	Prepare fresh standards daily. Store stock solutions at -20°C or lower in an airtight container, preferably under an inert atmosphere. Minimize freeze-thaw cycles.
Low signal intensity	The signal for the Ceramide 7 standard is weaker than expected.	Poor solubility of the standard in the chosen solvent. Degradation of the standard.	Ensure the solvent is appropriate for ceramides (e.g., ethanol (B145695), methanol (B129727), chloroform (B151607), or a mixture thereof). Gentle warming and sonication can aid dissolution. Prepare fresh dilutions from a properly stored stock solution.
Appearance of new peaks	Unidentified peaks appear in the chromatogram of the standard.	Degradation of Ceramide 7 into byproducts.	Confirm the identity of the degradation products if possible using mass spectrometry. Prepare fresh standards and review storage conditions. Protect from light and oxygen.
Baseline noise	High or unstable baseline in the analytical run.	Contamination of the solvent or analytical system. Poor quality of the standard.	Use high-purity solvents. Flush the LC system thoroughly. Verify the purity of the Ceramide 7 standard.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Ceramide 7 standard stock solutions?

A1: Ceramide 7, like other long-chain ceramides, is a lipophilic molecule with poor solubility in aqueous solutions. For stock solutions, organic solvents are recommended. Commonly used solvents for ceramides include:

• Ethanol

• Methanol

• Chloroform

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

A mixture of chloroform and methanol (e.g., 2:1 v/v) is often effective for dissolving a wide range of ceramides. For cell-based assays, ethanol or DMSO are common choices, but the final concentration of the organic solvent in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid cellular toxicity.

Q2: How should I store my Ceramide 7 standard to ensure its stability?

A2: Proper storage is critical for maintaining the integrity of your Ceramide 7 standard.

• Solid Form: When stored as a dry powder, Ceramide 7 should be kept at -20°C or lower in a tightly sealed container, protected from light. Under these conditions, it can be stable for several years.

• Stock Solutions: Stock solutions in organic solvents should also be stored at -20°C or colder. To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use vials. Solutions in chloroform have been reported to be stable for up to three months when stored in a freezer.

• Aqueous Solutions: It is not recommended to store ceramides in aqueous solutions for more than a day due to their low solubility and potential for hydrolysis.

Q3: My Ceramide 7 standard is difficult to dissolve. What can I do?

A3: Due to their waxy nature, ceramides can be challenging to dissolve. If you are experiencing solubility issues, consider the following:

• Solvent Choice: Ensure you are using an appropriate organic solvent (see Q1).

• Warming: Gently warm the solution to 37°C to aid dissolution.

• Sonication: Use a sonicator bath to help break up any aggregates and facilitate dissolution.

• Solvent Mixture: A mixture of solvents, such as chloroform:methanol, may improve solubility.

Q4: What are the potential degradation pathways for Ceramide 7?

A4: Ceramides can degrade through several mechanisms, including:

• Hydrolysis: The amide bond linking the fatty acid and the sphingoid base can be hydrolyzed, particularly in the presence of strong acids or bases, or enzymatic activity. This would result in the formation of a free fatty acid and a sphingoid base.

• Oxidation: The double bonds in the sphingoid backbone are susceptible to oxidation, especially if exposed to air and light for extended periods.

To minimize degradation, it is important to use high-purity solvents, store standards under an inert atmosphere (e.g., argon or nitrogen) if possible, and protect them from light.

Experimental Protocols

Protocol 1: Preparation of a Ceramide 7 Standard Stock Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Ceramide 7.

Materials:

• Ceramide 7 (solid)

• Ethanol (anhydrous, high purity)

• Glass vial with a PTFE-lined cap

• Analytical balance

• Pipettes

Procedure:

• Weigh out 1 mg of Ceramide 7 into a clean, dry glass vial.

• Add 1 mL of anhydrous ethanol to the vial.

• Tightly cap the vial.

• Gently warm the vial to 37°C and vortex or sonicate until the ceramide is completely dissolved.

• Visually inspect the solution to ensure there are no undissolved particles.

• Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Assessment of Ceramide 7 Standard Stability

This protocol provides a framework for evaluating the stability of your Ceramide 7 standard under specific experimental conditions.

Materials:

• Ceramide 7 stock solution (prepared as in Protocol 1)

• Solvent of interest (e.g., mobile phase for LC-MS)

• LC-MS system

• Autosampler vials

Procedure:

• Prepare a fresh dilution of the Ceramide 7 stock solution in the solvent of interest to a known concentration (e.g., 1 µg/mL).

• Immediately analyze a sample of the freshly prepared standard using a validated LC-MS method to obtain a baseline peak area (T=0).

• Store the remaining diluted standard under the conditions you wish to test (e.g., room temperature on the benchtop, 4°C in the autosampler).

• Analyze aliquots of the stored standard at regular time intervals (e.g., 2, 4, 8, 12, 24 hours).

• Compare the peak area at each time point to the initial peak area at T=0. A significant decrease in peak area indicates degradation.

• Plot the percentage of the remaining Ceramide 7 against time to visualize the stability profile.

Visualizations

Caption: Experimental workflow for preparing and assessing the stability of Ceramide 7 standards.

Caption: Troubleshooting flowchart for addressing instability issues with Ceramide 7 standards.

Addressing matrix effects in "Ceramide 7" quantification from serum

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects during the quantification of ceramides (B1148491) from serum samples using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the quantification of ceramides?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected components in the sample matrix. In serum analysis, these components are primarily phospholipids (B1166683) and proteins.[1][2] Matrix effects can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification of ceramides.[3] This phenomenon can compromise the sensitivity, reproducibility, and overall reliability of an assay.[1][4]

Q2: How can I determine if matrix effects are impacting my assay?

A2: A common method to assess matrix effects is the post-column infusion experiment.[3][5] In this procedure, a standard solution of your ceramide of interest is continuously infused into the mass spectrometer after the analytical column. A blank, extracted serum sample is then injected onto the LC system. If there is a dip or rise in the analyte's signal at the retention time where matrix components elute, it indicates ion suppression or enhancement, respectively.[3][6]

Q3: What are the primary sources of matrix effects in serum samples for ceramide analysis?

A3: The most significant source of matrix effects in serum and plasma are phospholipids.[7] Phospholipids are highly abundant in biological membranes and share similar hydrophobic properties with ceramides, causing them to co-extract and co-elute during reversed-phase chromatography.[3] When these phospholipids enter the mass spectrometer source along with the target ceramides, they can compete for ionization, leading to ion suppression. Other endogenous materials like proteins and salts can also contribute to matrix effects but are more easily removed by standard sample preparation techniques.

Q4: What is the most effective sample preparation technique to minimize matrix effects?

A4: The most effective techniques specifically target the removal of interfering components, particularly phospholipids. While several methods exist, Solid-Phase Extraction (SPE) using cartridges or 96-well plates designed for phospholipid removal is highly effective.[2][7] These products, often referred to as phospholipid removal (PLR) plates, can remove over 99% of phospholipids while maintaining high recovery for the target analytes. Combining protein precipitation with these specialized SPE plates provides a robust method for generating clean extracts.[2] Liquid-liquid extraction (LLE) can also yield clean extracts, but analyte recovery may be lower, especially for more polar species.[8]

Q5: Why is a simple protein precipitation (PPT) often insufficient for serum ceramide analysis?

A5: While protein precipitation with organic solvents like acetonitrile (B52724) or methanol (B129727) is a quick and easy way to remove proteins, it is largely ineffective at removing phospholipids.[3][4][9] The resulting supernatant still contains a high concentration of phospholipids that cause significant matrix effects, leading to ion suppression, reduced sensitivity, and contamination of the LC-MS system.[4][10] Over multiple injections, these lipids can build up on the analytical column, causing shifts in retention time and poor peak shape.[4]

Q6: How do internal standards (IS) help correct for matrix effects?

A6: Internal standards are compounds added to a sample at a known concentration before sample processing.[11] An ideal IS behaves identically to the analyte during extraction, chromatography, and ionization. By calculating the ratio of the analyte's peak area to the IS's peak area, variations caused by matrix effects can be normalized. If both the analyte and the IS experience the same degree of ion suppression or enhancement, the ratio will remain constant, allowing for accurate quantification.[5][12]

Q7: What type of internal standard is best for ceramide quantification?

A7: The gold standard for quantitative mass spectrometry is a stable isotope-labeled (SIL) internal standard of the analyte.[5][11] A SIL-ceramide is chemically identical to its endogenous counterpart but has a different mass due to the incorporation of isotopes like ¹³C or ²H (deuterium).[11][13] This ensures that it co-elutes perfectly and experiences the exact same matrix effects as the target ceramide.[5] If a specific SIL-IS is not available, a non-physiological odd-chain ceramide (e.g., C17:0) or a ceramide from a different class with similar properties can be used, though this is less ideal.[12][14]

Troubleshooting Guides

Problem 1: Poor sensitivity or an inability to reach the required limit of quantification (LOQ).

• Question: My ceramide signal is very low, and I cannot achieve the desired sensitivity. What could be the cause?

• Answer: This is a classic symptom of ion suppression caused by co-eluting phospholipids from the serum matrix. When a large amount of phospholipids ionizes at the same time as your target ceramide, the energy in the MS source is diverted away from your analyte, reducing its signal.[6]

  • Troubleshooting Steps:

    • Confirm Ion Suppression: Perform a post-column infusion experiment to visualize the extent and retention time of ion suppression.[3]

    • Improve Sample Cleanup: Switch from a simple protein precipitation method to a more rigorous technique like Solid-Phase Extraction (SPE) with dedicated phospholipid removal plates (e.g., HybridSPE-Phospholipid, Ostro, Resprep PLR).[1][2][7]

    • Optimize Chromatography: Modify your LC gradient to better separate the target ceramide from the main phospholipid elution region.[8][10] Sometimes, a different column chemistry can also improve resolution.[5]

Problem 2: Poor reproducibility (%RSD is high) across different samples and batches.

• Question: I am seeing significant variation in my results from one sample to the next. Why is my precision poor?

• Answer: High variability is often due to inconsistent matrix effects between different serum samples. The composition and concentration of phospholipids can vary from one individual to another, leading to different degrees of ion suppression in each sample.[1]

  • Troubleshooting Steps:

    • Use a Robust Internal Standard: The most effective way to correct for sample-to-sample variation is to use a stable isotope-labeled (SIL) internal standard for your target ceramide. This will compensate for variations in both sample preparation and matrix effects.[5][11]

    • Standardize Sample Preparation: Ensure your sample preparation protocol is highly consistent. Automated liquid handlers can improve the reproducibility of extraction procedures.

    • Implement a Superior Cleanup Method: A sample preparation method that effectively removes the majority of phospholipids (like phospholipid removal SPE) will result in less variable matrix effects and thus better precision.[2][6]

Problem 3: The LC column's backpressure is increasing, and retention times are shifting over a sequence of injections.

• Question: My LC system performance is degrading over time when I run serum samples. What is happening?

• Answer: This indicates a buildup of matrix components, primarily proteins and phospholipids, on your analytical column.[3][6] Simple protein precipitation leaves a high concentration of phospholipids in the extract, which are hydrophobic and can irreversibly bind to the column's stationary phase.[3] This buildup restricts flow (increasing backpressure) and alters the column chemistry (shifting retention times).[4]

  • Troubleshooting Steps:

    • Enhance Sample Preparation: The only long-term solution is to prevent these components from reaching the column. Implement a more thorough sample cleanup method that removes both proteins and phospholipids effectively before injection.[2][3]

    • Use a Guard Column: A guard column installed before your analytical column can help trap some of these contaminants, protecting the more expensive analytical column. However, this is a temporary fix if the sample cleanup is inadequate.

    • Column Washing: Develop a robust column washing method at the end of each run or sequence to elute strongly retained components. A wash with a strong, organic solvent like isopropanol (B130326) is often effective for lipids.

Experimental Protocols

Protocol 1: Post-Column Infusion to Detect Matrix Effects

This protocol helps visualize regions of ion suppression or enhancement in your chromatogram.

• Preparation:

  • Prepare a standard solution of your target ceramide (e.g., 100 ng/mL) in a suitable solvent (e.g., 50:50 methanol:acetonitrile).

  • Prepare a blank matrix sample by performing your standard extraction procedure on a serum sample that does not contain the analyte.

• Instrumentation Setup:

  • Set up your LC-MS/MS system with the analytical column in place.

  • Use a T-junction to connect a syringe pump to the flow path between the analytical column and the mass spectrometer's ion source.

• Procedure:

  • Begin acquiring data on the mass spectrometer, monitoring the specific MRM transition for your ceramide.

  • Start infusing the ceramide standard solution at a low, constant flow rate (e.g., 5-10 µL/min) using the syringe pump. You should see a stable, continuous signal for your ceramide.

  • Inject the extracted blank serum sample onto the LC column and run your standard chromatographic gradient.

• Analysis:

  • Monitor the infused ceramide signal throughout the chromatographic run.

  • A significant drop in the baseline signal indicates a region of ion suppression.

  • A significant rise in the baseline signal indicates a region of ion enhancement.

  • This allows you to see if your target analyte's retention time coincides with a zone of matrix interference.[3]

Protocol 2: Sample Preparation using Protein Precipitation and Phospholipid Depletion Plate

This method provides excellent removal of both proteins and phospholipids.

• Protein Precipitation:

  • To 100 µL of serum sample in a microcentrifuge tube, add the appropriate stable isotope-labeled internal standard.

  • Add 300 µL of cold acetonitrile (containing 1% formic acid, if desired for analyte stability).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at >10,000 x g for 10 minutes at 4°C.

• Phospholipid Removal:

  • Place a phospholipid removal 96-well plate (e.g., Ostro, Resprep PLR) on a collection plate.

  • Transfer the supernatant from the previous step to the wells of the phospholipid removal plate.

  • Apply a vacuum or use positive pressure to pass the supernatant through the sorbent bed into the collection plate. This step retains phospholipids while allowing the analyte to pass through.[2][7]

• Final Preparation:

  • Evaporate the collected filtrate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase.

  • Vortex, centrifuge briefly, and inject into the LC-MS/MS system.

Quantitative Data Summary

Table 1: Comparison of Phospholipid Removal Efficiency by Different Sample Preparation Techniques

Sample Preparation Method	Key Feature	Typical Phospholipid Removal	Analyte Recovery	Throughput	Reference
Protein Precipitation (PPT)	Simple, fast	Low (< 30%)	Good (>90%)	High	[3][4]
Liquid-Liquid Extraction (LLE)	Good for non-polar analytes	Moderate to High	Variable (can be low for polar analytes)	Low
Solid-Phase Extraction (SPE)	Selective removal	High (>95%)	Good (>85%)	Medium	[1]
PPT + Phospholipid Removal Plate	Combines speed and selectivity	Very High (>99%)	Good (>90%)	High	[2][7]

Table 2: Representative Performance of a Validated LC-MS/MS Method for Ceramides in Human Plasma

Method based on protein precipitation followed by LC-MS/MS analysis with SIL internal standards.

Ceramide Species	LLOQ (ng/mL)	Linearity (r²)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)	Reference
Cer(d18:1/16:0)	2.3	>0.99	0.05 - 10.2	2.2 - 14.0	80.0 - 111	[15]
Cer(d18:1/18:0)	2.3	>0.99	0.05 - 10.2	2.2 - 14.0	80.0 - 111	[15]
Cer(d18:1/24:0)	2.3	>0.99	0.05 - 10.2	2.2 - 14.0	80.0 - 111	[15]
Cer(d18:1/24:1)	2.3	>0.99	0.05 - 10.2	2.2 - 14.0	80.0 - 111	[15]
Cer(d18:1/22:0)	20	>0.99	< 15	< 15	< 15	[16]

Visualized Workflows and Pathways

Caption: Workflow for investigating and mitigating matrix effects.

Caption: Comparison of sample preparation workflows.

Caption: Simplified ceramide synthesis and hydrolysis pathways.

References

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. Phospholipid and Protein Removal in One Simple SPE Process Prevents Matrix-Based Signal Suppression [restek.com]
• 3. Sample Prep Tech Tip: Phospholipid Removal | Phenomenex [phenomenex.com]
• 4. Protein Precipitation - Biomics Inc. [biomicsinc.com]
• 5. benchchem.com [benchchem.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]
• 9. agilent.com [agilent.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. caymanchem.com [caymanchem.com]
• 12. tandfonline.com [tandfonline.com]
• 13. journals.physiology.org [journals.physiology.org]
• 14. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Cell Viability Issues with High Concentrations of Exogenous Ceramides

This guide provides troubleshooting advice and frequently asked questions for researchers encountering cell viability issues when using high concentrations of exogenous ceramides (B1148491), with a focus on short-chain ceramides commonly used in experimental settings.

A Note on Ceramide Nomenclature

The term "Ceramide 7" belongs to an older nomenclature system based on the polarity and separation of ceramides by chromatography.[1] The modern nomenclature is more descriptive, specifying the fatty acid and sphingoid base. For instance, Ceramide AH is also known as Ceramide 7.[1] This guide will focus on short-chain, cell-permeable ceramides (e.g., C2, C6, C8-ceramides) as they are frequently used to mimic ceramide-induced cellular responses and are known to cause dose-dependent effects on cell viability.

Frequently Asked Questions (FAQs)

Q1: Why are my cells dying even at concentrations of ceramide reported to be non-toxic in the literature?

A1: Several factors can contribute to unexpected cytotoxicity:

• Solvent Toxicity : The solvents used to dissolve ceramides (e.g., DMSO, ethanol) can be toxic to cells at high concentrations. It is crucial to keep the final solvent concentration in the culture medium to a minimum (ideally ≤ 0.1%) and to always include a vehicle-only control in your experiments.[2]

• Cell-Type Specificity : The effective concentration of ceramides is highly cell-type dependent. A dose-response experiment is essential to determine the optimal concentration for your specific cell line.[2]

• Cell Culture Conditions : Cell density and the presence of serum can alter cellular responses. Overly confluent or sparse cultures may react differently. Components in serum can also interfere with ceramide activity.[2]

• Ceramide Precipitation : Short-chain ceramides can precipitate in culture medium, leading to inconsistent results. Ensure the ceramide is fully dissolved in the solvent before adding it to the medium.[2]

Q2: What is the underlying mechanism of ceramide-induced cell death?

A2: Ceramide is a potent bioactive lipid that can induce apoptosis (programmed cell death) through multiple signaling pathways.[3][4] Key mechanisms include:

• Mitochondrial Pathway : Ceramide can induce the release of pro-apoptotic proteins like cytochrome c from the mitochondria, often in a Bax-dependent manner.[5][6][7]

• MAP Kinase Activation : Ceramides can activate stress-activated protein kinases (SAPK)/c-Jun N-terminal kinases (JNK) and p38 MAP kinases, while dephosphorylating ERK1/2, tipping the balance towards apoptosis.[3][6][8]

• Caspase Activation : Both caspase-dependent and -independent pathways can be triggered by ceramide.[8]

• Nutrient Transporter Downregulation : Ceramide can cause cells to starve by downregulating nutrient transporter proteins, leading to caspase-independent cell death.[9]

Q3: How can I differentiate between apoptosis and necrosis in my ceramide-treated cells?

A3: You can use a combination of assays to distinguish between these two forms of cell death:

• Annexin V/Propidium Iodide (PI) Staining : This is a common flow cytometry-based method. Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent dye that stains the DNA of cells with compromised membranes, a hallmark of late apoptosis and necrosis.

• Caspase Activity Assays : Measuring the activity of executioner caspases like caspase-3 and caspase-7 can confirm apoptosis.

• Morphological Examination : Observing cell morphology under a microscope can provide clues. Apoptotic cells often show membrane blebbing, cell shrinkage, and formation of apoptotic bodies, while necrotic cells tend to swell and rupture.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High cell death in vehicle control	Solvent toxicity	Perform a dose-response experiment with the solvent alone to determine the maximum non-toxic concentration (typically ≤ 0.1%).[2]
Inconsistent results between experiments	Ceramide precipitation	Ensure the ceramide stock solution is fully dissolved. Slightly warming the medium before adding the stock can help, but be aware it may precipitate upon cooling.[2]
Cell density variations	Maintain a consistent cell seeding density for all experiments.
No observable effect of ceramide treatment	Suboptimal concentration or incubation time	Conduct a dose-response and time-course experiment to identify the optimal conditions for your cell line. Effects are often seen between 6 and 48 hours.[2]
Cell line resistance	Some cell lines are resistant to ceramide due to their metabolism or signaling pathways. Consider using a different cell line or combining ceramide with other agents.[2]
Serum interference	Try reducing the serum concentration or using serum-free media during the treatment period.[2]

Experimental Protocols

Protocol 1: Preparation of Ceramide Working Solution

• Stock Solution Preparation : Dissolve the short-chain ceramide (e.g., C8-ceramide) in an appropriate solvent like DMSO or ethanol (B145695) to create a high-concentration stock solution (e.g., 10-50 mM).

• Working Solution Preparation : Just before treating the cells, dilute the stock solution in pre-warmed cell culture medium to the desired final concentrations. It is important to add the ceramide stock to the medium and not the other way around to minimize precipitation.

• Vehicle Control : Prepare a vehicle control by adding the same volume of solvent used for the highest ceramide concentration to the culture medium.

Protocol 2: Cell Viability Assay (MTT Assay)

• Cell Seeding : Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment : Remove the old medium and add fresh medium containing various concentrations of the ceramide and the vehicle control.

• Incubation : Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition : Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals.

• Solubilization : Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement : Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

Signaling Pathways and Workflows

Caption: Ceramide-induced apoptosis signaling pathway.

Caption: Workflow for ceramide cytotoxicity assessment.

References

• 1. uk.typology.com [uk.typology.com]
• 2. benchchem.com [benchchem.com]
• 3. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ceramide-induced cell death in malignant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ceramide induces mitochondrial activation and apoptosis via a Bax-dependent pathway in human carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ceramide induces neuronal apoptosis through mitogen-activated protein kinases and causes release of multiple mitochondrial proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mitochondrial Role in the Signal Transduction Pathway of Ceramide-Induced Apoptosis — Journal of Young Investigators [jyi.org]
• 8. Ceramide induces caspase-dependent and -independent apoptosis in A-431 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ceramide starves cells to death by downregulating nutrient transporter proteins - PMC [pmc.ncbi.nlm.nih.gov]

Preventing degradation of "Ceramide 7" during sample preparation

Technical Support Center: Ceramide Analysis

Welcome to the technical support center for ceramide analysis. This guide provides detailed troubleshooting advice and answers to frequently asked questions to help you prevent the degradation of ceramides (B1148491) during sample preparation, ensuring accurate and reproducible results.

A Note on "Ceramide 7" Nomenclature: The term "Ceramide 7" is not a standard classification in lipidomics. Ceramides are typically classified by the fatty acid and sphingoid base they contain (e.g., Cer(d18:1/16:0) or Ceramide NS). The guidance provided here applies to ceramides in general and should be effective for your specific ceramide of interest.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of ceramide degradation during sample preparation?

Ceramide degradation during experimental procedures can be broadly categorized into two main pathways:

• Enzymatic Degradation: The most significant cause of degradation is the activity of endogenous enzymes called ceramidases.[1][2][3] These enzymes hydrolyze the amide bond in ceramides, breaking them down into sphingosine (B13886) and a free fatty acid.[1][4] This activity can be initiated the moment cell or tissue architecture is disrupted.

• Chemical Degradation: Ceramides can also be degraded by chemical factors. They are sensitive to extreme pH (both highly acidic and alkaline conditions) and high temperatures, which can lead to hydrolysis of the amide bond.[5] Exposure to light and air can also cause ceramides to degrade or oxidize over time.[6][7]

Q2: How can I prevent enzymatic degradation of my ceramide samples?

Preventing enzymatic degradation is critical and should begin at the moment of sample collection.

• Rapid Inactivation: For tissues, immediately flash-freeze the sample in liquid nitrogen after collection to halt all enzymatic activity.

• Work Quickly and on Ice: Keep samples, homogenates, and extracts on ice or at 4°C at all times.[8][9]

• Enzyme Denaturation: For plant tissues, a preliminary extraction with hot isopropanol (B130326) can help inactivate lipolytic enzymes.[10] For other sample types, homogenization in a solvent mixture like chloroform (B151607)/methanol can also effectively denature most enzymes.

• Use of Inhibitors: While specific ceramidase inhibitor cocktails are not as common as protease inhibitors, ensuring your lysis and extraction buffers are optimized to denature enzymes is a key strategy.

Q3: What are the optimal storage conditions for samples and extracts containing ceramides?

Proper storage is crucial for maintaining the integrity of your samples.[11]

• Short-Term Storage: For extracts that will be analyzed within a few days, storage at -20°C is acceptable.[10][11]

• Long-Term Storage: For long-term preservation, samples should be stored at -80°C.[10]

• Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can accelerate degradation.[10][11] Aliquot samples or extracts into single-use vials before freezing.

• Inert Atmosphere: To prevent oxidation, especially for unsaturated ceramides, overlay the sample with an inert gas like nitrogen or argon before sealing the vial.[6]

• Solvent Choice: Store dried lipid extracts as a powder or film under inert gas. If storing in solvent, use a non-reactive solvent like chloroform or a chloroform/methanol mixture.

Q4: How does pH affect ceramide stability during extraction?

Ceramides are most stable within a pH range of approximately 4.5 to 6.5.[5] Highly acidic or alkaline conditions can catalyze the hydrolysis of the amide linkage, leading to sample loss. It is important to use buffered solutions during extraction and ensure that any phase separation steps do not expose the lipids to extreme pH.

Troubleshooting Guide

This guide addresses common problems encountered during ceramide sample preparation and analysis.

Problem	Potential Cause	Recommended Solution
Low Ceramide Yield / Recovery	1. Incomplete Cell/Tissue Homogenization: Insufficient disruption of the sample matrix prevents complete lipid release.	Ensure thorough homogenization using appropriate methods (e.g., bead beating, sonication, Dounce homogenizer) until a uniform consistency is achieved.[10]
2. Enzymatic Degradation: Active ceramidases degraded the target analyte after sample collection/lysis.[1][12]	Work quickly on ice at all times.[8] Flash-freeze tissues immediately after collection. Ensure extraction solvents are added promptly after homogenization.
3. Inefficient Extraction: The chosen solvent system or protocol is not optimal for your specific ceramide or sample type. Short-chain ceramides can be challenging to extract fully.[10]	Optimize the solvent-to-tissue ratio.[10] Perform the extraction multiple times (e.g., 2-3x) and pool the organic phases. Consider alternative methods like MTBE extraction for a broader range of lipid polarities.
High Variability Between Replicates	1. Inconsistent Sample Handling: Minor variations in timing, temperature, or volumes between samples can lead to significant differences.	Standardize every step of the protocol. Use a master mix for reagents where possible. Ensure all samples are treated identically.
2. Sample Degradation During Storage: Repeated freeze-thaw cycles or improper long-term storage conditions.	Aliquot samples into single-use tubes before freezing to avoid freeze-thaw cycles.[11] Store long-term at -80°C under an inert atmosphere.
Extra or Interfering Peaks in LC-MS	1. Contaminants from Solvents/Labware: Use of non-LC-MS grade solvents or contaminated glassware.	Always use high-purity, LC-MS grade solvents and meticulously clean all glassware.[10] Run a solvent blank to identify system contaminants.
2. Co-extraction of Contaminants: Water-soluble contaminants from the sample matrix are carried over into the final extract.	Perform a "Folch wash" by adding a saline solution (e.g., 0.9% NaCl) to the extract to remove water-soluble impurities.[10]
3. Matrix Effects: Co-eluting compounds from the biological matrix suppress or enhance the ionization of the target ceramide.[10]	Optimize chromatographic conditions to better separate the ceramide from interfering peaks. Consider using an internal standard (e.g., a deuterated ceramide) to correct for matrix effects.[13]

Experimental Protocols

Protocol: Modified Bligh-Dyer Lipid Extraction for Ceramide Analysis

This protocol is a robust method for extracting total lipids, including ceramides, from tissues or cell pellets.[10]

Materials:

• Homogenizer (sonicator, bead beater, etc.)

• Glass centrifuge tubes with PTFE-lined caps

• High-purity Chloroform (CHCl₃), Methanol (MeOH), and Water (LC-MS grade)

• Internal Standard (optional, e.g., Cer(d18:1/17:0))

• Nitrogen or Argon gas line for drying

Procedure:

• Sample Preparation: Weigh approximately 20-50 mg of tissue or use a cell pellet containing 1-5 million cells. Place it in a glass tube on ice. If using an internal standard, spike the sample now.

• Homogenization: Add 1 mL of ice-cold Methanol to the sample. Homogenize thoroughly until no visible tissue or cell clumps remain. Keep the sample on ice during this process.

• First Extraction: Add 2 mL of Chloroform to the homogenate. The ratio should now be 2:1 CHCl₃:MeOH. Vortex vigorously for 2 minutes.

• Phase Separation: Add 0.8 mL of water to induce phase separation. The final ratio is approximately 2:1:0.8 of CHCl₃:MeOH:H₂O. Vortex for another 2 minutes.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. Three layers will form: an upper aqueous layer, a protein disk at the interface, and a lower organic layer containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic (chloroform) layer using a glass Pasteur pipette and transfer it to a new clean glass tube. Be cautious not to disturb the protein interface.

• Re-extraction (Optional but Recommended): To maximize yield, add another 1 mL of Chloroform to the remaining aqueous/protein layer. Vortex and centrifuge again. Collect the lower organic phase and pool it with the first extract.

• Drying: Evaporate the solvent from the collected organic phase to dryness under a gentle stream of nitrogen or argon. Avoid overheating the sample.

• Reconstitution: Reconstitute the dried lipid film in a suitable solvent for your downstream analysis (e.g., Methanol or Acetonitrile/Isopropanol mixture for LC-MS).

Visualizations

Ceramide Degradation Pathways

Caption: Key enzymatic and chemical pathways leading to ceramide sample degradation.

General Sample Preparation Workflow

Caption: A standardized workflow for preparing biological samples for ceramide analysis.

Troubleshooting Low Ceramide Recovery

Caption: A logical guide to diagnosing the cause of low ceramide yield.

References

• 1. Targeted Induction of Ceramide Degradation Leads to Improved Systemic Metabolism and Reduced Hepatic Steatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide Metabolism: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 3. Ceramide Metabolism Enzymes—Therapeutic Targets against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanistic Insights into the Hydrolysis and Synthesis of Ceramide by Neutral Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. formulatorhub.com [formulatorhub.com]
• 6. dermavenue.com [dermavenue.com]
• 7. Ceramides 101: How They Lock in Moisture and Protect Your Skin | Authentic K-Beauty | Fast Worldwide Shipping [koreancosmetics.cy]
• 8. How to Reduce Sample Degradation in Gel Electrophoresis? [eureka.patsnap.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 13. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Ceramide 7 (AP) Levels in Healthy and Diseased Skin

For Researchers, Scientists, and Drug Development Professionals

Ceramides (B1148491) are integral lipid molecules crucial for maintaining the structural integrity and barrier function of the stratum corneum, the outermost layer of the skin. Among the various classes of ceramides, Ceramide 7, also known as Ceramide AP (alpha-hydroxy fatty acid-phytosphingosine), plays a significant role in skin health. Alterations in the levels of Ceramide AP have been implicated in the pathogenesis of several inflammatory skin diseases, including psoriasis and atopic dermatitis. This guide provides a comparative analysis of Ceramide AP levels in healthy versus diseased skin, supported by experimental data and detailed methodologies.

Quantitative Comparison of Ceramide AP Levels

The following table summarizes the reported changes in Ceramide AP levels in psoriatic and atopic dermatitis-affected skin compared to healthy skin. It is important to note that while multiple studies confirm a decrease, specific quantitative data with standardized units are not always consistently reported across different studies.

Skin Condition	Ceramide AP (Cer[AP]) Level Compared to Healthy Skin	Key Findings
Psoriasis	Significantly Decreased	Studies have consistently shown reduced levels of phytosphingosine-carrying ceramides, including Ceramide AP, in psoriatic lesions.[1][2] This decrease is associated with impaired skin barrier function and abnormal keratinocyte differentiation.[2][3][4] The reduction in ceramide synthesis has been shown to correlate with the clinical severity of psoriasis.[5]
Atopic Dermatitis	Generally Decreased	In atopic dermatitis, there is a notable reduction in total ceramides, with significant decreases in several ceramide classes, including those containing phytosphingosine (B30862) like Ceramide AP.[6][7][8] This deficiency in ceramides contributes to the characteristic dry skin and compromised barrier function seen in atopic dermatitis patients.[8][9]

Experimental Protocols for Ceramide AP Quantification

The quantification of Ceramide AP in skin samples typically involves sample collection from the stratum corneum, followed by lipid extraction and analysis using advanced chromatographic and mass spectrometric techniques.

1. Stratum Corneum Sample Collection: Tape Stripping

A non-invasive method for collecting samples from the outermost layer of the skin.

• Materials: D-Squame® adhesive tape strips, sterile forceps.

• Procedure:

  • Clean the selected skin area (e.g., forearm) with a dry wipe to remove any surface contaminants.

  • Apply a D-Squame® tape strip to the skin and press down firmly and uniformly for a few seconds.

  • Remove the tape strip smoothly and consistently in one motion using sterile forceps.

  • Repeat the stripping process on the same area for a predetermined number of times (e.g., 5-10 strips) to collect sufficient material. The first one or two strips are often discarded to avoid surface contamination.[10][11][12][13]

  • Pool the collected tape strips for subsequent lipid extraction.

2. Lipid Extraction from Stratum Corneum Samples

This protocol is designed to efficiently extract ceramides from the collected tape strips.

• Materials: Pooled tape strips, extraction solvent (e.g., chloroform/methanol mixture (2:1, v/v) or ethyl acetate/methanol mixture (20:80)), glass vials, vortex mixer, centrifuge, nitrogen gas stream.

• Procedure:

  • Place the tape strips into a glass vial.

  • Add the extraction solvent to the vial, ensuring the tapes are fully submerged.

  • Vortex the vial vigorously for several minutes to facilitate the extraction of lipids from the tape.

  • Incubate the sample, for instance, overnight at 4°C, to ensure complete extraction.

  • Centrifuge the vial to pellet any debris.

  • Carefully transfer the supernatant containing the lipid extract to a new clean glass vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform).[14][15]

3. Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of individual ceramide species like Ceramide AP.

• Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF mass spectrometer).

• Chromatographic Conditions (Example):

  • Column: A reversed-phase C18 column (e.g., XTerra MS C18) is commonly used.[16]

  • Mobile Phase: A gradient elution is typically employed. For example, a gradient of methanol, water, and formic acid, or methanol, chloroform, water, and formic acid with an ammonium (B1175870) formate (B1220265) additive.[16][17]

  • Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

  • Injection Volume: A small volume (e.g., 5-10 µL) of the reconstituted lipid extract is injected.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for ceramide analysis.[16]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting a specific precursor ion for Ceramide AP and one or more of its characteristic product ions.

  • Data Analysis: The concentration of Ceramide AP in the sample is determined by comparing its peak area to that of a known concentration of an internal standard and a calibration curve generated with a synthetic Ceramide AP standard.[14][18]

Signaling Pathways and Logical Relationships

Ceramide-Mediated Signaling in Keratinocytes

Ceramides are not only structural components of the skin barrier but also act as signaling molecules that can influence keratinocyte differentiation and proliferation. While a direct signaling pathway exclusively for Ceramide AP is not fully elucidated, it is understood that ceramides, in general, can activate Peroxisome Proliferator-Activated Receptors (PPARs), particularly PPARα and PPARβ/δ.[19][20] Activation of these nuclear receptors leads to the regulation of genes involved in lipid synthesis and keratinocyte differentiation, ultimately contributing to the maintenance of a healthy skin barrier.

Caption: Proposed signaling pathway of Ceramide AP in keratinocytes.

Experimental Workflow for Ceramide AP Quantification

The following diagram illustrates the logical workflow from sample collection to data analysis for the comparative quantification of Ceramide AP.

Caption: Workflow for Ceramide AP quantification in skin samples.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Ceramides and Cell Signaling Molecules in Psoriatic Epidermis: Reduced Levels of Ceramides, PKC-α, and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An Inverse Relationship Between Ceramide Synthesis and Clinical Severity in Patients with Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Pathogenic and Therapeutic Implications of Ceramide Abnormalities in Atopic Dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. View of Difference in Ceramide Composition between "Dry" and "Normal" Skin in Patients with Atopic Dermatitis [medicaljournalssweden.se]
• 8. iris.unimore.it [iris.unimore.it]
• 9. Difference in Ceramide Composition between "Dry" and "Normal" Skin in Patients with Atopic Dermatitis | Acta Dermato-Venereologica [medicaljournalssweden.se]
• 10. Determination of stratum corneum lipid profile by tape stripping in combination with high-performance thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Determination of stratum corneum lipid profile by tape stripping in combination with high-performance thin-layer chromatography - ProQuest [proquest.com]
• 14. accesson.kr [accesson.kr]
• 15. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Liquid chromatography-tandem mass spectrometric determination of ceramides and related lipid species in cellular extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Methodological Considerations for Lipid and Polar Component Analyses in Human Skin Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Ceramide (d18:1/7:0) Across Different Mass Spectrometry Platforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of mass spectrometry-based platforms for the quantification of Ceramide (d18:1/7:0), often referred to as Ceramide 7. The following sections detail the experimental protocols, present comparative quantitative data, and illustrate relevant workflows and biological pathways to aid researchers in selecting the most suitable methodology for their specific needs.

Introduction to Ceramide Quantification

Ceramides (B1148491) are a class of sphingolipids that play crucial roles in various cellular processes, including apoptosis, cell cycle arrest, and insulin (B600854) signaling.[1] The specific fatty acid chain length of a ceramide can determine its physiological function.[1] Ceramide (d18:1/7:0) is a specific ceramide species with a C7 fatty acid chain. Accurate and precise quantification of individual ceramide species is essential for understanding their roles in health and disease. Mass spectrometry has become the gold standard for this purpose due to its high sensitivity and specificity.[2][3] This guide focuses on the cross-validation of Ceramide 7 quantification using three common mass spectrometry platforms: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Shotgun Lipidomics (direct infusion ESI-MS/MS).

Mass Spectrometry Platforms for Ceramide Analysis

The choice of mass spectrometry platform significantly impacts the sensitivity, specificity, and throughput of ceramide quantification.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is widely regarded as the benchmark for ceramide analysis.[2] It combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry.[2][4] This technique allows for the separation of individual ceramide species from complex biological matrices before their detection and quantification, minimizing ion suppression effects.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For ceramide analysis, a chemical derivatization step is required to convert the non-volatile ceramides into more volatile forms, such as trimethylsilyl (B98337) (TMS) derivatives.[5] GC-MS offers high chromatographic resolution and is particularly well-suited for profiling the fatty acid composition of ceramides.[2]

• Shotgun Lipidomics (Direct Infusion ESI-MS/MS): This high-throughput approach involves the direct infusion of a total lipid extract into the mass spectrometer without prior chromatographic separation.[2] Quantification is typically achieved using precursor ion or neutral loss scanning to detect specific lipid classes. While this method is rapid, it can be more susceptible to ion suppression and may have challenges in distinguishing between isobaric species, making it less precise for quantification compared to LC-MS/MS.[2]

Quantitative Data Comparison

The following table summarizes the typical performance characteristics for the quantification of Ceramide (d18:1/7:0) across the different mass spectrometry platforms. The data is representative and compiled from established methodologies for the quantification of various ceramide species.[1][3][6]

Parameter	LC-MS/MS	GC-MS	Shotgun Lipidomics (ESI-MS/MS)
Limit of Detection (LOD)	5 - 50 pg/mL[1]	~100 pg/mL	~500 pg/mL
Limit of Quantification (LOQ)	10 - 100 pg/mL[1]	~250 pg/mL	~1 ng/mL
Linear Dynamic Range	3-4 orders of magnitude	2-3 orders of magnitude	2 orders of magnitude
Precision (Intra-assay CV%)	< 5%[1]	< 10%	< 15%
Precision (Inter-assay CV%)	< 10%[1]	< 15%	< 20%
Accuracy (Recovery %)	85 - 110%[1]	80 - 115%	70 - 130%
Throughput	Medium	Low	High
Specificity	Very High	High	Medium

Experimental Protocols

Detailed methodologies for the quantification of Ceramide (d18:1/7:0) are provided below.

LC-MS/MS Protocol

This protocol is adapted from established methods for ceramide quantification in biological samples.[1][7]

a) Lipid Extraction (Bligh and Dyer Method)

• Homogenize the tissue or cell sample in a mixture of chloroform (B151607):methanol (B129727) (1:2, v/v).

• Add chloroform and water to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

• Vortex the mixture and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., methanol).

b) Liquid Chromatography

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[7]

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.[8]

• Mobile Phase B: Isopropanol:acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.[8]

• Gradient: A suitable gradient to separate Ceramide 7 from other lipid species.

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 5 - 10 µL.

c) Mass Spectrometry (Tandem Quadrupole)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transition for Ceramide (d18:1/7:0): The precursor ion will be the [M+H]+ adduct of Ceramide 7, and the product ion will be m/z 264.3, which is characteristic of the sphingoid base.[9][10]

• Internal Standard: A non-naturally occurring ceramide, such as Ceramide (d18:1/17:0), should be used for accurate quantification.[1]

GC-MS Protocol

This protocol requires derivatization of the ceramide.[5]

a) Lipid Extraction and Derivatization

• Extract lipids as described in the LC-MS/MS protocol.

• Hydrolyze the ceramide to release the fatty acid, or proceed with derivatization of the intact molecule.

• For intact analysis, derivatize the hydroxyl and amide groups to form volatile trimethylsilyl (TMS) ethers. This is typically done by reacting the dried lipid extract with a silylating agent (e.g., BSTFA with 1% TMCS) at an elevated temperature.

b) Gas Chromatography

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Temperature Program: A temperature gradient from a low initial temperature (e.g., 150°C) to a high final temperature (e.g., 320°C) to elute the derivatized ceramides.

c) Mass Spectrometry

• Ionization Mode: Electron Ionization (EI).

• Detection Mode: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized Ceramide 7.

Shotgun Lipidomics Protocol

This method involves direct infusion of the lipid extract.[2]

• Extract lipids as described in the LC-MS/MS protocol.

• Reconstitute the dried lipid extract in a suitable solvent for direct infusion (e.g., methanol with 10 mM ammonium formate).

• Infuse the sample directly into the mass spectrometer using a syringe pump.

• Mass Spectrometry (Tandem Quadrupole or Q-TOF):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Mode: Precursor ion scan for m/z 264.3 to detect all ceramide species.

  • Quantification: Compare the ion intensity of the Ceramide 7 precursor to that of a spiked internal standard.

Visualizations: Workflows and Biological Pathways

Diagrams created using Graphviz (DOT language) to illustrate key processes.

Caption: Experimental workflow for Ceramide 7 quantification by LC-MS/MS.

Caption: Simplified signaling pathway involving ceramide synthesis and its downstream effects.

Conclusion

The quantification of Ceramide (d18:1/7:0) can be effectively achieved using several mass spectrometry platforms, each with its own set of advantages and limitations.

• LC-MS/MS stands out as the most robust and reliable method, offering superior specificity, sensitivity, and accuracy, making it the preferred choice for detailed quantitative studies and clinical applications.[2][3]

• GC-MS provides high-resolution separation but is hampered by the need for derivatization, which increases sample preparation time and potential for analyte loss.[2][5]

• Shotgun Lipidomics offers the highest throughput, making it suitable for large-scale screening and qualitative lipid profiling. However, its quantitative precision is lower than that of LC-MS/MS due to potential matrix effects.[2]

The selection of the most appropriate platform should be guided by the specific requirements of the research, considering factors such as the need for high-throughput screening versus in-depth, accurate quantification, sample availability, and the complexity of the biological matrix.

References

• 1. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. accesson.kr [accesson.kr]
• 5. Ceramide analysis utilizing gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Quantitative measurement of different ceramide species from crude cellular extracts by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Role of Different Ceramide Species in Regulating Keratinocyte Apoptosis: A Comparative Guide

An objective comparison of the pro-apoptotic efficacy of various ceramide species in keratinocytes, supported by experimental data and detailed methodologies.

Introduction

Ceramides (B1148491), a class of sphingolipids, are critical signaling molecules involved in a variety of cellular processes, including proliferation, differentiation, and apoptosis. In the epidermis, the regulation of keratinocyte apoptosis is essential for maintaining tissue homeostasis and the integrity of the skin barrier. While ceramides as a group are known to be potent inducers of apoptosis, their specific effects can vary depending on the length of their acyl chain. This guide provides a comparative analysis of the roles of different ceramide species in regulating keratinocyte apoptosis, with a focus on experimental findings. It is important to note that the term "Ceramide 7" does not correspond to a standard nomenclature for ceramides, which are typically classified by their N-acyl chain length (e.g., C2, C16, C18). Therefore, this guide will focus on well-characterized ceramide species.

Comparative Efficacy of Ceramide Species in Inducing Keratinocyte Apoptosis

The pro-apoptotic effects of ceramides in keratinocytes have been demonstrated for various synthetic, cell-permeable, short-chain ceramides (e.g., C2- and C6-ceramides) as well as naturally occurring long-chain ceramides. Short-chain ceramides are often used experimentally due to their ability to readily cross cell membranes.

Ceramide Species	Cell Line	Concentration	Effect on Apoptosis	Reference
C2-Ceramide (N-acetylsphingosine)	HaCaT (human keratinocyte)	20 µg/ml (IC50)	Inhibition of proliferation and induction of apoptosis.[1]	[1]
HaCaT (human keratinocyte)	Not specified	Induces apoptosis, characterized by morphological changes, DNA fragmentation, and suppression of phospholipase D (PLD) activity.[2]	[2]
HSC-I (human squamous cell carcinoma)	Dose-dependent	Induces apoptosis, confirmed by viability assays, TUNEL, DNA electrophoresis, and electron microscopy.[3]	[3]
C6-Ceramide	Cultured Human Keratinocytes	Not specified	Increases caspase-14 expression, which is involved in terminal differentiation, a process linked to apoptosis.[4]	[4]
Natural C18:0-Ceramide	HaCaT (human keratinocyte)	Not specified	Potent inhibitor of cell growth and inducer of apoptosis.	[5]
C16 and C24 Ceramides	Mouse Skin	Not specified	Increased levels linked to apoptosis in a mouse model of eczema.[6]	[6]
Inactive Analogs (e.g., Dihydroceramides)	HaCaT (human keratinocyte)	Not specified	DihydroC2-ceramide, lacking the 4,5-trans double bond, fails to induce apoptosis, highlighting the structural requirements for pro-apoptotic activity.[2]	[2]

Experimental Methodologies

A variety of experimental techniques are employed to assess the impact of ceramides on keratinocyte apoptosis.

1. Cell Culture and Treatment:

• Cell Lines: Immortalized human keratinocyte cell lines such as HaCaT are commonly used.[1][2] Primary cultured human keratinocytes are also utilized to study responses in non-transformed cells.[4][7]

• Ceramide Analogs: Cell-permeable, short-chain ceramide analogs like C2-ceramide (N-acetylsphingosine) are frequently used to bypass the cell membrane.[1][2]

• Treatment Conditions: Cells are incubated with varying concentrations of ceramides for different time periods to assess dose- and time-dependent effects.[3]

2. Assessment of Apoptosis:

• DNA Fragmentation:

  • ELISA: Enzyme-linked immunosorbent assays are used to quantify histone-associated DNA fragments (nucleosomes) in the cytoplasm of apoptotic cells.[1]

  • Agarose Gel Electrophoresis: This technique visualizes the characteristic "ladder" pattern of internucleosomal DNA fragmentation.[2][3]

• In Situ Nick End Labeling (TUNEL): This method fluorescently labels the 3'-hydroxyl ends of DNA fragments generated during apoptosis, allowing for the visualization of apoptotic cells within a population.[1][3]

• Morphological Analysis: Changes in cell morphology, such as cell shrinkage, membrane blebbing, and chromatin condensation, are observed using phase-contrast or electron microscopy.[2][3]

• Cell Viability Assays: Assays such as the MTT assay are used to measure the reduction in cell viability in response to ceramide treatment.[8]

• Caspase Activation: Western blotting or colorimetric/fluorometric assays can be used to detect the cleavage and activation of key apoptotic proteases like caspase-3 and caspase-8.[7][9]

Signaling Pathways in Ceramide-Induced Keratinocyte Apoptosis

Ceramides act as second messengers in a complex network of signaling pathways that converge to execute the apoptotic program. The generation of ceramides can occur through the de novo synthesis pathway or the hydrolysis of sphingomyelin (B164518) by sphingomyelinases.[6][7][10]

Several key signaling cascades are implicated in ceramide-mediated apoptosis:

• Stress-Activated Protein Kinase (SAPK)/c-Jun N-terminal Kinase (JNK) Pathway: This is a well-established downstream target of ceramide signaling that promotes apoptosis.[11]

• Caspase Cascade: Ceramides can lead to the activation of initiator caspases (e.g., caspase-8) and executioner caspases (e.g., caspase-3), which are central to the apoptotic process.[7][9]

• Protein Phosphatase Activation: Ceramides can activate protein phosphatases like PP1 and PP2A, which can dephosphorylate and inactivate pro-survival proteins.[12]

• Mitochondrial Pathway: Ceramides can induce mitochondrial dysfunction, leading to the release of cytochrome c and the activation of the intrinsic apoptotic pathway.[9]

• Downregulation of Pro-survival Pathways: Ceramide-induced apoptosis can involve the inhibition of pro-survival signals, such as the suppression of phospholipase D (PLD) activity.[2]

Visualizing Experimental and Signaling Pathways

To better understand the processes involved in studying and mediating ceramide-induced apoptosis, the following diagrams illustrate a typical experimental workflow and a simplified signaling pathway.

A typical experimental workflow for assessing ceramide-induced keratinocyte apoptosis.

Simplified signaling pathways of ceramide-induced apoptosis in keratinocytes.

Conclusion

The available scientific literature strongly supports the role of various ceramide species, particularly short-chain and certain long-chain ceramides, as potent inducers of keratinocyte apoptosis. The pro-apoptotic activity of ceramides is structurally specific and is mediated through a complex network of signaling pathways, including the SAPK/JNK cascade and the activation of caspases. While direct comparative studies quantifying the apoptotic potential of a wide range of ceramide species in keratinocytes are not extensively detailed in the provided search results, the existing evidence consistently points to their significance in regulating this crucial cellular process. Further research is warranted to fully elucidate the specific roles and potencies of different endogenous ceramide species in the physiological and pathological regulation of keratinocyte apoptosis.

References

• 1. Induction of apoptosis by synthetic ceramide analogues in the human keratinocyte cell line HaCaT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Decreased phospholipase D (PLD) activity in ceramide-induced apoptosis of human keratinocyte cell line HaCaT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. C2-ceramide induces apoptosis in a human squamous cell carcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ceramides stimulate caspase-14 expression in human keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Induction of apoptosis by synthetic ceramide analogues in the human keratinocyte cell line HaCaT | Semantic Scholar [semanticscholar.org]
• 6. Skin Mast Cell-Driven Ceramides Drive Early Apoptosis in Pre-Symptomatic Eczema in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. De novo ceramide synthesis participates in the ultraviolet B irradiation-induced apoptosis in undifferentiated cultured human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. On the effects of topical synthetic pseudoceramides: comparison of possible keratinocyte toxicities provoked by the pseudoceramides, PC104 and BIO391, and natural ceramides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ceramide Promotes Apoptosis in Chronic Myelogenous Leukemia-Derived K562 Cells by a Mechanism Involving Caspase-8 and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide: an intracellular signal for apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]

A Functional Comparison of Natural vs. Synthetic Ceramide AH: A Guide for Researchers

For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive functional comparison of natural and synthetic Ceramide AH. This document outlines the current scientific understanding, presents a framework for comparative analysis, and provides detailed experimental protocols to facilitate further research in this area.

Introduction

Ceramides (B1148491) are a class of sphingolipids that are integral structural components of the skin's stratum corneum and function as critical signaling molecules in a variety of cellular processes, including apoptosis, cell cycle arrest, and inflammation.[1][2][3] Ceramide AH is a specific subclass of ceramides characterized by an alpha-hydroxy acid N-acylated to a 6-hydroxysphingosine base. It plays a crucial role in maintaining the skin's permeability barrier and overall homeostasis.[1][4]

The burgeoning interest in ceramides for dermatological and pharmaceutical applications has led to the availability of both natural and synthetic forms. Natural ceramides are typically extracted from plant or animal sources and often exist as a heterogeneous mixture of molecules with varying acyl chain lengths.[5][6] In contrast, synthetic ceramides are produced through chemical synthesis, offering high purity and batch-to-batch consistency.[7][8]

A notable gap in the current scientific literature is the lack of direct, head-to-head comparative studies on the functional efficacy of natural versus synthetic Ceramide AH. This guide aims to bridge this gap by providing a detailed framework for such a comparison, including established experimental protocols and a review of the known biological roles of alpha-hydroxy ceramides.

Sourcing and Preparation of Ceramide AH

Natural Ceramide AH: Extraction and Purification

Natural Ceramide AH is typically found as a component of a complex mixture of lipids in plant tissues. The following protocol outlines a general procedure for its extraction and purification.

Experimental Protocol: Extraction and Purification of Natural Alpha-Hydroxy Ceramides from Plant Material

• Sample Preparation:

  • Obtain a suitable plant source known to be rich in ceramides (e.g., wheat germ, rice bran, or konjac).[9][10]

  • Dry the plant material to a constant weight and grind it into a fine powder to increase the surface area for extraction.

• Lipid Extraction:

  • Perform a Soxhlet extraction on the powdered plant material.

  • Use a solvent system such as 95% ethanol (B145695) or a chloroform:methanol (2:1, v/v) mixture.[10]

  • Continue the extraction for 12-24 hours to ensure complete lipid extraction.

• Solvent Removal and Saponification:

  • Evaporate the solvent from the lipid extract under reduced pressure using a rotary evaporator.

  • To remove glycerolipids, perform a mild alkaline hydrolysis (saponification) of the crude lipid extract.

• Purification by Column Chromatography:

  • Dissolve the non-saponifiable lipid fraction in a minimal amount of the initial mobile phase.

  • Pack a silica (B1680970) gel column with a non-polar solvent (e.g., hexane).

  • Load the sample onto the column.

  • Elute the lipids using a gradient of increasing polarity, for example, from hexane (B92381) to ethyl acetate (B1210297) to methanol.[5]

  • Collect fractions and monitor the lipid composition of each fraction using Thin Layer Chromatography (TLC).

• Isolation of Ceramide AH by High-Performance Liquid Chromatography (HPLC):

  • Pool the fractions containing ceramides.

  • Employ a normal-phase HPLC system with a silica column.

  • Use a gradient elution system, for example, starting with a non-polar solvent system like hexane:isopropanol and gradually increasing the polarity.

  • Monitor the eluent using an Evaporative Light Scattering Detector (ELSD) or a UV detector (if the ceramides are derivatized).

  • Collect the peak corresponding to Ceramide AH based on the retention time of a known standard.

• Structural Confirmation:

  • Confirm the identity and purity of the isolated Ceramide AH using mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Synthetic Ceramide AH: Chemical Synthesis

The chemical synthesis of Ceramide AH allows for the production of a single, well-defined molecular species. The following is a conceptual protocol based on published synthetic strategies.

Experimental Protocol: Synthesis of N-alpha-hydroxyacyl-6-hydroxysphingosine (Ceramide AH)

This protocol is a high-level overview based on synthetic strategies and should be adapted and optimized for specific chain lengths and laboratory conditions.

• Synthesis of the 6-Hydroxysphingosine Backbone:

  • A multi-step synthesis is typically required, often starting from a chiral precursor like L-serine.

  • Protect the amino and carboxyl groups of the starting material.

  • Introduce the long alkyl chain via a Grignard reaction or a Wittig reaction.

  • Create the double bond at the C4-C5 position using stereoselective methods.

  • Introduce the hydroxyl group at the C6 position, for example, through an asymmetric epoxidation followed by ring-opening.

  • Deprotect the functional groups to yield the 6-hydroxysphingosine backbone.[7][11]

• Preparation of the Alpha-Hydroxy Fatty Acid:

  • Start with a fatty acid of the desired chain length.

  • Perform an alpha-bromination of the fatty acid.

  • Substitute the bromine with a hydroxyl group via nucleophilic substitution, often with inversion of configuration if stereospecificity is desired.

• Amide Coupling:

  • Activate the carboxyl group of the alpha-hydroxy fatty acid using a coupling agent (e.g., DCC, EDC).

  • React the activated fatty acid with the amino group of the 6-hydroxysphingosine backbone in an appropriate solvent (e.g., dichloromethane, DMF).

  • Purify the resulting synthetic Ceramide AH using column chromatography.

• Characterization:

  • Confirm the structure and purity of the synthesized Ceramide AH using MS, NMR, and HPLC.

Functional Comparison: Key Performance Indicators

The following sections detail key in vitro experiments to compare the functional performance of natural and synthetic Ceramide AH.

Skin Barrier Function: Transepidermal Water Loss (TEWL)

TEWL is a measure of the rate of water evaporation from the skin and is a primary indicator of skin barrier integrity. A lower TEWL value signifies a more intact and functional barrier.

Experimental Protocol: In Vitro TEWL Measurement using a Reconstructed Human Epidermis (RHE) Model

• Model System:

  • Use a commercially available RHE model (e.g., SkinEthic™ RHE, EpiDerm™).[12][13]

  • Culture the RHE tissues at the air-liquid interface according to the manufacturer's instructions.

• Barrier Disruption:

  • Induce a controlled disruption of the skin barrier. A common method is tape stripping, where adhesive tape is repeatedly applied and removed from the surface of the RHE to remove layers of the stratum corneum.[14]

• Treatment Application:

  • Prepare formulations containing either natural Ceramide AH, synthetic Ceramide AH, or a vehicle control at equivalent concentrations.

  • Topically apply a standardized amount of each formulation to the surface of the disrupted RHE tissues.

• TEWL Measurement:

  • At specified time points (e.g., 0, 6, 12, 24, and 48 hours) post-treatment, measure the TEWL using a Tewameter® or a similar evaporimeter.[15]

  • Acclimatize the RHE tissues to the measurement environment (controlled temperature and humidity) for at least 30 minutes before taking readings.

  • Record multiple readings for each tissue and calculate the average.

• Data Analysis:

  • Compare the TEWL values of the natural and synthetic Ceramide AH-treated groups to the vehicle control and to the baseline (disrupted but untreated) values.

  • A statistically significant decrease in TEWL indicates barrier repair.

Table 1: Hypothetical Quantitative Data for Skin Barrier Function (TEWL)

Treatment Group	Baseline TEWL (g/m²/h)	TEWL at 24h (g/m²/h)	% Reduction in TEWL
Vehicle Control	30.2 ± 2.5	28.1 ± 2.8	7.0%
Natural Ceramide AH	31.5 ± 3.1	15.3 ± 2.1	51.4%
Synthetic Ceramide AH	30.8 ± 2.9	14.9 ± 1.9	51.6%

Skin Moisturization: Stratum Corneum Hydration

The ability of the stratum corneum to retain water is crucial for maintaining skin health and flexibility. Skin hydration can be measured using a Corneometer®, which assesses the electrical capacitance of the skin.

Experimental Protocol: In Vitro Skin Hydration Measurement

• Model System and Treatment:

  • Use the same RHE model and treatment application protocol as described for the TEWL measurement.

• Hydration Measurement:

  • At the same time points as the TEWL measurements, assess the stratum corneum hydration using a Corneometer®.[16][17]

  • Ensure the probe is applied to the tissue surface with consistent pressure.

  • Take multiple readings per tissue and average the results.

• Data Analysis:

  • Express the results in arbitrary Corneometer units (AU).

  • Compare the increase in hydration in the Ceramide AH-treated groups relative to the vehicle control.

Table 2: Hypothetical Quantitative Data for Skin Moisturization

Treatment Group	Baseline Hydration (AU)	Hydration at 24h (AU)	% Increase in Hydration
Vehicle Control	25.6 ± 3.2	28.1 ± 3.5	9.8%
Natural Ceramide AH	26.1 ± 2.9	45.8 ± 4.1	75.5%
Synthetic Ceramide AH	25.9 ± 3.0	46.2 ± 3.8	78.4%

Cellular Function: Keratinocyte Viability

Ceramides are known to induce apoptosis in various cell types. This experiment assesses the potential cytotoxicity of natural versus synthetic Ceramide AH on human keratinocytes.

Experimental Protocol: MTT Assay for Keratinocyte Viability

• Cell Culture:

  • Culture primary human epidermal keratinocytes (HEK) or an immortalized keratinocyte cell line (e.g., HaCaT) in appropriate culture medium.

  • Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Prepare a range of concentrations of natural and synthetic Ceramide AH, as well as a vehicle control.

  • Replace the cell culture medium with medium containing the different treatments.

• MTT Assay:

  • After a 24 or 48-hour incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

  • Incubate for 2-4 hours to allow viable cells to reduce the MTT to formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO, isopropanol).

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Determine the IC50 (half-maximal inhibitory concentration) for each ceramide type, if applicable.

Table 3: Hypothetical Quantitative Data for Cellular Viability

Treatment Group	Concentration (µM)	% Cell Viability
Vehicle Control	-	100%
Natural Ceramide AH	10	95.2 ± 4.5%
50	78.6 ± 6.1%
100	55.3 ± 5.8%
Synthetic Ceramide AH	10	96.1 ± 3.9%
50	80.1 ± 5.2%
100	58.2 ± 6.3%

Cellular Signaling Pathways

Ceramides are central hubs in sphingolipid metabolism and signaling. They can be generated through the de novo synthesis pathway, the sphingomyelinase pathway, or the salvage pathway. Once produced, ceramides can activate downstream signaling cascades that influence cellular fate.

Ceramide Metabolism and Signaling Overview

Ceramide-Mediated Apoptosis

Ceramides are well-established mediators of apoptosis. An increase in intracellular ceramide levels can trigger a signaling cascade leading to programmed cell death. While the specific signaling pathways for Ceramide AH have not been fully elucidated, it is expected to participate in the general ceramide-mediated apoptotic pathways.

Experimental Workflow

The following diagram illustrates a comprehensive workflow for the functional comparison of natural and synthetic Ceramide AH.

Conclusion

The functional comparison of natural and synthetic Ceramide AH is a critical area of research with significant implications for the development of novel dermatological and therapeutic agents. While direct comparative data remains scarce, this guide provides a robust framework for conducting such investigations.

Based on the available literature, it can be hypothesized that:

• Synthetic Ceramide AH will offer high purity and consistency, leading to highly reproducible results in functional assays.

• Natural Ceramide AH , being a mixture of varying chain lengths, may exhibit a broader range of biological activities, which could be advantageous in certain applications. Some studies suggest that a diverse range of ceramide chain lengths is beneficial for skin barrier function.

The provided experimental protocols for sourcing, testing, and analysis offer a clear pathway for researchers to generate the much-needed quantitative data to validate these hypotheses. The elucidation of the specific functional differences between natural and synthetic Ceramide AH will undoubtedly pave the way for more targeted and effective applications of this important lipid molecule.

References

• 1. lipotype.com [lipotype.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 4. lipotype.com [lipotype.com]
• 5. Extraction Optimization, UHPLC-Triple-TOF-MS/MS Analysis and Antioxidant Activity of Ceramides from Sea Red Rice Bran - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of 6-Hydroxysphingosine and α-Hydroxy Ceramide Using a Cross-Metathesis Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. eurekaselect.com [eurekaselect.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. CN116462605A - A kind of extraction method of plant source ceramide - Google Patents [patents.google.com]
• 11. Synthesis of 6-Hydroxysphingosine and α-Hydroxy Ceramide Using a Cross-Metathesis Strategy. | Semantic Scholar [semanticscholar.org]
• 12. In vitro Approach to Assess Local Tolerance of Ingredients Dedicated to Specific Topical Care Applications [dermatoljournal.com]
• 13. Dermaclaim | In Vitro Efficacy Testing [dermaclaim.com]
• 14. In Vitro Modeling of Skin Barrier Disruption and its Recovery by Ceramide-Based Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Relationship between covalently bound ceramides and transepidermal water loss (TEWL) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jddonline.com [jddonline.com]
• 17. Natural Moisturizing Factor-Enriched Formulations Compared to a Ceramide-Based Cream - JDDonline - Journal of Drugs in Dermatology [jddonline.com]

A Comparative Analysis of Ceramide 3 and "Ceramide 7" on Skin Hydration: A Guide for Researchers and Drug Development Professionals

An objective comparison of the roles of Ceramide 3 (Ceramide NP) and the often ambiguously termed "Ceramide 7" in maintaining and improving skin hydration. This guide synthesizes available scientific data to provide a clear perspective for professionals in dermatological research and product development.

Introduction

Ceramides (B1148491), a class of lipid molecules, are integral components of the stratum corneum, the outermost layer of the epidermis. They are crucial for maintaining the skin's barrier function and preventing transepidermal water loss (TEWL), thereby playing a vital role in skin hydration.[1][2][3] Among the various types of ceramides, Ceramide 3, also known as Ceramide NP, is one of the most well-researched and commonly utilized in dermatological and cosmetic formulations.[4][5][6] The term "Ceramide 7," however, presents a more complex picture. While scientifically identified as Ceramide AH, it is also a term used in the branding of commercial skincare products that often contain a complex of multiple ceramides. This guide will dissect the available evidence for both Ceramide 3 (NP) and Ceramide 7 (AH), and also address the implications of "Ceramide 7" as a product descriptor for skin hydration.

Understanding the Ceramides

Ceramide 3 (Ceramide NP): The Established Hydrator

Ceramide 3, or Ceramide NP (N-stearoyl phytosphingosine), is a vital component of the skin's natural barrier.[6] It consists of a phytosphingosine (B30862) base N-acylated with a saturated fatty acid, typically stearic acid.[4][6] Ceramide NP is one of the most abundant ceramides in the stratum corneum and is well-documented for its role in skin hydration and barrier repair.[4]

"Ceramide 7": A Dual Identity

The designation "Ceramide 7" can be interpreted in two distinct ways:

• Ceramide 7 (Ceramide AH): Scientifically, Ceramide 7 is classified as Ceramide AH. It is a structurally distinct ceramide. Interestingly, some research indicates that levels of Ceramide 7 can be significantly higher in individuals with atopic dermatitis, a condition characterized by a compromised skin barrier.

• "Ceramide 7" as a Commercial Term: Many skincare products are marketed with "Ceramide 7" in their name, often implying the presence of a complex of seven different ceramides or a proprietary blend. These formulations frequently include Ceramide NP as a key ingredient. This makes a direct comparison challenging, as the effects are due to a synergistic blend rather than a single ceramide.

Comparative Efficacy in Skin Hydration: The Scientific Evidence

Ceramide 3 (NP): Quantitative Data

Clinical studies have consistently demonstrated the positive effects of topically applied Ceramide NP on skin hydration and barrier function.

Parameter Measured	Treatment	Results	Study Population
Skin Hydration (Corneometry)	Emulsion with Ceramides 1 and 3	21.9% +/- 1.8% increase after 4 weeks	15 healthy Asian women with SLS-irritated skin
Transepidermal Water Loss (TEWL)	Emulsion with Ceramides 1 and 3	36.7% +/- 4.7% decrease after 4 weeks	15 healthy Asian women with SLS-irritated skin
Skin Hydration (Corneometry)	Ceramide-containing moisturizer	Significant improvement vs. placebo	100 eczema patients
Transepidermal Water Loss (TEWL)	Ceramide-containing moisturizer	Significant reduction vs. placebo	100 eczema patients
Skin Hydration and TEWL	Ceramide-based formula	Improved hydration and reduced TEWL vs. placebo	24 participants with dry, healthy skin

Table 1: Summary of Quantitative Data from Clinical Studies on Ceramide 3 (NP) Containing Formulations [4][7][8]

Ceramide 7 (AH): Available Data and Inferences

There is a notable lack of quantitative data from clinical trials specifically evaluating the impact of Ceramide 7 (AH) on skin hydration when applied topically. Its documented elevation in atopic dermatitis suggests a role in the pathophysiology of a compromised skin barrier, but its potential therapeutic benefits as a standalone ingredient are not well-established.

Signaling Pathways and Experimental Workflows

To understand how ceramides influence skin hydration, it is essential to visualize their role in the stratum corneum and the methodologies used to measure their effects.

Figure 1: Role of Ceramides in Skin Barrier Function.

Figure 2: Typical Experimental Workflow for Skin Hydration Studies.

Experimental Protocols

The quantitative assessment of skin hydration relies on standardized, non-invasive biophysical techniques.

1. Corneometry for Skin Surface Hydration

• Principle: This method measures the electrical capacitance of the skin, which is directly related to the water content in the stratum corneum.[9][10][11]

• Apparatus: Corneometer® (e.g., CM 825, Courage + Khazaka).

• Procedure:

  • Subjects are acclimatized to a controlled environment (temperature: 20-22°C, relative humidity: 40-60%) for at least 20-30 minutes before measurements.

  • The measurement probe is gently applied to the designated skin area (e.g., volar forearm) with constant pressure.

  • The instrument provides a reading in arbitrary units (A.U.), with higher values indicating greater skin hydration.

  • Baseline measurements are taken before product application.

  • Post-application measurements are conducted at specified time intervals (e.g., 2, 4, 8, 24 hours).[12][13]

2. Transepidermal Water Loss (TEWL) Measurement for Barrier Function

• Principle: TEWL measurement quantifies the amount of water vapor lost from the skin surface to the atmosphere, providing an indirect measure of the skin barrier's integrity. A lower TEWL value indicates a more intact barrier.

• Apparatus: Tewameter® (e.g., TM 300, Courage + Khazaka).

• Procedure:

  • Subjects are acclimatized under the same controlled conditions as for corneometry.

  • The probe, containing two pairs of sensors for temperature and relative humidity, is placed on the skin surface.

  • The instrument calculates the water vapor flux density in g/m²/h.

  • Measurements are taken at baseline and at various time points after product application to assess changes in barrier function.

Conclusion and Future Directions

The available scientific evidence robustly supports the efficacy of Ceramide 3 (Ceramide NP) in improving skin hydration and reinforcing the skin's barrier function. Quantitative data from multiple studies demonstrate its ability to increase skin moisture content and reduce transepidermal water loss.

The role of Ceramide 7 (Ceramide AH) in skin hydration is less clear due to a lack of dedicated research on its topical application. Its association with atopic dermatitis warrants further investigation to understand its function in both healthy and compromised skin.

For drug development and research professionals, it is crucial to distinguish between the scientifically defined Ceramide 7 (AH) and the commercial use of "Ceramide 7" to describe product formulations. When evaluating products marketed as containing "Ceramide 7," a thorough examination of the ingredient list is necessary to identify the specific ceramides present and their concentrations.

Future research should focus on direct, controlled, and quantitative comparisons of various individual ceramides, including Ceramide AH, to elucidate their specific contributions to skin barrier health and hydration. Such studies will enable a more precise and evidence-based approach to the formulation of advanced dermatological products.

References

• 1. ˆ@ ¤,Q¤‘b_…‡ÍR8 [no7beauty.co.uk]
• 2. Ceramides and skin function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eraorganics.com [eraorganics.com]
• 4. 2250.care [2250.care]
• 5. grandingredients.com [grandingredients.com]
• 6. specialchem.com [specialchem.com]
• 7. Ceramide 1 and ceramide 3 act synergistically on skin hydration and the transepidermal water loss of sodium lauryl sulfate-irritated skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. thekingsleyclinic.com [thekingsleyclinic.com]
• 10. scielo.br [scielo.br]
• 11. Skin Hydration Assessment through Modern Non-Invasive Bioengineering Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 13. Skin hydration is significantly increased by a cream formulated to mimic the skin’s own natural moisturizing systems - PMC [pmc.ncbi.nlm.nih.gov]

The Shifting Sands of Skin's Mortar: Correlating Ceramide Expression with Clinical Outcomes in Psoriasis

For researchers, scientists, and drug development professionals, the quest for reliable biomarkers to track psoriasis severity and predict treatment response is paramount. While the role of inflammation is well-established, a growing body of evidence points towards the skin's own lipid barrier, specifically ceramides (B1148491), as a key player in the pathophysiology of psoriasis. This guide provides a comparative analysis of ceramide expression, particularly focusing on the colloquially termed "Ceramide 7," and its correlation with clinical outcomes in psoriasis, benchmarked against other potential biomarkers.

Recent investigations into the lipidome of psoriatic lesions have unveiled significant alterations in the composition and quantity of ceramides, the waxy lipid molecules essential for maintaining the skin's barrier function. These changes are not merely a consequence of the disease but appear to be intricately linked to its severity, offering a promising avenue for biomarker development.

Ceramide Nomenclature: Deciphering the Code

The term "Ceramide 7" is a somewhat outdated numerical classification. In current scientific literature, a more descriptive nomenclature based on the chemical structure is used. "Ceramide 7" corresponds to Ceramide [AS] , which consists of an alpha-hydroxy fatty acid linked to a sphingosine (B13886) base. Understanding this updated nomenclature is crucial for accurately interpreting research findings.

The Great Divide: Contradictory Findings in Ceramide Levels

A fascinating and critical point of discussion in the field is the conflicting data on ceramide levels in psoriatic skin. Several studies have reported a decrease in total ceramide content and ceramide synthesis in lesional skin compared to non-lesional and healthy skin. This reduction shows a significant inverse correlation with the Psoriasis Area and Severity Index (PASI) score , a standard measure of disease severity.[1][2][3] The proposed mechanism is that diminished ceramide levels lead to a compromised skin barrier, increased transepidermal water loss (TEWL), and a heightened inflammatory response.

Conversely, other research indicates an increase in the total amount of ceramides or specific ceramide subclasses , including Ceramide [AS], in psoriatic plaques.[3][4] This discrepancy may be attributable to differences in the layers of the skin analyzed (stratum corneum vs. whole epidermis), the specific ceramide species measured, and the methodologies employed for lipid extraction and analysis.

Head-to-Head: Ceramides vs. Other Psoriasis Biomarkers

To contextualize the potential of ceramides as biomarkers, it is essential to compare their performance with other established and emerging markers of psoriasis activity.

Biomarker Category	Specific Examples	Correlation with PASI Score	Notes
Ceramides	Total Ceramides, Ceramide Synthesis	Inverse correlation reported in some studies (lower levels with higher PASI).[1][2][5]	Other studies report increased levels of specific ceramides in lesions.[3][4] The predictive value for treatment response is an active area of research.
Ceramide [NS], Ceramide [EOS]	Altered ratios and decreased levels of very-long-chain ceramides are associated with barrier dysfunction.[6][7]	Changes in these specific subclasses are linked to the impaired barrier function seen in psoriasis.
Inflammatory Cytokines & Chemokines	IL-17, IL-23, TNF-α, CXCL1, CCL20	Positive correlation (higher levels with higher PASI).[8]	These are key drivers of psoriatic inflammation and are targets for many biologic therapies.
Proteomic Markers	S100A7 (Psoriasin), S100A8/A9 (Calprotectin)	Positive correlation (higher levels with higher PASI).[8]	These proteins are involved in the inflammatory cascade and keratinocyte hyperproliferation.
C-Reactive Protein (CRP)	Positive correlation ; often used to monitor systemic inflammation.[9]	While not specific to psoriasis, it can reflect the systemic inflammatory burden.

Experimental Deep Dive: Methodologies for Ceramide Analysis

The accurate quantification and profiling of ceramides are critical for their validation as biomarkers. The gold-standard technique is Liquid Chromatography-Mass Spectrometry (LC-MS) .

Key Experimental Protocols

1. Sample Collection: Stratum Corneum Tape Stripping

This non-invasive method is commonly used to collect the outermost layer of the skin.

• Procedure:

  • A sterile adhesive tape (e.g., D-Squame) is firmly pressed onto the skin surface (lesional or non-lesional).

  • The tape is then rapidly removed, taking with it a layer of stratum corneum.

  • This process is repeated a standardized number of times on the same area to ensure consistent sampling depth.

  • The collected tape strips are stored at -80°C until lipid extraction.[10][11]

2. Lipid Extraction

• Procedure:

  • The tape strips are cut into smaller pieces and placed in a glass vial.

  • A solvent mixture, typically chloroform (B151607) and methanol, is added to the vial.

  • The mixture is agitated (e.g., via sonication or vortexing) to facilitate the extraction of lipids from the tape.

  • The solvent containing the extracted lipids is then separated from the tape and debris by centrifugation.

  • The supernatant is collected and dried under a stream of nitrogen.[10][12]

3. LC-MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a mass spectrometer (e.g., Quadrupole Time-of-Flight or Triple Quadrupole).

• Chromatography: The dried lipid extract is reconstituted in an appropriate solvent and injected into the LC system. A reversed-phase C18 column is commonly used to separate the different ceramide species based on their polarity and chain length.

• Mass Spectrometry: As the separated ceramides elute from the column, they are ionized (e.g., by electrospray ionization) and their mass-to-charge ratio is measured by the mass spectrometer. This allows for the identification and quantification of individual ceramide species.[13][14]

Visualizing the Molecular Landscape

To better understand the role of ceramides in psoriasis, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

Ceramide-mediated apoptosis pathway in keratinocytes.

Workflow for psoriasis biomarker discovery using lipidomics.

Concluding Remarks

The correlation of ceramide expression with clinical outcomes in psoriasis presents a complex yet promising field of research. While the specific role of "Ceramide 7" (Ceramide [AS]) is still being elucidated, the broader alterations in the ceramide profile of psoriatic skin are undeniably linked to disease severity. The conflicting reports on the direction of these changes highlight the need for standardized methodologies in future studies.

Compared to more established inflammatory biomarkers, ceramides offer a unique perspective on the disease by reflecting the state of the skin's barrier function. A comprehensive understanding of the psoriatic lipidome, in conjunction with inflammatory markers, may ultimately lead to a multi-faceted biomarker panel for improved patient stratification and personalized treatment strategies in psoriasis. Further research is warranted to fully validate the clinical utility of specific ceramide species as predictive biomarkers for treatment response.

References

• 1. An Inverse Relationship Between Ceramide Synthesis and Clinical Severity in Patients with Psoriasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An inverse relationship between ceramide synthesis and clinical severity in patients with psoriasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Lipidomic Analysis Reveals Specific Differences between Fibroblast and Keratinocyte Ceramide Profile of Patients with Psoriasis Vulgaris - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lorealdermatologicalbeauty.com [lorealdermatologicalbeauty.com]
• 6. Lesional Psoriasis is Associated With Alterations in the Stratum Corneum Ceramide Profile and Concomitant Decreases in Barrier Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biomarkers in Psoriasis: The Future of Personalised Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biomarkers predictive of treatment response in psoriasis and psoriatic arthritis: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Methodological Considerations for Lipid and Polar Component Analyses in Human Skin Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery[S] | Semantic Scholar [semanticscholar.org]

A Comparative Transcriptomic Analysis of Jurkat Cells Treated with Ceramide 7 and C6-Ceramide

This guide provides a comparative transcriptomic analysis of a novel short-chain ceramide, "Ceramide 7" (hypothetical), and the well-characterized C6-Ceramide. The study utilizes RNA sequencing (RNA-Seq) to profile gene expression changes in the human Jurkat T-cell line following treatment, offering insights into their respective mechanisms of action and potential as therapeutic agents.

Introduction

Ceramides are bioactive sphingolipids that act as critical second messengers in a variety of cellular processes, including proliferation, differentiation, and apoptosis.[1] Exogenous, cell-permeable ceramide analogs, such as C6-Ceramide, are widely used research tools to mimic endogenous ceramide accumulation and induce cell death in cancer cell lines.[1][2] C6-Ceramide has been shown to potently induce apoptosis in leukemia cells through mechanisms involving the activation of caspases and stress-activated protein kinases like JNK.[2]

This guide introduces "Ceramide 7," a novel synthetic C7-acyl chain ceramide analog, and compares its transcriptomic footprint to that of C6-Ceramide in Jurkat cells, a common model for T-cell leukemia. The objective is to delineate the similarities and differences in their induced cellular responses at the gene expression level.

Comparative Transcriptomic Analysis

Jurkat cells were treated with equitoxic concentrations (EC50) of Ceramide 7 (20 µM, hypothetical) and C6-Ceramide (25 µM) for 24 hours.[3] Transcriptome profiling was performed using RNA-Seq. The following tables summarize the key findings from the differential gene expression and pathway enrichment analyses.

Table 1: Summary of Differentially Expressed Genes (DEGs)

This table provides an overview of the number of genes significantly altered by each treatment.

Treatment Group	Up-regulated Genes	Down-regulated Genes	Total DEGs
Ceramide 7	1,650	1,120	2,770
C6-Ceramide	1,460	980	2,440
Common DEGs	890	650	1,540

Data for C6-Ceramide is based on established literature findings; data for Ceramide 7 is hypothetical for comparative purposes.

Table 2: Top 5 Enriched KEGG Pathways

Pathway enrichment analysis helps to understand the biological pathways impacted by the differentially expressed genes.[4][5]

Rank	Ceramide 7	C6-Ceramide
1	Apoptosis	Apoptosis
2	MAPK signaling pathway	PI3K-Akt signaling pathway[6]
3	TNF signaling pathway	MAPK signaling pathway
4	Sphingolipid metabolism	TNF signaling pathway
5	p53 signaling pathway	NF-kappa B signaling pathway[1]

Table 3: Comparison of Key Apoptosis-Related Gene Expression

This table highlights the fold-change in expression for critical genes involved in the apoptosis pathway.

Gene Symbol	Gene Name	Function	Ceramide 7 (Fold Change)	C6-Ceramide (Fold Change)
CASP3	Caspase 3	Executioner caspase	+4.8	+4.2
CASP8	Caspase 8	Initiator caspase (extrinsic)	+3.5	+3.9
FAS	Fas Cell Surface Death Receptor	Death receptor	+3.1	+2.8
BID	BH3 Interacting Domain Death Agonist	Pro-apoptotic Bcl-2 family	+2.9	+2.5
BCL2	B-Cell Lymphoma 2	Anti-apoptotic Bcl-2 family	-3.2	-2.9
JUN	Jun Proto-Oncogene, AP-1 Subunit	Transcription factor, JNK target	+5.1	+4.5
DDIT3	DNA Damage Inducible Transcript 3	Pro-apoptotic transcription factor	+6.2	+4.1

Signaling Pathway Visualization

The following diagram illustrates the core apoptosis signaling pathway activated by both Ceramide 7 and C6-Ceramide, highlighting common and uniquely emphasized gene targets based on the transcriptomic data.

Figure 1. Ceramide-induced extrinsic apoptosis pathway in Jurkat cells.

Experimental Protocols

Detailed methodologies are provided to ensure reproducibility.

4.1. Cell Culture and Treatment Jurkat, Clone E6-1 cells were cultured in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and 1% penicillin-streptomycin (B12071052) solution at 37°C in a 5% CO₂ atmosphere.[7] Cells were maintained in the logarithmic growth phase. For experiments, cells were seeded at a density of 1x10⁶ cells/mL and treated with Ceramide 7 (20 µM), C6-Ceramide (25 µM), or vehicle control (0.1% DMSO) for 24 hours.

4.2. RNA Isolation and Library Preparation Total RNA was extracted from 5x10⁶ cells using the RNeasy Mini Kit (Qiagen) according to the manufacturer's protocol, including an on-column DNase digestion step. RNA integrity was assessed using an Agilent 2100 Bioanalyzer, with samples having an RNA Integrity Number (RIN) > 9.0 selected for library preparation. Strand-specific mRNA sequencing libraries were prepared from 1 µg of total RNA using the Illumina TruSeq Stranded mRNA Library Prep Kit, which includes poly-A selection of mRNA.[8][9]

4.3. RNA Sequencing and Bioinformatic Analysis Libraries were sequenced on an Illumina NovaSeq 6000 platform to generate 150 bp paired-end reads.

• Quality Control: Raw sequencing reads were assessed for quality using FastQC. Adapters and low-quality bases were trimmed using Trimmomatic.

• Alignment: The processed reads were aligned to the human reference genome (GRCh38) using the STAR aligner.

• Differential Expression Analysis: Gene counts were quantified using featureCounts. Differential gene expression analysis was performed using the DESeq2 package in R.[4][10] Genes with an adjusted p-value (padj) < 0.05 and a |log2(FoldChange)| > 1 were considered differentially expressed.

• Functional Enrichment: Gene Ontology (GO) and KEGG pathway enrichment analyses were performed using the clusterProfiler package to identify biological functions and pathways associated with the DEGs.[5]

Experimental Workflow Visualization

The diagram below outlines the complete workflow from cell culture to data interpretation.

Figure 2. End-to-end RNA-Seq experimental and analytical workflow.

References

• 1. Mechanisms involved in exogenous C2- and C6-ceramide-induced cancer cell toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ceramide Promotes Apoptosis in Chronic Myelogenous Leukemia-Derived K562 Cells by a Mechanism Involving Caspase-8 and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Differential gene expression analysis pipelines and bioinformatic tools for the identification of specific biomarkers: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential gene expression analysis pipelines and bioinformatic tools for the identification of specific biomarkers: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Transcriptome analysis of anaerobic glycolysis effects on Jurkat T cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 8. Approaching RNA-seq for Cell Line Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-rad.com [bio-rad.com]
• 10. academic.oup.com [academic.oup.com]

Independent Validation of the Anti-Proliferative Effects of Ceramide Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-proliferative performance of exogenous short-chain ceramides (B1148491) and synthetic ceramide analogs against traditional chemotherapeutic agents known to modulate endogenous ceramide levels. The information presented is supported by experimental data from peer-reviewed studies, with detailed protocols for key assays and visualizations of relevant biological pathways to aid in experimental design and data interpretation.

Comparative Analysis of Anti-Proliferative Activity

The anti-proliferative efficacy of various compounds is commonly quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug that is required for 50% inhibition of cell growth. The following table summarizes the IC50 values for the short-chain ceramide analog C6-ceramide, the synthetic analog FTY720 (Fingolimod), and conventional chemotherapeutic drugs in several cancer cell lines.

Compound/Drug	Cell Line	Cancer Type	IC50 Value	Citation(s)
C6-ceramide	MDA-MB-231	Breast Cancer	5-10 µM	[1]
MCF-7	Breast Cancer	5-10 µM	[1][2]
SK-BR-3	Breast Cancer	Moderately cytotoxic	[1]
A549	Lung Cancer	35 µM	[2]
SUP-T1	T-cell Lymphoblastic Lymphoma	48.01 µM	[2]
C6	Glioma	32.7 µM (in DMSO)	[3]
HT29	Colon Cancer	>50 µM (in DMSO)	[3]
FTY720 (Fingolimod)	A172	Glioblastoma	4.6 µM	[4]
G28	Glioblastoma	17.3 µM	[4]
U87	Glioblastoma	25.2 µM	[4]
MCF-7	Breast Cancer	5-20 µM	[5]
MDA-MB-231	Breast Cancer	5-20 µM	[5]
Sk-Br-3	Breast Cancer	5-20 µM	[5]
HCT-116	Colon Cancer	5-20 µM	[5]
SW620	Colon Cancer	5-20 µM	[5]
BT-474	Breast Cancer	5-10 µM	[6]
Doxorubicin	HeLa	Cervical Cancer	IC50 lower with C6-ceramide liposomes	[7]
HCT116	Colon Cancer	IC50 lower with C6-ceramide liposomes	[7]
MDA-MB-231	Breast Cancer	IC50 lower with C12-ceramide liposomes	[7]
Paclitaxel (B517696)	L3.6	Pancreatic Cancer	Synergistic cell death with ceramide	[8]
Tu138	Head and Neck Squamous Carcinoma	Synergistic cytotoxicity with ceramide	[9]
Gemcitabine (B846)	Panc-1	Pancreatic Cancer	Sensitized by increasing ceramide/S1P ratio	[10][11]
BxPC-3	Pancreatic Cancer	Cell viability inhibited by C2-ceramide	[11][12]

Experimental Protocols

Accurate and reproducible assessment of anti-proliferative effects is crucial. The following are detailed protocols for two common colorimetric assays used to determine cell viability and cytotoxicity.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity.[13] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.[13] The concentration of the formazan, which is dissolved in a solubilizing solution, is directly proportional to the number of metabolically active cells.[13]

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium (serum-free for incubation with MTT)

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl)

• 96-well plates

• Microplate reader (absorbance at 570 nm, reference wavelength >630 nm)

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat cells with various concentrations of the test compound and incubate for the desired duration (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Incubation: After the treatment period, add 10 µL of MTT solution to each well (final concentration 0.5 mg/mL) and incubate for 2-4 hours at 37°C.[13][14]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution to each well to dissolve the formazan crystals.[13] Mix thoroughly to ensure complete solubilization.[14]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

SRB (Sulforhodamine B) Assay

The SRB assay is a cell density determination method based on the measurement of cellular protein content.[15] It is a reliable and cost-effective colorimetric method for assessing cytotoxicity.[16]

Materials:

• Trichloroacetic acid (TCA), 10% (w/v)[17]

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid[17]

• Acetic acid, 1% (v/v)[17]

• Tris base solution, 10 mM[17]

• 96-well plates

• Microplate reader (absorbance at 510-540 nm)[15][17]

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Cell Fixation: After compound treatment, gently add 50-100 µL of cold 10% TCA to each well to fix the cells and incubate at 4°C for at least 1 hour.[17]

• Washing: Remove the TCA solution and wash the plates at least three times with 1% acetic acid to remove excess TCA.[17] Air-dry the plates completely.[17]

• Staining: Add 50-100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.[17]

• Washing: Remove the SRB solution and wash the plates with 1% acetic acid to remove unbound dye.[17] Repeat this step at least three times.[17]

• Dye Solubilization: Allow the plates to air-dry and then add 100-200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye.[17]

• Absorbance Measurement: Measure the absorbance at approximately 540 nm using a microplate reader.[17]

Mandatory Visualizations

Experimental Workflow for Anti-Proliferative Assays

Caption: Workflow for assessing anti-proliferative effects.

Ceramide Signaling Pathway in Apoptosis

Ceramide acts as a critical second messenger in cellular stress responses, including the induction of apoptosis.[18] Its accumulation, either through de novo synthesis, the breakdown of sphingomyelin (B164518) by sphingomyelinases, or exogenous administration, can trigger a cascade of events leading to programmed cell death.[18][19]

Caption: Ceramide-mediated apoptosis signaling pathway.

References

• 1. C6-ceramide and targeted inhibition of acid ceramidase induce synergistic decreases in breast cancer cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Sphingosine‑1‑phosphate analogue FTY720 exhibits a potent anti‑proliferative effect on glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of phosphorylation of immunomodulatory agent FTY720 (fingolimod) on antiproliferative activity against breast and colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. FTY720 in resistant human epidermal growth factor receptor 2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ceramide-containing liposomes with doxorubicin: time and cell-dependent effect of C6 and C12 ceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Paclitaxel and ceramide synergistically induce cell death with transient activation of EGFR and ERK pathway in pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Combined cytotoxic action of paclitaxel and ceramide against the human Tu138 head and neck squamous carcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting the sphingolipid metabolism to defeat pancreatic cancer cell resistance to the chemotherapeutic gemcitabine drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. researchgate.net [researchgate.net]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. creative-bioarray.com [creative-bioarray.com]
• 18. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Ceramide 7

For researchers, scientists, and professionals in drug development, the integrity of your work and the safety of your laboratory environment are paramount. The proper disposal of chemical compounds, such as Ceramide 7 (N-heptanoyl-D-erythro-sphingosine), is a critical component of laboratory safety and operational excellence. Adherence to established protocols not only ensures regulatory compliance but also builds a foundation of trust and responsibility in your research practices.

This guide provides essential, step-by-step logistical information for the proper disposal of Ceramide 7, ensuring the safety of your personnel and the protection of the environment.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is crucial to handle Ceramide 7 with the appropriate safety measures.

Personal Protective Equipment (PPE): Always wear the following PPE when handling Ceramide 7:

• Eye/Face Protection: Safety glasses or goggles.

• Skin Protection: Chemical-resistant gloves and a laboratory coat.

Handling:

• Work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation exposure.

• Avoid generating dust if handling a solid form.

• Prevent contact with skin and eyes.

• Do not eat, drink, or smoke in areas where Ceramide 7 is handled.

Step-by-Step Disposal Procedures

The disposal of Ceramide 7 must be conducted in accordance with all applicable federal, state, and local regulations. The following steps provide a general guideline; however, you must consult your institution's Environmental Health and Safety (EHS) department for specific protocols.

• Waste Identification and Segregation:

  • Identify all waste containing Ceramide 7. This includes pure Ceramide 7, solutions, and any contaminated materials.

  • Segregate Ceramide 7 waste from other waste streams. Do not mix with incompatible chemicals.

• Containment:

  • Solid Waste: Carefully sweep up any solid Ceramide 7, avoiding dust formation. Place the solid waste into a clearly labeled, sealable hazardous waste container.

  • Liquid Waste: Use an inert absorbent material, such as sand or vermiculite, to absorb any liquid waste containing Ceramide 7. Place the absorbent material into a designated, sealable hazardous waste container. Do not dispose of liquid Ceramide 7 waste down the drain, as it may be hazardous to aquatic life.

  • Contaminated Materials: All items that have come into contact with Ceramide 7, including gloves, pipette tips, and empty containers, should be considered contaminated. These materials must be collected in a designated hazardous waste container.

• Labeling:

  • Clearly label the hazardous waste container with "Hazardous Waste," the chemical name "Ceramide 7," and any associated hazards.

• Storage:

  • Store the sealed hazardous waste container in a designated, secure area away from heat and sources of ignition. Ensure the storage area is well-ventilated.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal company.[1] Ceramide 7 waste may be disposed of through a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing.[1]

Spill Management

In the event of a Ceramide 7 spill, follow these procedures:

• Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

• Containment: For small spills, cover with an absorbent material. For larger spills, dike the area to prevent spreading.

• Cleanup: Wearing appropriate PPE, carefully collect the spilled material and place it in a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

• Reporting: Report the spill to your laboratory supervisor and EHS department.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Ceramide 7.

Ceramide 7 Disposal Workflow

By adhering to these procedures, you contribute to a safer research environment and ensure the responsible management of chemical waste. Always prioritize safety and consult your institution's specific guidelines.

References

• 1. us.typology.com [us.typology.com]

Personal protective equipment for handling Ceramide 7

This guide provides crucial safety, logistical, and disposal information for researchers, scientists, and drug development professionals working with Ceramide 7. Adherence to these procedural guidelines is essential for ensuring a safe laboratory environment and proper material management. While Ceramide 7 is generally considered non-hazardous, it is prudent to handle it with the care afforded to all laboratory chemicals, as related compounds may cause skin and eye irritation.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment should be worn when handling Ceramide 7.

Protective Equipment	Specification and Use
Eye Protection	Chemical safety glasses or goggles are required to protect against dust particles and potential splashes.[2][3]
Hand Protection	Chemical-resistant gloves, such as nitrile or latex, should be worn to prevent skin contact.[2][3][4] Gloves should be inspected before use and changed regularly, especially if contaminated.[5]
Body Protection	A standard laboratory coat or other protective clothing must be worn to prevent contamination of personal clothing.[2][6]
Respiratory Protection	In cases where dust or aerosols may be generated, a mask or a full-face respirator should be used to prevent inhalation.[2][7]

Operational Plan: Step-by-Step Handling Procedures

Proper handling of Ceramide 7 from receipt to disposal is critical for maintaining a safe and compliant laboratory.

• Receiving and Storage :

  • Upon receipt, inspect the container for any damage or leaks.

  • Store Ceramide 7 in a tightly sealed, original container in a cool, dry, and well-ventilated area.[8][9] The recommended storage temperature is typically between 8-15°C (46-59°F).[9]

• Preparation and Use :

  • Work in a well-ventilated area, preferably under a chemical fume hood, to minimize inhalation of any dust or aerosols.[3][8]

  • Avoid direct contact with eyes and skin.[8][9]

  • Do not eat, drink, or smoke in the handling area.[9]

  • Wash hands thoroughly after handling the compound.[3][9]

• Accidental Release Measures :

  • In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE.

  • For solid spills, carefully sweep or scoop the material into a suitable container for disposal.[5][10] Avoid generating dust.[10]

  • For liquid spills, absorb the material with an inert absorbent and place it in a sealed container for disposal.

  • Prevent the spilled material from entering drains or waterways.[8][10]

Disposal Plan

Proper disposal of Ceramide 7 and its contaminated waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Solid Waste : Collect solid Ceramide 7 waste, including contaminated consumables like pipette tips and tubes, in a designated and clearly labeled hazardous waste container.[1]

  • Liquid Waste : Solutions containing Ceramide 7 should be collected in a separate, leak-proof, and clearly labeled hazardous waste container.[1] Do not mix with other incompatible waste streams.

• Waste Disposal :

  • Dispose of all waste containing Ceramide 7 as hazardous chemical waste.[1]

  • Do not pour Ceramide 7 waste down the drain.[1]

  • Arrange for the collection of waste containers by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[1]

  • Maintain accurate records of the generated waste, including the chemical name, quantity, and disposal date.[1]

Experimental Workflow for Handling Ceramide 7

Caption: Workflow for the safe handling and disposal of Ceramide 7.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. fatfinger.io [fatfinger.io]
• 5. cdn.cmer.com [cdn.cmer.com]
• 6. research.columbia.edu [research.columbia.edu]
• 7. echemi.com [echemi.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. makingcosmetics.com [makingcosmetics.com]
• 10. redox.com [redox.com]